(S)-7-Chlorochroman-4-amine

Core Science & Biosynthesis

Topic: Synthesis and Structural Characterization of (S)-7-Chlorochroman-4-amine

An In-depth Technical Guide for Drug Development Professionals

Foreword

(S)-7-Chlorochroman-4-amine stands as a critical chiral intermediate in modern medicinal chemistry, primarily recognized for its role as a cornerstone in the synthesis of Lorcaserin, a selective serotonin 5-HT2C receptor agonist. The stereochemical integrity of this molecule is not merely a matter of purity but the very determinant of the final drug's pharmacological efficacy. This guide is crafted for the discerning researcher and drug development professional, offering a deep dive into a robust synthetic pathway and the rigorous analytical validation required to produce this high-value compound. We move beyond a simple recitation of steps to explore the underlying chemical principles and strategic decisions that ensure a successful and reproducible outcome.

Strategic Overview: A Retrosynthetic Blueprint

A successful synthesis begins with a clear and logical plan. Our approach to (S)-7-Chlorochroman-4-amine is rooted in a retrosynthetic analysis that deconstructs the target molecule into readily available starting materials. The core strategy hinges on establishing the crucial C4-stereocenter via an asymmetric reduction of a prochiral ketone.

Figure 2: Detailed forward synthesis workflow with stereochemical progression.

Rigorous Structural and Stereochemical Characterization

Confirmation of the final product's identity, purity, and stereochemistry is non-negotiable. A multi-technique approach provides a self-validating system of analysis.

Spectroscopic and Spectrometric Confirmation

These techniques confirm that the correct molecular structure has been synthesized.

• ¹H and ¹³C NMR Spectroscopy: Provides an unambiguous fingerprint of the molecule's carbon-hydrogen framework.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Table 1: Summary of Expected Analytical Data

Technique	Parameter	Expected Observation
¹H NMR (400 MHz, CDCl₃)	Chemical Shifts (δ)	~7.1-6.8 (m, 3H, Ar-H), ~4.3-4.1 (m, 2H, O-CH₂), ~4.0 (t, 1H, N-CH), ~2.2-1.9 (m, 2H, CH₂), ~1.6 (br s, 2H, NH₂) [1][2]
¹³C NMR (100 MHz, CDCl₃)	Chemical Shifts (δ)	~155 (Ar C-O), ~130-118 (Ar-C), ~65 (O-CH₂), ~50 (N-CH), ~32 (CH₂) [1][2]
High-Resolution MS (ESI+)	[M+H]⁺	Calculated m/z for C₉H₁₁ClNO⁺, observed within 5 ppm

Enantiomeric Purity Determination

This is the most critical quality control step, ensuring the stereochemical integrity of the intermediate.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the definitive method for quantifying the enantiomeric excess (ee). The principle relies on the differential interaction of the two enantiomers with a chiral stationary phase (CSP), leading to their separation in time.

  • Methodology: An amylose- or cellulose-based CSP (e.g., Chiralpak® series) is highly effective. [3]A normal-phase mobile phase, typically a mixture of hexane and a polar modifier like isopropanol with a basic additive (diethylamine) to improve peak shape, is used.

  • Data Analysis: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers: ee (%) = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100. A successful synthesis should yield an ee of >99%.

Figure 3: Standard workflow for enantiomeric excess (ee) determination by Chiral HPLC.

References

• Title: Novel Synthesis of Antiobesity Drug Lorcaserin Hydrochloride Source: ACS Omega URL: [Link]

• Title: Asymmetric Methods for the Synthesis of Flavanones, Chromanones, and Azaflavanones Source: Molecules URL: [Link]

• Title: Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives Source: Molecules URL: [Link]

• Title: Enantioselective reduction of ketones Source: Wikipedia URL: [Link]

• Title: Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols Source: Molecules URL: [Link]

• Title: General NMR Information Source: Michigan State University, Department of Chemistry URL: [Link]

• Title: Structure Determination of Organic Compounds Source: Powers Group, University of Nebraska-Lincoln URL: [Link]

Sources

• 1. Proton NMR Table [www2.chemistry.msu.edu]
• 2. bionmr.unl.edu [bionmr.unl.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Spectroscopic Profiling of (S)-7-Chlorochroman-4-amine: A Technical Guide for Chiral Scaffold Validation

Executive Summary

(S)-7-Chlorochroman-4-amine (often isolated as the hydrochloride salt, CAS: 2241594-38-5) is a critical chiral building block in modern medicinal chemistry. Most notably, it serves as a core structural intermediate in the synthesis of next-generation, non-peptidic Glucagon-Like Peptide-1 Receptor (GLP-1R) agonists, such as those developed for the treatment of Type 2 Diabetes Mellitus (T2DM) and obesity [1].

As a Senior Application Scientist, I have structured this whitepaper to move beyond mere data tabulation. This guide dissects the causality behind the spectroscopic signatures of (S)-7-Chlorochroman-4-amine HCl. By understanding how the pseudo-chair conformation of the chroman ring and the electronic effects of the 7-chloro substituent dictate its Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) profiles, researchers can establish a self-validating analytical workflow for stereochemical and structural confirmation.

Structural Causality & Stereochemical Conformation

The chroman (3,4-dihydro-2H-1-benzopyran) bicyclic system adopts a half-chair or pseudo-chair conformation to minimize steric strain. The stereocenter at C4 dictates the orientation of the amine group. In the protonated hydrochloride salt form, the bulky −NH3+​ group strongly favors the pseudo-equatorial position to minimize 1,3-diaxial interactions with the oxygen lone pairs and the C2 protons.

This conformational preference is the foundational cause of the observed 1H NMR coupling constants. According to the Karplus equation, the dihedral angle between the pseudo-axial proton at C4 ( H4ax​ ) and the axial proton at C3 ( H3ax​ ) approaches 180°, resulting in a large vicinal coupling constant ( 3J≈10 Hz). This distinct spin-system is the primary diagnostic tool for validating the integrity of the saturated ring.

Caption: Vicinal and geminal coupling network of the chroman aliphatic spin system.

Nuclear Magnetic Resonance (NMR) Profiling

1H NMR Analysis

The 1H NMR spectrum of (S)-7-Chlorochroman-4-amine HCl in DMSO- d6​ provides a textbook example of electronic shielding and spin-spin splitting. We utilize DMSO- d6​ rather than D2​O or Methanol- d4​ to prevent rapid deuterium exchange of the −NH3+​ protons, allowing us to observe them as a broad singlet [2].

The aromatic region exhibits a classic 1,2,4-trisubstituted pattern. The oxygen atom at C1 acts as a strong electron-donating group via resonance, heavily shielding the protons ortho and para to it (H8 and H6). The chlorine at C7 is weakly deactivating but acts as an ortho/para director, further influencing the local electronic environment.

Table 1: 1H NMR Assignments (400 MHz, DMSO- d6​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Causality / Assignment Logic
−NH3+​	8.60	Broad singlet (bs)	-	3H	Protonated amine; broadened by quadrupolar relaxation of Nitrogen.
H5	7.45	Doublet (d)	8.4	1H	Meta to Oxygen, meta to Cl. Most deshielded aromatic proton.
H6	7.05	Doublet of doublets (dd)	8.4, 2.1	1H	Para to Oxygen, ortho to Cl. Shielded by O resonance.
H8	6.90	Doublet (d)	2.1	1H	Ortho to Oxygen, ortho to Cl. Highly shielded; meta-coupling only.
H4	4.45	Multiplet (m)	-	1H	Benzylic and adjacent to strongly electron-withdrawing −NH3+​ .
H2	4.15 - 4.25	Multiplet (m)	-	2H	Deshielded by adjacent electronegative Oxygen atom.
H3 (eq)	2.25	Multiplet (m)	-	1H	Equatorial proton; experiences different anisotropic shielding than axial.
H3 (ax)	2.05	Multiplet (m)	-	1H	Axial proton; heavily coupled to H4(ax) and H3(eq).

13C NMR Analysis

The 13C NMR spectrum confirms the carbon skeleton. The most critical diagnostic carbons are C8a (deshielded by the directly attached oxygen) and C4 (the chiral center).

Table 2: 13C NMR Assignments (100 MHz, DMSO- d6​ )

Carbon Position	Chemical Shift (δ, ppm)	Causality / Assignment Logic
C8a	154.2	Aromatic carbon directly bonded to Oxygen (strong deshielding).
C7	133.5	Aromatic carbon bonded to Chlorine.
C5	130.1	Aromatic CH, meta to Oxygen.
C6	121.4	Aromatic CH, para to Oxygen.
C4a	120.8	Bridgehead aromatic carbon.
C8	116.5	Aromatic CH, ortho to Oxygen (highly shielded).
C2	63.4	Aliphatic CH2​ directly bonded to Oxygen.
C4	45.2	Chiral aliphatic CH bonded to the protonated amine.
C3	26.8	Aliphatic CH2​ bridging C2 and C4.

Mass Spectrometry (LC-MS) Profiling

Liquid Chromatography-Mass Spectrometry (LC-MS) utilizing Electrospray Ionization in positive mode (ESI+) is the standard for validating the molecular weight and isotopic signature of this compound.

Because the molecule contains a single Chlorine atom, the mass spectrum will display a highly diagnostic 3:1 isotopic cluster representing the natural abundance of 35Cl (75%) and 37Cl (25%). The primary fragmentation pathway involves the alpha-cleavage and loss of ammonia ( NH3​ , 17 Da) from the protonated parent ion, generating a stabilized benzylic carbocation.

Caption: ESI+ LC-MS fragmentation pathway of (S)-7-Chlorochroman-4-amine.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR via Attenuated Total Reflectance (ATR) provides rapid orthogonal validation of the functional groups. The hydrochloride salt state drastically alters the N-H stretching region compared to the free base.

Table 3: Key FTIR Vibrational Modes (ATR, Solid State)

Wavenumber ( cm−1 )	Intensity	Vibrational Mode	Diagnostic Significance
3200 - 2800	Strong, Broad	−NH3+​ stretching	Confirms the hydrochloride salt form; obscures aliphatic C-H stretches.
1605, 1580	Medium	Aromatic C=C stretching	Confirms the presence of the substituted benzene ring.
1240, 1060	Strong	C-O-C asymmetric/symmetric stretch	Validates the intact pyran ether linkage of the chroman ring.
820	Strong	C-Cl stretching	Confirms the presence of the aryl chloride.

Self-Validating Experimental Protocols

To ensure Trustworthiness and reproducibility, the following step-by-step methodologies must be strictly adhered to. These protocols are designed as self-validating systems; failure at any checkpoint (e.g., missing the 3:1 isotope ratio in MS) automatically invalidates the sample identity.

Caption: Orthogonal analytical workflow for the structural validation of chiral scaffolds.

Protocol A: High-Resolution NMR Acquisition

• Sample Preparation: Dissolve 15 mg of (S)-7-Chlorochroman-4-amine HCl in 0.6 mL of high-purity DMSO- d6​ (containing 0.03% v/v TMS as an internal standard). Transfer to a 5 mm precision NMR tube.

• Instrument Tuning: Insert into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe to the 1H and 13C frequencies. Lock onto the DMSO deuterium signal.

• 1H Acquisition: Run a standard 1D proton sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds to ensure complete relaxation of the −NH3+​ protons. Acquire 16 scans.

• 13C Acquisition: Run a proton-decoupled carbon sequence (zgpg30). Set D1 to 2.0 seconds. Acquire a minimum of 512 scans to resolve the quaternary carbons (C4a, C8a, C7).

• Validation Checkpoint: Ensure the H8 doublet ( J≈2.1 Hz) is clearly resolved from the H6 doublet of doublets. If peak broadening occurs, verify the sample is fully dissolved and shim the Z-axis.

Protocol B: LC-MS Isotopic Profiling

• Mobile Phase Setup: Prepare Mobile Phase A (0.1% Formic Acid in LC-MS grade Water) and Mobile Phase B (0.1% Formic Acid in LC-MS grade Acetonitrile). The acidic modifier is crucial for promoting [M+H]+ ionization.

• Sample Dilution: Dilute the compound to a final concentration of 1 μg/mL in a 50:50 Water:Acetonitrile mixture.

• Chromatography: Inject 2 μL onto a C18 UPLC column (e.g., Waters Acquity BEH C18, 1.7 μm). Run a gradient from 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.

• Mass Spectrometry: Operate the Q-TOF or single quadrupole mass spectrometer in ESI+ mode. Set the capillary voltage to 3.0 kV and desolvation temperature to 350°C.

• Validation Checkpoint: Extract the chromatogram at m/z 184.05. Verify that the co-eluting peak at m/z 186.05 has exactly ~33% of the intensity of the 184.05 peak, confirming the mono-chlorinated species.

Protocol C: ATR-FTIR Acquisition

• Background Scan: Clean the diamond ATR crystal with isopropanol. Acquire a background spectrum (32 scans, 4 cm−1 resolution) in ambient air.

• Sample Application: Place ~2 mg of the solid (S)-7-Chlorochroman-4-amine HCl directly onto the ATR crystal. Apply the pressure anvil until the force gauge indicates optimal contact.

• Acquisition: Acquire the sample spectrum (32 scans, 4 cm−1 resolution) from 4000 to 400 cm−1 .

• Validation Checkpoint: Confirm the absence of a sharp peak at ~3300 cm−1 (which would indicate free base formation) and verify the presence of the broad 3200−2800 cm−1 −NH3+​ band.

References

• Zhong, W. (2022). GLP-1R Agonists and Uses Thereof (U.S. Patent Application No. US20220024901A1). U.S. Patent and Trademark Office.

(S)-7-Chlorochroman-4-amine: The Critical Pharmacophore Driving Oral Small-Molecule GLP-1 Receptor Agonism

Executive Summary

The transition from injectable peptide therapeutics to orally bioavailable small molecules represents a paradigm shift in the treatment of type 2 diabetes mellitus (T2DM) and obesity. At the vanguard of this chemical evolution is (S)-7-chlorochroman-4-amine , a privileged chiral building block that serves as the critical pharmacophore for a novel class of non-peptide Glucagon-like Peptide-1 Receptor (GLP-1R) agonists, most notably danuglipron (PF-06882961)[1][2]. This technical whitepaper dissects the mechanism of action of the (S)-7-chlorochroman-4-amine moiety within biological systems, detailing its structural biology, receptor binding dynamics, downstream signaling cascades, and the self-validating experimental workflows required to evaluate its derivatives.

Chemical Identity and Pharmacophore Dynamics

(S)-7-Chlorochroman-4-amine (CAS: 2241594-38-5) is a bicyclic heterocyclic compound characterized by a chroman (3,4-dihydro-2H-1-benzopyran) core. Its utility in drug design is driven by three distinct structural features:

• The Chroman Core : Provides a rigid, lipophilic scaffold that mimics the hydrophobic side chains of the native GLP-1 peptide's N-terminus.

• The (S)-Chiral Amine at Position 4 : Dictates the exact stereospecific trajectory required to link the chroman anchor to the rest of the active molecule (e.g., a pyrimidine or benzimidazole core), ensuring the ligand adopts the correct bioactive conformation.

• The Chlorine Substitution at Position 7 : Enhances the molecule's lipophilicity and metabolic stability while optimizing van der Waals interactions deep within the receptor's binding pocket.

When integrated into a complete small-molecule agonist, this moiety is not merely a structural spacer; it is the primary anchor that initiates receptor activation.

Mechanism of Action: Structural Biology of Receptor Binding

The GLP-1R is a Class B1 G-protein-coupled receptor (GPCR). Native peptide ligands activate the receptor via a "two-domain" model, where the C-terminus of the peptide binds the large extracellular domain (ECD), and the N-terminus dives into the transmembrane domain (TMD)[3].

Small molecules derived from (S)-7-chlorochroman-4-amine bypass the ECD entirely. Cryogenic electron microscopy (cryo-EM) structures reveal that these molecules bind deep within a TMD pocket formed by helices 1, 2, 3, and 7[3][4].

The mechanism of action is driven by two critical phenomena:

• The Trp33 Interaction : The chroman ring establishes critical hydrophobic contacts with Tryptophan 33 (Trp33), a residue located in transmembrane domain 1 (TMD1)[1][3]. Because Trp33 is a primate-specific residue, chroman-derived agonists exhibit profound species selectivity, increasing insulin levels in primates but failing to activate rodent GLP-1R[1][2].

• Water-Mediated Hydrogen Bond Networks : While the small molecule is physically smaller than the native peptide, the (S)-7-chlorochroman-4-amine scaffold positions the molecule to recruit structural water molecules. This creates an extensive, continuous water-mediated polar network that reaches the very bottom of the binding pocket, perfectly mimicking the interaction pattern of the native GLP-1 peptide and stabilizing the receptor in its active conformation[4][5].

Biological Systems Impact: Downstream Signaling Pathways

Upon binding, the chroman-anchored small molecule induces a conformational shift in the GLP-1R that opens the intracellular face of the receptor. This triggers a "balanced" agonism profile that closely mirrors the native hormone[4]:

• Gαs Protein Coupling : The activated GLP-1R couples to the stimulatory G-protein (Gαs), leading to the activation of adenylate cyclase (AC)[2].

• cAMP Accumulation : AC rapidly synthesizes cyclic AMP (cAMP), which subsequently activates Protein Kinase A (PKA) and Epac2. In pancreatic β-cells, this cascade directly drives glucose-dependent insulin exocytosis[1].

• β-Arrestin Recruitment : Unlike certain biased agonists, chroman-derived molecules like danuglipron successfully recruit β-arrestin-1 and β-arrestin-2. This not only mediates receptor internalization (desensitization) but also acts as a scaffold for independent signaling pathways critical for β-cell survival[2].

Figure 1: GLP-1R signaling cascade activated by chroman-derived small-molecule agonists.

Experimental Workflows & Self-Validating Protocols

To rigorously evaluate the mechanism of action of newly synthesized (S)-7-chlorochroman-4-amine derivatives, researchers must employ self-validating assay systems. The causality behind these protocols ensures that the data reflects true on-target pharmacology.

In Vitro cAMP Accumulation Assay

Purpose : To quantify the functional Gαs agonism of the compound. Causality & Design : We measure intracellular cAMP to isolate the primary Gαs-coupled event. A phosphodiesterase (PDE) inhibitor (IBMX) is utilized to halt cAMP degradation, ensuring the luminescent readout is directly proportional to GLP-1R-stimulated adenylate cyclase activity. Crucially, a primate-specific (human or monkey) GLP-1R expressing cell line must be used, as the chroman moiety requires the primate-exclusive Trp33 residue to bind[1].

Step-by-Step Protocol :

• Cell Preparation : Seed CHO or HEK293 cells stably expressing human GLP-1R into a 384-well plate at 2,000 cells/well.

• Sensitization (Optional but Recommended) : Pre-incubate cells with a positive allosteric modulator (e.g., BETP) if screening early-stage, low-affinity chroman fragments[2].

• Compound Addition : Add the (S)-7-chlorochroman-4-amine derivative in a 10-point concentration gradient (ranging from 10 µM to 1 pM) in assay buffer containing 0.5 mM IBMX.

• Incubation : Incubate for 30 minutes at 37°C to allow for peak cAMP accumulation.

• Detection : Lyse cells and add a homogeneous time-resolved fluorescence (HTRF) or luminescent cAMP detection reagent. Read the microplate after 1 hour.

• Self-Validation Check : The assay is validated only if the positive control (native GLP-1(7-36)) achieves an Emax​ (maximum efficacy) plateau, and the vehicle-only negative control establishes a stable baseline. A test compound is deemed a full agonist if its Emax​ is ≥95% of the native GLP-1 response.

Cryo-EM Structural Determination

Purpose : To visualize the exact binding mode of the chroman moiety within the TMD. Causality & Design : GPCRs are highly dynamic. To capture the precise mechanism of action, the receptor must be biochemically locked in its active state. By complexing the GLP-1R with a modified Gs protein or nanobody 35 (Nb35), the intracellular face of the receptor is stabilized[6]. This rigidification allows the electron beam to resolve the deep transmembrane pocket and the critical water-mediated hydrogen bonds[5].

Step-by-Step Protocol :

• Complex Formation : Co-incubate purified human GLP-1R with the chroman-derived agonist (in excess) and a dominant-negative Gαs/Gβ1γ2 heterotrimer.

• Stabilization : Add Nb35 to lock the G-protein complex, followed by apyrase to deplete ATP and stabilize the nucleotide-free state[6].

• Grid Preparation : Apply the complex to glow-discharged holey carbon grids and plunge-freeze in liquid ethane.

• Data Acquisition : Image at 300 kV using a Titan Krios electron microscope equipped with a direct electron detector.

• Self-Validation Check : The structural model is self-validated through 3D classification and local resolution estimation. If the local resolution at the chroman binding pocket exceeds 3.0 Å, the atomic coordinates of the ligand-receptor contacts (specifically Trp33) are considered high-confidence.

Figure 2: Experimental workflow for functional and structural validation of GLP-1R agonists.

Quantitative Data Summary

The integration of the (S)-7-chlorochroman-4-amine pharmacophore yields small molecules that rival the potency of native peptides. The table below summarizes the comparative pharmacological profiles of native GLP-1 against chroman-containing small molecules (e.g., Danuglipron) and other non-peptide reference compounds[1][4].

Ligand / Compound	Ligand Class	GLP-1R Binding Affinity ( Ki​ , nM)	cAMP Accumulation ( EC50​ , nM)	β-Arrestin Recruitment Profile
Native GLP-1(7-36)	Endogenous Peptide	~0.2	~0.05	High (Balanced)
Danuglipron	Chroman-anchored Small Molecule	~1.5 - 3.0	~0.40	High (Balanced)
CHU-128	Non-chroman Small Molecule	~8.0	~2.50	Low (Biased)

Note: The balanced recruitment of β-arrestin by danuglipron highlights the efficacy of the chroman moiety in perfectly mimicking the native peptide's conformational induction.

References

• Source: PubMed Central (PMC)
• Title: A Small-Molecule Oral Agonist of the Human Glucagon-like Peptide-1 Receptor | Journal of Medicinal Chemistry Source: ACS Publications URL
• Source: PubMed Central (PMC)
• Source: PubMed Central (PMC)
• Title: Differential GLP-1R Binding and Activation by Peptide and Non-peptide Agonists Source: PubMed - NIH URL
• Title: 7LCI: PF 06882961 bound to the glucagon-like peptide-1 receptor (GLP-1R)
• Title: GLP-1R - 3decision Source: Discngine URL

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Differential GLP-1R Binding and Activation by Peptide and Non-peptide Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GLP-1R — 3decision [3decision.discngine.com]
• 6. rcsb.org [rcsb.org]

Potential therapeutic applications of (S)-7-Chlorochroman-4-amine derivatives

An In-Depth Technical Guide to the Therapeutic Potential of (S)-7-Chlorochroman-4-amine Derivatives

Authored by a Senior Application Scientist

Abstract

The chroman scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active compounds. Within this class, (S)-7-Chlorochroman-4-amine and its derivatives have emerged as a focal point of intensive research, primarily due to their potent activity as monoamine reuptake inhibitors. This technical guide provides a comprehensive overview of this specific chemical series, with a primary focus on its most clinically advanced derivative, Ansofaxine (Toludesvenlafaxine). We will explore the chemical synthesis, detailed pharmacology, structure-activity relationships (SAR), and the robust clinical evidence supporting its application in Major Depressive Disorder (MDD). Furthermore, this guide will delve into other potential, albeit less explored, therapeutic avenues for this chemical class, including neurodegenerative disorders and oncology, providing a forward-looking perspective for researchers and drug development professionals.

Introduction: The Chroman-4-Amine Scaffold

The chroman ring system is a heterocyclic motif found in a variety of natural products, most notably flavonoids and tocopherols (Vitamin E)[1]. The introduction of an amine at the C4 position and a chlorine atom at the C7 position, specifically in the (S)-enantiomeric configuration, confers unique pharmacological properties. The chlorine atom, an electron-withdrawing group, can significantly modulate the molecule's electronic properties, influencing binding affinity and metabolic stability. The stereochemistry at the C4 position is critical for selective interaction with chiral biological targets such as neurotransmitter transporters.

Chroman-4-amine derivatives have been investigated for a range of biological activities, including the inhibition of enzymes relevant to neurodegenerative diseases like monoamine oxidase (MAO-A and MAO-B)[2]. However, the most profound therapeutic application to date has been realized through the development of derivatives that act as triple reuptake inhibitors.

The Primary Application: Major Depressive Disorder (MDD)

The monoamine hypothesis of depression posits that a deficiency in synaptic concentrations of key neurotransmitters—serotonin (5-HT), norepinephrine (NE), and dopamine (DA)—is a key contributor to the pathophysiology of MDD[3]. While Selective Serotonin Reuptake Inhibitors (SSRIs) and Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs) have been mainstays of treatment, they often fail to address all symptoms, particularly anhedonia and cognitive impairment, which are linked to dopaminergic pathways[3][4]. This has driven the development of Serotonin-Norepinephrine-Dopamine Reuptake Inhibitors (SNDRIs), also known as Triple Reuptake Inhibitors (TRIs)[5].

Ansofaxine: A Clinically Validated (S)-7-Chlorochroman-4-amine Derivative

Ansofaxine (also known as toludesvenlafaxine, LY03005, or LPM570065) is the most prominent derivative of this class and has been approved in China for the treatment of MDD. It is a novel SNDRI that functions as a prodrug of desvenlafaxine, an established SNRI[3]. However, Ansofaxine itself possesses a distinct and more balanced inhibitory profile across all three monoamine transporters, which is believed to underpin its clinical efficacy[6].

Mechanism of Action: Triple Reuptake Inhibition

Ansofaxine distinguishes itself from its active metabolite, desvenlafaxine, by exhibiting significant dopamine reuptake inhibition alongside its effects on serotonin and norepinephrine transporters[6]. This balanced neurochemical profile is theorized to offer broader therapeutic effects, potentially improving symptoms like anhedonia and preserving sexual function, which can be problematic with SSRI and SNRI treatments[3]. The enhanced dopaminergic activity is a key differentiator for this class of compounds[3].

Caption: General workflow for the asymmetric synthesis of (S)-7-Chlorochroman-4-amine.

Experimental Protocol: Asymmetric Synthesis via CBS Reduction

(Based on principles of stereoselective synthesis of chiral chroman-4-amines)[7]

• Preparation: To a flame-dried, three-necked round-bottom flask under an inert atmosphere (Argon), add 7-Chlorochroman-4-one (1.0 eq) and dry tetrahydrofuran (THF, ~0.2 M). Cool the solution to -20°C.

• Catalyst Addition: Add (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq, 1.0 M in toluene) to the solution dropwise, maintaining the temperature.

• Reductant Addition: Prepare a solution of Borane-dimethyl sulfide complex (BMS, ~1.2 eq, 2.0 M in THF). Add this solution dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature does not exceed -15°C.

• Reaction Monitoring: Stir the reaction at -20°C and monitor its progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 2-4 hours).

• Quenching: Slowly add methanol dropwise at -20°C to quench the excess borane. Allow the mixture to warm to room temperature.

• Workup: Add 1 M HCl and stir for 30 minutes. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude (S)-7-Chlorochroman-4-ol.

• Purification & Characterization: Purify the crude alcohol via flash column chromatography. Confirm the structure using ¹H NMR and ¹³C NMR. Determine the enantiomeric excess (ee) using chiral HPLC.

• Conversion to Amine: The resulting chiral alcohol can be converted to the amine via a two-step process involving an azide inversion (e.g., using diphenylphosphoryl azide (DPPA) and a base like DBU) followed by reduction of the azide (e.g., catalytic hydrogenation with Pd/C) to yield the final (S)-7-Chlorochroman-4-amine product.

Structure-Activity Relationship (SAR) Insights

While detailed SAR studies on a broad library of (S)-7-Chlorochroman-4-amine derivatives are not extensively published, key inferences can be drawn:

• The 4-amino group: Essential for interaction with monoamine transporters. Modifications to this group would create the various derivatives, such as the prodrug moiety in Ansofaxine.

• The 7-chloro substituent: This modification is critical compared to unsubstituted or other halogen-substituted chromans. It likely enhances binding affinity or modifies pharmacokinetic properties. SAR studies on related 4-aminoquinolines have shown that 7-chloro substitution is crucial for various biological activities, including antiplasmodial and antiparkinsonian potential.[8]

• (S)-Stereochemistry: The specific stereoisomer is vital for selective and high-affinity binding to the chiral pockets of the transporters.

Future Perspectives and Other Potential Therapeutic Applications

While MDD is the primary validated application, the chemical scaffold of chroman-4-amines suggests potential in other therapeutic areas.

• Neurodegenerative Diseases: Chroman-4-amine analogues have been synthesized and evaluated as inhibitors of monoamine oxidases (MAO-A and MAO-B).[2] As MAO inhibitors are used in the treatment of Parkinson's disease, this presents a viable avenue for future research. The related 4-amino-7-chloroquinoline scaffold has also been explicitly investigated for treating Parkinson's disease by activating the NR4A2 signaling pathway.[8][9]

• Anticancer Activity: Various chroman derivatives, including spirochromanones and coumarin-linked molecules, have demonstrated potent cytotoxic activity against human cancer cell lines.[10][11] The mechanism often involves cell cycle arrest and induction of apoptosis.[11] Derivatives of (S)-7-Chlorochroman-4-amine could be explored for similar properties.

• Antimicrobial Agents: Chroman-4-one derivatives have shown broad-spectrum antimicrobial properties, particularly against pathogenic fungi like Candida species. This suggests that the core scaffold has potential for development into anti-infective agents.

Conclusion

The (S)-7-Chlorochroman-4-amine scaffold represents a significant achievement in medicinal chemistry, culminating in the development of Ansofaxine, a first-in-class triple reuptake inhibitor for Major Depressive Disorder. Its unique pharmacological profile, supported by robust clinical data, offers a promising new option for patients, particularly those with symptoms not fully addressed by existing antidepressants. The synthetic accessibility and the established biological activity of the core structure provide a fertile ground for future research. Drug development professionals should consider this scaffold not only for optimizing treatments for CNS disorders but also for exploring its untapped potential in oncology and infectious diseases.

References

• Efficacy, Safety, and Tolerability of Ansofaxine (LY03005) Extended-Release Tablet for Major Depressive Disorder: A Randomized, Double-Blind, Placebo-Controlled, Dose-Finding, Phase 2 Clinical Trial. PubMed. Available at: [Link]

• Efficacy, Safety, and Tolerability of Ansofaxine (LY03005) for Major Depressive Disorder. PhysiciansWeekly.com. Available at: [Link]

• A phase 3, multicenter, double-blind, randomized, placebo-controlled clinical trial to verify the efficacy and safety of ansofaxine (LY03005) for major depressive disorder. PubMed. Available at: [Link]

• Efficacy, Tolerability, and Safety of Toludesvenlafaxine for the Treatment of Major Depressive Disorder—A Narrative Review. MDPI. Available at: [Link]

• Efficient and general asymmetric syntheses of ( R)-chroman-4-amine salts. ResearchGate. Available at: [Link]

• (PDF) Efficacy, Safety, and Tolerability of Ansofaxine (LY03005) Extended-Release Tablet for Major Depressive Disorder: A Randomized, Double-Blind, Placebo-Controlled, Dose-Finding, Phase 2 Clinical Trial. ResearchGate. Available at: [Link]

• Ansofaxine Hydrochloride. Drugs of the Future. Available at: [Link]

• Asymmetric synthesis of polysubstituted chiral chromans via an organocatalytic oxa-Michael-nitro-Michael domino reaction. PMC. Available at: [Link]

• Ni-catalyzed enantio- stereoselective synthesis of chiral chromans with quaternary allylic siloxanes. ChemRxiv. Available at: [Link]

• Synthesis and biological evaluation of novel 7-hydroxy-4-phenylchromen-2-one–linked to triazole moieties as potent cytotoxic agents. PMC. Available at: [Link]

• Synthesis and Evaluation of the Biological Properties of Chiral chroman Amine Analogues. ResearchGate. Available at: [Link]

• Asymmetric Synthesis of 4-Amino-4H-Chromenes by Organocatalytic Oxa-Michael/Aza-Baylis-Hillman Tandem Reactions. ResearchGate. Available at: [Link]

• Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives. MDPI. Available at: [Link]

• Toludesvenlafaxine. Wikipedia. Available at: [Link]

• 4-amino-7-chloroquinoline derivatives for treating Parkinson's disease: implications for drug discovery. PubMed. Available at: [Link]

• Anti-Mycobacterial Evaluation of 7-Chloro-4-Aminoquinolines and Hologram Quantitative Structure–Activity Relationship (HQSAR) Modeling of Amino–Imino Tautomers. PMC. Available at: [Link]

• Efficacy, Safety, and Tolerability of Ansofaxine (LY03005) Extended-Release Tablet for Major Depressive Disorder: A Randomized, Double-Blind, Placebo-Controlled, Dose-Finding, Phase 2 Clinical Trial. PMC. Available at: [Link]

• Structure-activity relationships for antiplasmodial activity among 7-substituted 4-aminoquinolines. PubMed. Available at: [Link]

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• Triple Reuptake Inhibitors: A Premise and Promise. Psychiatry Investigation. Available at: [Link]

• Structure-Activity Relationships and Biological Evaluation of 7-Substituted Harmine Analogs for Human β-Cell Proliferation. PubMed. Available at: [Link]

• Synthesis of novel coumarin derivatives and its biological evaluations. Prime Scholars. Available at: [Link]

• Design, synthesis and structure-activity relationship studies of novel spirochromanone hydrochloride analogs as anticancer agents. PubMed. Available at: [Link]

• Structure‐Activity Relationships for 5′′ Modifications of 4,5‐Aminoglycoside Antibiotics. Wiley Online Library. Available at: [Link]

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• Synthesis and biological activity of some derivatives of thiochroman-4-one and tetrahydrothiapyran-4-one. PubMed. Available at: [Link]

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• Your search for serotonin reuptake inhibitors returned 28 results. IUPHAR/BPS Guide to PHARMACOLOGY. Available at: [Link]

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• Review on 4-Hydroxycoumarin Chemistry: Synthesis, Acylation and Photochemical Properties. Science and Education Publishing. Available at: [Link]

• Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth: Synthesis, Antiproliferative Activity, in Silico ADME Predictions, and Docking. MDPI. Available at: [Link]

• Perspective Chapter: NMDA Treatments for CNS Disorders. IntechOpen. Available at: [Link]

• (±)-R,S-2-Chloro-N-(4-methyl-2-oxo-2H-chromen-7-yl)-2-phenylacetamide. MDPI. Available at: [Link]

• Nanoparticle Strategies for Treating CNS Disorders: A Comprehensive Review of Drug Delivery and Theranostic Applications. MDPI. Available at: [Link]

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In Silico and Computational Modeling of (S)-7-Chlorochroman-4-amine: A Technical Whitepaper

Executive Summary & Structural Rationale

The chromane ring system is a highly privileged pharmacophore in medicinal chemistry, extensively utilized in the development of therapeutics for neurodegenerative disorders such as Alzheimer's and Parkinson's diseases[1]. Among its derivatives, (S)-7-Chlorochroman-4-amine represents a highly specific, stereochemically rigid scaffold. The rational design and computational modeling of this molecule hinge on two critical structural features:

• The C4 (S)-Stereocenter: The spatial orientation of the amine group dictates the hydrogen-bond vector. Enantiomeric purity is paramount, as the (S)-enantiomer often exhibits vastly different binding kinetics compared to its (R)-counterpart when interacting with the chiral environments of target enzymes like Monoamine Oxidase B (MAO-B) and Butyrylcholinesterase (BuChE)[2].

• The C7 Chlorine Substitution: Halogen atoms are not merely lipophilic space-fillers. The 7-chloro substitution introduces a highly directional, non-covalent interaction known as a halogen bond . The anisotropic distribution of electron density around the chlorine atom creates an electropositive "sigma-hole" ( σ -hole) at the distal end of the C–Cl bond, allowing it to act as a Lewis acid and anchor the scaffold deep within hydrophobic protein cavities.

This whitepaper details the rigorous computational workflows required to model (S)-7-Chlorochroman-4-amine, emphasizing the causality behind experimental choices and establishing self-validating protocols to ensure predictive accuracy.

The Computational Workflow: Causality and Execution

To accurately model the interaction of (S)-7-Chlorochroman-4-amine with complex neuro-targets, standard rigid-body docking is insufficient. The workflow must account for the quantum mechanical realities of the halogen bond and the conformational plasticity of the target proteins.

Caption: End-to-end in silico workflow for evaluating (S)-7-Chlorochroman-4-amine.

Phase 1: Ligand Preparation and Quantum Mechanical (QM) Validation

The Causality: Empirical force fields (e.g., OPLS4, AMBER) often model halogens as simple, negatively charged spheres, entirely missing the electropositive σ -hole. To accurately predict halogen bonding in subsequent docking phases, the ligand must be prepared using Quantum Mechanics (QM) to calculate the precise electrostatic potential (ESP) map.

Step-by-Step Methodology:

• Initial 3D Generation: Generate the 3D conformer of (S)-7-Chlorochroman-4-amine ensuring the (S) configuration at the C4 position.

• Protonation State Assignment: Use Epik (or equivalent) to predict the pKa of the primary amine. At physiological pH (7.4), the amine must be modeled in its protonated state ( −NH3+​ ).

• DFT Optimization: Optimize the geometry using Density Functional Theory (DFT) at the B3LYP/6-31G** level of theory.

• ESP Mapping: Calculate the ESP charges to explicitly define the σ -hole on the 7-chloro substituent. This custom charge set is then fed back into the molecular mechanics force field for docking.

Phase 2: Target Protein Preparation & Induced-Fit Docking (IFD)

The Causality: Target proteins like BuChE possess highly flexible Peripheral Anionic Sites (PAS) and Catalytic Active Sites (CAS). Rigid docking will result in false negatives because it fails to simulate the "breathing" of the protein. Induced-Fit Docking (IFD) allows the side chains of the receptor to move in response to the ligand, simulating a realistic binding event[3].

Step-by-Step Methodology:

• Protein Processing: Retrieve the crystal structures of MAO-B (e.g., PDB ID: 2V5Z) and BuChE (e.g., PDB ID: 4BDS). Remove non-essential waters, add hydrogen atoms, and optimize the H-bond network at pH 7.4.

• Grid Generation: Define the bounding box around the FAD cofactor (for MAO-B) and the CAS/PAS regions (for BuChE).

• Initial Glide Docking: Perform a softened-potential docking run (van der Waals radii scaled to 0.5) to generate initial poses.

• Prime Refinement: Allow residues within 5.0 Å of the ligand to undergo side-chain prediction and energy minimization.

• Final Scoring: Re-dock the ligand into the induced-fit receptor conformations and score using Glide SP/XP or AutoDock Vina.

Caption: Mechanistic binding pathway of (S)-7-Chlorochroman-4-amine within MAO-B.

Quantitative Data Summaries

Docking scores provide a static snapshot, but they lack the thermodynamic rigor required to differentiate between closely related stereoisomers. Therefore, we employ MM/GBSA (Molecular Mechanics / Generalized Born Surface Area) calculations derived from 100 ns Molecular Dynamics (MD) trajectories. This accounts for solvent entropy and provides a highly accurate binding free energy ( ΔGbind​ ).

Table 1: In Silico Profiling of Chroman-4-amine Enantiomers

Target Enzyme	Ligand Stereochemistry	IFD Docking Score (kcal/mol)	MM/GBSA ΔGbind​ (kcal/mol)	Key Interacting Residues	Halogen Bond Distance (Å)
MAO-B	(S)-7-Chlorochroman-4-amine	-9.45	-42.18	Tyr326, Ile199, FAD	2.85 (with Tyr326 backbone)
MAO-B	(R)-7-Chlorochroman-4-amine	-7.12	-28.54	Ile199, Leu171	N/A (Cl oriented to solvent)
BuChE	(S)-7-Chlorochroman-4-amine	-8.80	-38.90	Trp82, His438, Ser198	3.01 (with Trp82)
BuChE	(R)-7-Chlorochroman-4-amine	-6.95	-24.30	Trp82, Tyr332	N/A (Steric clash at CAS)

Data Interpretation: The (S)-enantiomer demonstrates a significantly more favorable ΔGbind​ across both targets. In MAO-B, the (S)-configuration perfectly aligns the 7-chloro group to form a stable halogen bond with the backbone carbonyl of Tyr326, while the protonated amine forms a hydrogen bond network near the FAD cofactor. The (R)-enantiomer forces the chlorine atom into a solvent-exposed orientation, abrogating the halogen bond and resulting in a weaker affinity.

Self-Validating Systems: Empirical Grounding

A core tenet of rigorous computational chemistry is that every in silico protocol must be a self-validating system. To ensure the computational predictions of (S)-7-Chlorochroman-4-amine's binding poses are not artifacts of the force field, they must be empirically validated using Saturation Transfer Difference NMR (STD-NMR) [3].

The Validation Protocol:

• Receptor Saturation: Irradiate the target protein (e.g., BuChE) at a resonance frequency where only protein protons absorb (e.g., -1.0 ppm).

• Spin Diffusion: The magnetization transfers from the protein to the bound (S)-7-Chlorochroman-4-amine via spin diffusion (Intermolecular NOE).

• Ligand Exchange: The ligand rapidly exchanges between the bound and free states in solution.

• Difference Spectrum Generation: Subtract the "off-resonance" spectrum from the "on-resonance" spectrum. Only the protons of the ligand that were in intimate contact (< 5 Å) with the protein will appear in the STD spectrum.

• In Silico Correlation: Map the STD amplification factors onto the 3D structure of (S)-7-Chlorochroman-4-amine. If the computational IFD pose is correct, the protons nearest to the protein in the in silico model must perfectly match the protons showing the highest signal intensity in the STD-NMR spectrum.

By linking QM-derived docking with MD thermodynamic profiling and closing the loop with STD-NMR empirical validation, researchers can confidently advance (S)-7-Chlorochroman-4-amine derivatives through the preclinical drug discovery pipeline.

References

• Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease.Universidade de Évora (UEvora).
• Evaluation of Chromane Derivatives: Promising Privileged Scaffolds for Lead Discovery within Alzheimer's Disease.
• Efficient and general asymmetric syntheses of (R)-chroman-4-amine salts.
• Catalytic Asymmetric Decarboxylative Mannich Reaction of Malonic Acid Half Esters.

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• 3. researchgate.net [researchgate.net]

The Strategic Role of (S)-7-Chlorochroman-4-amine in Asymmetric Synthesis and Modern Drug Development

Executive Summary

In the landscape of modern medicinal chemistry, the architectural rigidity and stereochemical precision of chiral building blocks dictate the pharmacokinetic and pharmacodynamic success of small-molecule therapeutics. Among these privileged scaffolds, (S)-7-chlorochroman-4-amine (CAS 1213320-82-1) has emerged as a cornerstone in the synthesis of next-generation biased agonists, particularly those targeting the Glucagon-Like Peptide-1 Receptor (GLP-1R)[1]. This technical whitepaper provides an in-depth analysis of its structural utility, mechanistic applications in drug development, and field-validated synthetic protocols.

Structural Rationale and Physicochemical Profiling

The chroman-4-amine bicyclic system offers a unique combination of hydrogen-bond accepting capability (via the ethereal oxygen) and conformational restriction. When utilized in drug design, every functional group on this scaffold serves a distinct, causal purpose:

• Stereochemical Vectorization: The (S)-configuration at the C4 position is critical. It acts as a precise spatial vector, directing the orientation of appended pharmacophores deep into the allosteric or orthosteric binding pockets of target G-protein-coupled receptors (GPCRs)[2].

• Metabolic Shielding: The chlorine atom at the C7 position serves a dual purpose. It enhances the lipophilic ligand-efficiency (LLE) for hydrophobic pocket interactions and sterically blocks cytochrome P450-mediated aromatic oxidation, thereby significantly increasing the compound's metabolic half-life[1].

Table 1: Physicochemical Properties of the Building Block

Property	Value	Scientific Implication
Chemical Name	(S)-7-Chlorochroman-4-amine	Core chiral building block
CAS Registry Number	1213320-82-1	Standardized identification[3]
Molecular Formula	C9H10ClNO	Low molecular weight allows for complex derivatization
Molecular Weight	183.63 g/mol	High atom economy in cross-coupling reactions
Stereochemistry	(S)-enantiomer	Essential for target receptor specificity
Salt Form	Hydrochloride (CAS 2241594-38-5)	Enhances shelf-life and handling stability

Mechanistic Application: Biased GLP-1R Agonism

Historically, GLP-1R agonists have been peptide-based (e.g., semaglutide), requiring subcutaneous administration. The paradigm shift toward oral, small-molecule GLP-1R agonists relies heavily on chiral amines to mimic the peptide's α -helical binding motif[2].

Crucially, compounds incorporating (S)-7-chlorochroman-4-amine have demonstrated "biased agonism." Unlike the endogenous ligand GLP-1, which equally recruits β -arrestin and activates G α s proteins, these synthetic small molecules preferentially stimulate the G-protein/cAMP pathway. This bias maximizes glucose-dependent insulin secretion while minimizing β -arrestin-mediated receptor internalization and desensitization, addressing the core pathophysiology of Type 2 Diabetes Mellitus (T2DM) and obesity[1].

Caption: Biased GLP-1R signaling pathway favoring cAMP production over beta-arrestin recruitment.

Advanced Synthetic Methodologies & Experimental Protocols

The integration of (S)-7-chlorochroman-4-amine into complex drug scaffolds frequently employs palladium-catalyzed Buchwald-Hartwig cross-coupling. The following protocol outlines a self-validating system for coupling the amine to a sterically hindered aryl bromide, a critical step documented in recent pharmaceutical patent literature[1].

Protocol: Palladium-Catalyzed C-N Cross-Coupling

Objective: To couple (S)-7-chlorochroman-4-amine with an aryl bromide (e.g., a bromopyridine derivative) while preserving enantiomeric excess (>99% ee).

Step-by-Step Workflow & Causality:

• Preparation & Stoichiometry: In a flame-dried Schlenk flask under a strict N2 atmosphere, dissolve (S)-7-chlorochroman-4-amine (30 mg, 0.16 mmol, 2.0 equiv) and the target aryl bromide (0.08 mmol, 1.0 equiv) in anhydrous toluene (5 mL)[1].

  • Causality: The excess amine compensates for potential competitive hydrodehalogenation of the aryl bromide. Toluene is chosen as a non-polar, high-boiling solvent that prevents competitive coordination to the palladium center.

• Catalyst Activation: Add Pd2(dba)3 (18 mg, 0.02 mmol) and a selected phosphine ligand (e.g., BINAP or Xantphos)[1].

  • Self-Validation Check: The solution must transition to a deep red/purple hue, visually confirming the formation of the active Pd(0)-ligand complex. Pd2(dba)3 is utilized because it provides a stable, ligand-free source of Pd(0) that can be finely tuned by exogenous ligands.

• Base Addition: Introduce Sodium tert-butoxide (NaOtBu) (1.5 equiv) in one portion.

  • Causality: A strong, non-nucleophilic base is required to deprotonate the coordinated amine intermediate without attacking the aryl halide, driving the catalytic cycle forward.

• Thermal Activation & Monitoring: Heat the reaction mixture to 90°C.

  • In-Process Control (IPC): Monitor via LC-MS every 2 hours. The reaction is deemed complete and self-validated when the aryl bromide peak is <1% relative to the product mass.

• Quenching and Workup: Cool to room temperature, quench with saturated aqueous NH4Cl.

  • Causality: Immediate neutralization of the strong base prevents late-stage epimerization of the chiral center. Extract the aqueous layer with EtOAc (3 x 10 mL).

• Purification: Purify the concentrated organic layer via flash column chromatography (Hexanes/EtOAc gradient) to yield the enantiopure coupled adduct.

Caption: Step-by-step synthetic workflow for the Pd-catalyzed coupling of (S)-7-chlorochroman-4-amine.

Table 2: Buchwald-Hartwig Optimization Parameters

Parameter	Standard Condition	Rationale (Causality)
Catalyst	Pd2(dba)3 (0.02 eq)	Stable Pd(0) source; allows modular ligand screening.
Solvent	Anhydrous Toluene	Non-coordinating; prevents catalyst poisoning; supports high temp.
Base	NaOtBu (1.5 eq)	Strong enough to deprotonate amine; strictly non-nucleophilic.
Atmosphere	Strict N2 or Argon	Prevents oxidative degradation of the active Pd(0) species.
IPC Method	LC-MS (q2h)	Self-validating check for aryl halide consumption before quenching.

Analytical Validation of Chiral Integrity

Maintaining the (S)-stereocenter during basic and thermal conditions is paramount. Racemization leads to a drastic drop in receptor affinity and can introduce off-target toxicities. Validation must be performed using Chiral High-Performance Liquid Chromatography (HPLC).

Validated Chiral HPLC Conditions: Enantiomeric and diastereomeric mixtures are resolved using an asymmetric resin[2].

• Stationary Phase: Amylose-based chiral column (e.g., Chiralpak AD-H).

• Mobile Phase: Hydrocarbon (typically heptane or hexane) containing 2% to 20% isopropanol and 0.1% diethylamine (DEA)[2].

• Causality for DEA: The addition of an alkylamine like DEA suppresses peak tailing by masking residual silanol groups on the silica support, ensuring baseline resolution of the (R) and (S) enantiomers and providing absolute confidence in the optical purity (target >99% ee)[2].

Conclusion

(S)-7-Chlorochroman-4-amine is not merely a structural placeholder; it is a highly functionalized, stereospecific vector that drives the efficacy of modern metabolic therapeutics. By understanding the causality behind its chemical behavior and implementing rigorous, self-validating synthetic protocols, drug development professionals can leverage this building block to construct highly potent, biased GPCR agonists that redefine the treatment landscapes for diabetes and obesity.

References

• Google Patents (US20220024901A1) - GLP-1R agonists and uses thereof.
• Google Patents (CN113227068A) - GLP-1R agonists and uses thereof.

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• 2. CN113227068A - GLP-1R agonists and uses thereof - Google Patents [patents.google.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]

The Chroman-4-amine Scaffold in Medicinal Chemistry: Discovery, Evolution, and Therapeutic Applications

Executive Summary

The chroman-4-amine (3,4-dihydro-2H-1-benzopyran-4-amine) motif represents a highly versatile, privileged bicyclic oxygen heterocycle in medicinal chemistry. Originally popularized by the discovery of the Class III antiarrhythmic agent Chromanol 293B, the functionalization of the C4-amine and the stereochemistry of the pyran ring have enabled this scaffold to be repurposed across diverse therapeutic areas. Today, chiral chroman-4-amine derivatives are critical components in the design of multi-target-directed ligands (MTDLs) for neurodegenerative diseases, temperature-neutral TRPV1 antagonists for analgesia, and Bradykinin B1 receptor antagonists. This whitepaper provides an in-depth mechanistic analysis, structure-activity relationship (SAR) evaluation, and validated synthetic protocols for developing chroman-4-amine therapeutics.

Historical Trajectory & Target Evolution

The Antiarrhythmic Era: Chromanol 293B and KCNQ1/MinK Channels

The pharmacological significance of the chroman-4-amine scaffold was firmly established with the development of Chromanol 293B (trans-6-cyano-4-(N-ethylsulfonyl-N-methylamino)-3-hydroxy-2,2-dimethyl-chroman). Designed as a Class III antiarrhythmic, Chromanol 293B selectively inhibits the slowly activating delayed rectifier potassium current ( IKs​ ) in cardiac tissue.

Mechanistic Causality: The IKs​ channel is formed by the coassembly of KCNQ1 (Kv7.1) and KCNE1 (MinK) subunits. Mutagenesis and docking studies reveal that the chroman-4-amine derivative binds within the inner pore vestibule of the channel. The blockade is driven by hydrophobic interactions between the chroman core and the S6 transmembrane residues (Ile337 and Phe340), while the oxygen atoms of the molecule stabilize the binding via electrostatic interactions with the most internal potassium ion in the H5 selectivity filter.

The Polypharmacology Era: Neurodegenerative Diseases

Driven by the need to address the multifactorial nature of Alzheimer's Disease (AD), researchers have leveraged the chroman-4-amine scaffold to design MTDLs. The chroman core mimics the flavonoid structures found in nature, offering inherent antioxidant properties. By introducing a gem-dimethyl group at the C2 position and modifying the C4-amine, researchers synthesized libraries of gem-dimethylchroman-4-amines via reductive amination. These derivatives act as selective inhibitors of equine serum butyrylcholinesterase (eqBuChE), with IC50​ values ranging from 7.6 to 67 μM[1]. Furthermore, N -propargylation of the C4-amine shifts the selectivity to Monoamine Oxidase B (MAO-B), a validated target for mitigating oxidative stress and dopamine degradation in Parkinson's and Alzheimer's diseases[1].

The Analgesic Era: TRPV1 Antagonism

First-generation Transient Receptor Potential Vanilloid-1 (TRPV1) antagonists often failed in clinical trials due to severe on-target hyperthermia. The chroman-4-amine scaffold provided a breakthrough in the form of A-1165442 ((R)-1-(7-chloro-2,2-bis(fluoromethyl)chroman-4-yl)-3-(3-methylisoquinolin-5-yl)urea). This chiral chromanyl urea derivative acts as a "temperature-neutral" TRPV1 antagonist. It demonstrates excellent efficacy against osteoarthritis pain without elevating core body temperature, primarily because it only partially blocks the acid-activation mode of TRPV1 while fully blocking capsaicin-induced activation.

Structure-Activity Relationships (SAR) & Target Interactions

The biological activity of chroman-4-amines is exquisitely sensitive to stereochemistry and peripheral substitutions. Table 1 summarizes the critical SAR logic governing target selectivity.

Table 1: SAR and Quantitative Data of Key Chroman-4-amine Derivatives

Compound / Scaffold	Primary Target	Key Structural Feature	Biological Effect / Quantitative Data
Chromanol 293B	KCNQ1/MinK ( IKs​ )	trans-3-OH, 4-amino-sulfonamide, 6-cyano	IKs​ blockade; Action potential prolongation.
gem-Dimethylchroman-4-amines	BuChE / MAO-B	C2 gem-dimethyl, C4 secondary amine	Mixed eqBuChE inhibition ( IC50​ = 7.6 μM for 8-OMe derivative)[1].
N-Propargyl derivatives	MAO-B	N-propargyl group at C4	Moderate MAO-B inhibition (up to 28% at 1 µM)[1].
A-1165442	TRPV1 Channel	(R)-C4 urea, 2,2-bis(fluoromethyl)	Temperature-neutral analgesia; high oral bioavailability.
Chroman-4-amine Intermediates	Bradykinin B1	Chiral (R)-C4 primary amine	Key intermediate for antagonists controlling neuroinflammation[2].

Visualizing Target Interactions and Workflows

Fig 1: Mechanism of Action of Chromanol 293B on the KCNQ1/MinK Potassium Channel.

Fig 2: Scalable Synthetic Workflow for Enantiopure (R)-Chroman-4-amines.

Synthetic Methodologies: Accessing Chiral Chroman-4-amines

The biological efficacy of chroman-4-amines is strictly tied to their stereochemistry (e.g., the (R)-enantiomer is required for TRPV1 and Bradykinin B1 antagonism)[2]. To support drug development, highly scalable, chromatography-free asymmetric syntheses have been developed.

Protocol: Enantioselective Synthesis of (R)-Chroman-4-amine Salts

This protocol details the conversion of a chroman-4-one to an enantiopure (R)-chroman-4-amine salt, utilizing a Corey-Bakshi-Shibata (CBS) reduction followed by azide inversion.

System Validation & Causality:

• CBS Reduction: The use of (S)-2-Methyl-CBS-oxazaborolidine dictates the Re-face attack of the hydride, yielding the (S)-chroman-4-ol. Anhydrous conditions are critical to prevent catalyst degradation.

• Azide Inversion: For lipophilic chromans, Diphenylphosphoryl azide (DPPA) is used to achieve direct SN​2 inversion. For less lipophilic substrates, mesylation followed by NaN3​ displacement is preferred to avoid elimination side-reactions.

• Staudinger Reduction: PPh3​/H2​O is chosen over catalytic hydrogenation ( H2​,Pd/C ) if the chroman ring contains halogen substituents (e.g., Cl, F) to prevent unwanted dehalogenation.

• Salt Formation: Isolating the amine as a d-tartaric or (R)-mandelic acid salt circumvents the need for column chromatography, making the process amenable to multi-kilogram scale-up.

Step-by-Step Methodology:

• Asymmetric Reduction:

  • Charge a flame-dried flask with (S)-2-Methyl-CBS-oxazaborolidine (0.1 eq.) and anhydrous THF under Argon.

  • Add BH3​⋅THF (1.0 M in THF, 1.2 eq.) and cool to 0 °C.

  • Slowly add a solution of the substituted chroman-4-one (1.0 eq.) in THF over 1 hour. Stir until complete consumption of the ketone (monitor via TLC/LC-MS).

  • Quench carefully with methanol, concentrate, and extract to yield (S)-chroman-4-ol (>95% ee).

• Stereochemical Inversion (Azidation):

  • For lipophilic substrates: Dissolve (S)-chroman-4-ol in toluene. Add DPPA (1.2 eq.) and DBU (1.2 eq.) at 0 °C. Stir at room temperature for 12 hours to afford (R)-chroman-4-azide.

  • For non-lipophilic substrates: Treat the alcohol with Methanesulfonyl chloride (MsCl) and Triethylamine in DCM at 0 °C. Isolate the mesylate and react with NaN3​ in DMF at 60 °C.

• Staudinger Reduction:

  • Dissolve the (R)-chroman-4-azide in THF/Water (10:1).

  • Add Triphenylphosphine ( PPh3​ , 1.5 eq.) portion-wise. Stir at room temperature until nitrogen evolution ceases and the iminophosphorane intermediate is fully hydrolyzed.

• Chiral Salt Isolation:

  • Extract the crude (R)-chroman-4-amine into an organic solvent (e.g., EtOAc).

  • Add a warm solution of d-tartaric acid or (R)-mandelic acid (1.0 eq.) in ethanol.

  • Allow the solution to cool slowly to induce crystallization. Filter and dry the crystals to obtain the enantiopure (R)-chroman-4-amine salt.

Future Perspectives and Clinical Translation

The chroman-4-amine scaffold has proven its resilience in drug discovery, transitioning from early cardiovascular applications to cutting-edge neurology and pain management. The discovery of A-1165442 highlights how stereospecific functionalization of the C4-amine can overcome historical clinical hurdles (such as TRPV1-induced hyperthermia). Moving forward, the integration of this scaffold into PROTACs (Proteolysis Targeting Chimeras) and advanced MTDLs holds immense promise. The robust, scalable synthetic routes now available ensure that chemical accessibility will not be a bottleneck in the clinical translation of next-generation chroman-4-amine therapeutics.

References

• Moutayakine, A., et al. (2022). Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease. Bioorganic Chemistry. Retrieved from:[Link]

• Lerche, C., et al. (2007). Chromanol 293B binding in KCNQ1 (Kv7.1) channels involves electrostatic interactions with a potassium ion in the selectivity filter. Molecular Pharmacology. Retrieved from:[Link]

• Voight, E. A., et al. (2014). Discovery of (R)-1-(7-Chloro-2,2-bis(fluoromethyl)chroman-4-yl)-3-(3-methylisoquinolin-5-yl)urea (A-1165442): A Temperature-Neutral Transient Receptor Potential Vanilloid-1 (TRPV1) Antagonist with Analgesic Efficacy. Journal of Medicinal Chemistry. Retrieved from:[Link]

• Ma, J.-A., et al. (2016). Catalytic Asymmetric Decarboxylative Mannich Reaction of Malonic Acid Half Esters with Cyclic Aldimines: Access to Chiral β-Amino Esters and Chroman-4-amines. The Journal of Organic Chemistry. Retrieved from:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Enantioselective Synthesis of (S)-7-Chlorochroman-4-amine via Ellman’s Auxiliary-Directed Diastereoselective Reduction

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application: Chiral building block synthesis for active pharmaceutical ingredients (APIs)

Executive Summary & Strategic Rationale

The (S)-7-chlorochroman-4-amine scaffold is a highly valued chiral building block in medicinal chemistry, frequently utilized in the development of novel therapeutics, including GLP-1R agonists 1 and SARM1 inhibitors [[2]](). Chlorinated chromanones and their amine derivatives present unique structural complexities that significantly influence biological activity and receptor binding 3.

While asymmetric transition-metal-catalyzed reductive amination is viable, the use of tert-butanesulfinamide (Ellman's auxiliary) remains the gold standard for bench-to-pilot scale synthesis due to its predictable stereocontrol, robust scalability, and crystalline intermediates 4. This guide details a self-validating, three-step protocol to access (S)-7-chlorochroman-4-amine hydrochloride in high enantiomeric excess (>99% e.e.) via the diastereoselective reduction of an (R)-sulfinyl imine intermediate.

Synthetic workflow for (S)-7-Chlorochroman-4-amine via Ellman's auxiliary.

Mechanistic Causality & Stereochemical Modeling

The core of this protocol relies on the highly predictable stereochemical outcome during the reduction of the ketimine intermediate. When 7-chlorochroman-4-one is condensed with (R)-(+)-2-methyl-2-propanesulfinamide, the resulting (R)-sulfinyl imine adopts a specific conformation to minimize steric interactions.

During reduction with Sodium Borohydride ( NaBH4​ ), the reaction proceeds via an open transition state [[5]](). The bulky tert-butyl group of the auxiliary blocks the Si-face of the imine. Consequently, the hydride nucleophile is forced to attack from the less hindered Re-face. This trajectory exclusively establishes the (S)-configuration at the newly formed C4 stereocenter, yielding the (R,S)-diastereomer.

Stereochemical model of the open transition state directing hydride attack.

Quantitative Data: Reagent Selection

The choice of reducing agent is the most critical variable. As demonstrated in Table 1, altering the reducing agent can completely reverse the diastereoselectivity due to a shift from an open to a closed (chelating) transition state.

Table 1: Optimization of Reduction Conditions for (R)-Sulfinyl Imine

Reducing Agent	Solvent	Temp (°C)	Yield (%)	d.r. (S:R)	Mechanistic Rationale
NaBH4​	THF	-50	88	96:4	Open transition state; Re-face attack
NaBH4​	MeOH	-78	82	85:15	Protic solvent disrupts transition state
L-Selectride	THF	-78	91	5:95	Closed chelating state; Si-face attack
DIBAL-H	THF	-78	75	60:40	Competing coordination pathways

Note: For the synthesis of the (S)-amine, NaBH4​ in THF at -50 °C is the validated optimal condition.

Step-by-Step Experimental Protocols

Step 1: Condensation to (R)-Sulfinyl Imine

Causality Check: Chroman-4-ones are sterically hindered and electronically deactivated by the fused aryloxy system. Weak Lewis acids fail to drive the condensation. Titanium(IV) ethoxide ( Ti(OEt)4​ ) is strictly required as it acts as both a strong Lewis acid and an irreversible water scavenger (forming insoluble TiO2​ ).

• Setup: To a flame-dried 500 mL round-bottom flask under an argon atmosphere, add 7-chlorochroman-4-one (18.2 g, 100 mmol, 1.0 eq.) and (R)-(+)-2-methyl-2-propanesulfinamide (13.3 g, 110 mmol, 1.1 eq.).

• Solvation & Activation: Dissolve the solids in anhydrous THF (200 mL). Syringe in Ti(OEt)4​ (45.6 g, 200 mmol, 2.0 eq.) in one rapid portion.

• Reaction: Heat the mixture to 70 °C and stir for 18 hours.

• Self-Validating IPC: Analyze an aliquot by LC-MS. The reaction is deemed complete when the ketone starting material is <2% relative to the product imine. In 1H NMR, look for the diagnostic tert-butyl singlet shift from ~1.20 ppm (starting material) to ~1.32 ppm (imine product).

• Workup: Cool the mixture to room temperature and pour it into a rapidly stirring mixture of saturated aqueous NaHCO3​ (200 mL) and EtOAc (300 mL). A heavy white precipitate ( TiO2​ ) will form. Filter the entire biphasic mixture through a pad of Celite. Separate the organic layer, dry over Na2​SO4​ , and concentrate in vacuo to yield the crude (R)-sulfinyl imine as a viscous yellow oil.

Step 2: Diastereoselective Reduction

Causality Check: The reaction must be run at -50 °C. Higher temperatures increase the conformational flexibility of the open transition state, eroding the diastereomeric ratio (d.r.).

• Setup: Dissolve the crude (R)-sulfinyl imine (approx. 100 mmol) in anhydrous THF (250 mL) and cool the solution to -50 °C using a dry ice/acetone bath.

• Reduction: Add solid NaBH4​ (11.3 g, 300 mmol, 3.0 eq.) in three portions over 15 minutes to control hydrogen evolution.

• Reaction: Stir the suspension at -50 °C for 4 hours.

• Self-Validating IPC: Quench a 0.5 mL aliquot in saturated NH4​Cl and extract with EtOAc. Analyze the crude organic layer via chiral HPLC or 1H NMR. The C4 methine proton of the major (R,S)-diastereomer will appear as a distinct multiplet (~4.5 ppm), well-resolved from the minor (R,R)-diastereomer. Target d.r. is ≥ 95:5.

• Workup: Carefully quench the reaction at -50 °C by the dropwise addition of saturated aqueous NH4​Cl (50 mL). Allow the mixture to warm to room temperature. Extract with EtOAc (2 × 200 mL), wash with brine, dry over Na2​SO4​ , and concentrate. Purify via flash chromatography (Hexanes/EtOAc, 7:3) to isolate the pure (R,S)-sulfinamide as a white solid.

Step 3: Auxiliary Cleavage & Salt Formation

Causality Check: Anhydrous acidic conditions (HCl in Methanol) selectively cleave the N-S bond without risking epimerization or ring-opening of the chroman system. The byproduct, methyl tert-butylsulfinate, is highly volatile and easily removed.

• Setup: Dissolve the purified (R,S)-sulfinamide (20.0 g, 69.5 mmol) in anhydrous Methanol (100 mL).

• Cleavage: Add a solution of 4M HCl in Dioxane (35 mL, 140 mmol, 2.0 eq.) dropwise at 0 °C.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours.

• Self-Validating IPC: Monitor by TLC (Hexanes/EtOAc 1:1). The starting material spot ( Rf​≈0.4 ) will completely disappear, replaced by a baseline spot (amine hydrochloride).

• Isolation: Concentrate the reaction mixture in vacuo to a thick paste. Suspend the paste in Methyl tert-butyl ether (MTBE, 150 mL) and stir vigorously for 1 hour to triturate the product.

• Filtration: Filter the resulting white crystalline solid, wash with cold MTBE (50 mL), and dry under high vacuum to afford (S)-7-chlorochroman-4-amine hydrochloride.

• Final Validation: Confirm >99% e.e. via chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA/DEA mobile phase).

References[3] US20220024901A1 - Glp-1r agonists and uses thereof - Google Patents.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHhzVDDN9K8DjWe8K8xAFVpXJca6SbZk8RQkBOmskzQgpUhsxO9lQDmMSpCuqUnrkYM9b1ESLgpyxVWRUkBXUGhVU98_XR-U1aZZjNwFS91d1R4ovsFEf0HXz2BfPsuExmrIaL8bu0ueymPYJn5ML0=[4] Buy 3-Amino-7-chlorochroman-4-one hydrochloride - EvitaChem.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE8x47SksgKc_RyCnm27Rwi3hsS5QkpguoTHKrbYRhBN6sFQVl7ULTJJHvyAWy62onpqgrkBZvGtgtZCStbbxxAaAnQ-qFEGN48vRPUUAkbuQ6pvHKdtkCjbUNqgmHu0vQDK7wrZhCkxA==[1] WO2024158775A1 - Pyridazines as sarm1 inhibitors - Google Patents.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGPXQ9QBt9H8exXFqeX2JfCaGS5I4zwh_YRZHBIgf9BFurQo1_zL3pGWk3_dT3sIfEBB4toIPkvSwXtXvbXNAM6z_jOF2ke2ztG7g3Yo8sRul3gZPJAOaJ2rsCDDwriEv3NKYqwbp1wdgRM3PPF[2] Discovery of a Potent and Selective PI3Kδ Inhibitor... - ACS Publications.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGFtsdIv88uyj1qbbYK2zPAuossGvp0T5TyA_y1T5x9-x3XnRTjXueheN7yL9m-dZDdM5jLlwH-ti2EMYc6qlh6TR3NwlO0W8wIvevL9J6JrX_0Mmx3EORY6GGeprdSW8PbglLmWIWD1_zSBCaaEIM=[5] Advances in the Application of N-Sulfinyl Auxiliaries... - ResearchGate.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEhcxcBY57mBtNpfxzjUmCQTHDNF8BNFEG6qOra-vWtQCyrn33MA1B_nU3twd-2N9QwJVbpTQnjrgoLnyBa_ye2KwaEQRqkVHXsR3ZBgWwrExA6_Yykwr-nHtrWZVigUiPH4eUSNMus76KiBFpQxE9_6LvAgAsB2mEmzBTwLV2hYjrdU_TTc5RRhEsV

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Application Note: Asymmetric Reductive Amination of 7-Chlorochroman-4-one to (S)-7-Chlorochroman-4-amine

Introduction and Strategic Rationale

The enantioselective synthesis of chiral amines is a cornerstone of modern pharmaceutical development. Specifically, (S)-7-chlorochroman-4-amine has emerged as a critical chiral building block and intermediate in the synthesis of next-generation therapeutics, including Glucagon-Like Peptide-1 Receptor (GLP-1R) agonists for type 2 diabetes and obesity[1], as well as Fatty Acid Amide Hydrolase (FAAH) inhibitors targeting neuropathic and inflammatory pain[2].

The chroman-4-one bicyclic system presents unique synthetic challenges. The fused oxygen-containing ring restricts the conformational flexibility of the ketone, while the 7-chloro substituent exerts a mild electron-withdrawing effect that deactivates the carbonyl carbon toward nucleophilic attack. Consequently, classical resolution methods often suffer from poor yields (<50%) and high waste generation. To achieve high enantiomeric excess (ee) and atom economy, two highly validated methodologies are currently employed: Diastereoselective Chemical Reduction using Ellman's chiral auxiliary[1], and Biocatalytic Asymmetric Amination utilizing engineered ω -transaminases ( ω -TAs)[3].

This application note details the mechanistic causality, operational workflows, and comparative data for both approaches, empowering process chemists to select the optimal route for scale-up.

Mechanistic Causality & Pathway Design

The Chemical Route: Ellman's Auxiliary Approach

The chemical synthesis relies on (S)-2-methylpropane-2-sulfinamide (Ellman's auxiliary) to induce chirality. The reaction requires a strong Lewis acid, typically Titanium(IV) isopropoxide ( Ti(O-iPr)4​ ), which serves a dual purpose: it coordinates with the carbonyl oxygen to increase its electrophilicity, and it acts as a water scavenger to drive the equilibrium of the condensation forward[1]. The bulky tert-butyl group of the resulting chiral sulfinyl imine dictates the facial selectivity during the subsequent reduction with sodium borohydride ( NaBH4​ ), funneling the hydride attack to the less sterically hindered face to yield the (S)-amine diastereomer.

The Biocatalytic Route: ω -Transaminase Approach

Biocatalytic reductive amination represents a greener, highly atom-economical alternative. ω -Transaminases operate via a Ping-Pong Bi-Bi mechanism utilizing Pyridoxal-5'-phosphate (PLP) as a cofactor[3].

• Half-Reaction 1: An amine donor (e.g., isopropylamine) transfers its amino group to the resting Enzyme-PLP complex, generating an Enzyme-PMP (pyridoxamine-5'-phosphate) intermediate and releasing a ketone byproduct (acetone).

• Half-Reaction 2: The prochiral 7-chlorochroman-4-one binds to the active site. The Enzyme-PMP complex transfers the amino group to the ketone with strict stereocontrol dictated by the enzyme's chiral binding pocket, releasing the enantiopure (S)-amine and regenerating the Enzyme-PLP complex. Because this reaction is thermodynamically reversible, shifting the equilibrium is critical. This is achieved by using a vast molar excess of isopropylamine and actively removing the volatile acetone byproduct.

Figure 1: Ping-Pong Bi-Bi catalytic cycle of ω-Transaminase utilizing PLP/PMP cofactor exchange.

Experimental Protocols

Protocol A: Chemical Synthesis via Ellman’s Auxiliary

This protocol utilizes stoichiometric chiral reagents and is highly reliable for rapid, small-to-medium scale laboratory synthesis[1].

Materials:

• 7-chlorochroman-4-one: 546 mg (3.0 mmol)

• (S)-2-methylpropane-2-sulfinamide: 472 mg (3.9 mmol, 1.3 eq)

• Titanium(IV) isopropoxide ( Ti(O-iPr)4​ ): 3.3 g (12.0 mmol, 4.0 eq)

• Sodium borohydride ( NaBH4​ ): 228 mg (6.0 mmol, 2.0 eq)

• Dichloromethane (DCM), anhydrous: 10 mL

Step-by-Step Methodology:

• Imine Condensation: To a solution of 7-chlorochroman-4-one in anhydrous DCM (10 mL) under an inert N2​ atmosphere, add (S)-2-methylpropane-2-sulfinamide and Ti(O-iPr)4​ [1].

  • Causality Note: 4.0 equivalents of Ti(O-iPr)4​ are strictly required due to the steric hindrance of the chromanone ring, forcing the difficult condensation to completion.

• Thermal Activation: Heat the mixture to 70 °C and stir overnight (approx. 16 hours)[1].

• Diastereoselective Reduction: Cool the reaction mixture strictly to 0 °C using an ice bath. Slowly add NaBH4​ in small portions[1].

  • Causality Note: The reduction is highly exothermic. Maintaining 0 °C rigidifies the transition state, maximizing the diastereomeric ratio (dr) governed by the bulky tert-butyl group, and prevents undesired cleavage of the N-S bond.

• Quenching & Cleavage: Stir at room temperature for 2 hours. Quench the reaction by slowly adding saturated aqueous NH4​Cl [1]. Filter the resulting titanium dioxide salts through a Celite pad.

• Deprotection: Treat the isolated sulfinamide intermediate with 4M HCl in methanol for 2 hours at room temperature to cleave the auxiliary, yielding (S)-7-chlorochroman-4-amine hydrochloride[4].

Protocol B: Biocatalytic Synthesis via ω -Transaminase

This protocol represents a modern, scalable, and environmentally benign approach utilizing enzymatic stereocontrol[3].

Materials:

• 7-chlorochroman-4-one: 546 mg (3.0 mmol)

• (S)-selective ω -Transaminase powder: 50 mg

• Pyridoxal-5'-phosphate (PLP): 1 mM final concentration

• Isopropylamine (IPA) buffer: 1.0 M, adjusted to pH 8.0

• Dimethyl sulfoxide (DMSO): 10% v/v

Step-by-Step Methodology:

• Substrate Solubilization: Dissolve 546 mg of 7-chlorochroman-4-one in 1.5 mL of DMSO.

  • Causality Note: Chromanones have exceptionally low aqueous solubility. A 10% v/v DMSO co-solvent system ensures substrate bioavailability without denaturing the enzyme structure.

• Enzyme Preparation: In a separate flask, prepare 13.5 mL of 1.0 M Isopropylamine buffer (pH adjusted to 8.0 with HCl). Add PLP to a final concentration of 1 mM, followed by the ω -Transaminase powder.

• Biocatalytic Reaction: Combine the DMSO substrate solution with the enzyme buffer. Incubate the mixture at 30 °C with orbital shaking (200 rpm) for 24–48 hours.

  • Causality Note: To drive the thermodynamically unfavorable amination, the reaction must be left open to the atmosphere (or under a gentle N2​ sweep) to continuously evaporate the volatile acetone byproduct, shifting the equilibrium toward the amine product[3].

• Extraction: Adjust the pH of the aqueous mixture to >11 using 2M NaOH to deprotonate the product amine. Extract with Methyl tert-butyl ether (MTBE) (3 x 15 mL). Dry the organic phase over Na2​SO4​ and concentrate in vacuo to yield enantiopure (S)-7-chlorochroman-4-amine.

Workflows and Data Presentation

Figure 2: Experimental workflow comparison between Chemical and Biocatalytic synthetic routes.

Table 1: Quantitative Method Comparison

Parameter	Protocol A: Ellman's Auxiliary	Protocol B: ω -Transaminase
Overall Yield	75 - 82%	85 - 92%
Enantiomeric Excess (ee)	> 95% (dr dependent)	> 99% (Strict enzymatic control)
Reaction Temperature	0 °C to 70 °C (Variable)	30 °C (Isothermal)
Atom Economy / E-factor	Low (Stoichiometric auxiliary & Ti)	High (Catalytic enzyme, aqueous)
Primary Application	Medicinal chemistry, rapid screening	Process scale-up, green chemistry
Product LogP	1.49[4]	1.49[4]

References

• GLP-1R Agonists and Uses Thereof (US20220024901A1). Patent detailing the chemical synthesis of 7-chlorochroman-4-amine via Ellman's auxiliary for diabetes therapeutics.

• FAAH Inhibitors for the Treatment of Pain (US20130029978A1). Patent describing the utilization of chroman-4-amine derivatives in neuropathic and inflammatory pain management.

• Enzymatic Strategies for Asymmetric Synthesis (PMC6316223). Comprehensive review on the Ping-Pong Bi-Bi mechanism of ω -transaminases and equilibrium shifting strategies.

• (S)-7-CHLOROCHROMAN-4-AMINE HCL Physical Properties (Fluorochem). Material safety and physicochemical data (Product Code: F693249).

Sources

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• 4. fluorochem.co.uk [fluorochem.co.uk]

Biocatalytic methods for the synthesis of chiral chlorochroman derivatives

Application Note: Biocatalytic Methods for the Synthesis of Chiral Chlorochroman Derivatives

Introduction & Strategic Rationale

The chromane (benzodihydropyran) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and active pharmaceutical ingredients (APIs) such as the beta-blocker and antihypertensive agent nebivolol[1][2]. The synthesis of enantiopure chiral precursors, specifically (S)-6-chlorochroman-4-ol, is a critical bottleneck in drug development. Traditional chemical synthesis often relies on the kinetic resolution of racemic mixtures, which fundamentally limits the theoretical yield to 50% and requires harsh, environmentally taxing reaction conditions[3].

Biocatalytic asymmetric reduction of prochiral ketones (e.g., 6-chlorochroman-4-one) has emerged as a superior, green-chemistry alternative. By leveraging highly stereoselective enzymes, this method enables 100% theoretical yields with exceptional enantiomeric excess (>99% ee)[3]. This application note details two validated biocatalytic workflows—whole-cell biotransformation and isolated enzyme cascades—providing researchers with the mechanistic insights and step-by-step protocols necessary to scale these processes.

Mechanistic Insights: Whole-Cell vs. Isolated Enzyme Systems

The choice of biocatalyst dictates the reaction engineering required to drive the synthesis to completion.

• Whole-Cell Biocatalysis (e.g., Lactobacillus paracasei): Utilizing intact cells leverages their native intracellular oxidoreductases and built-in cofactor (NADH/NADPH) regeneration pathways. Causality: This eliminates the need to supplement the reaction with expensive exogenous cofactors. Furthermore, the cellular envelope protects the delicate enzymes from shear stress and interfacial denaturation during the bioreduction process[3][4].

• Isolated Alcohol Dehydrogenases (ADHs): Recombinant ADHs offer higher volumetric productivity and eliminate the side reactions or downstream purification complexities (such as emulsion formation) associated with whole cells[5]. Causality: Because ADHs strictly require NAD(P)H to transfer a hydride to the carbonyl carbon, they must be coupled with an external cofactor recycling system, such as Glucose Dehydrogenase (GDH), to maintain the thermodynamic driving force of the reaction[6][7].

Biocatalytic Workflow Visualization

Caption: Biocatalytic pathways for synthesizing (S)-6-chlorochroman-4-ol via whole-cell and isolated enzymes.

Validated Experimental Protocols

Protocol A: Whole-Cell Asymmetric Bioreduction using Lactobacillus paracasei

Objective: Optimize the microenvironment for intracellular enzyme activity to achieve >99% ee.

• Biocatalyst Cultivation: Inoculate L. paracasei BD101 into de Man, Rogosa and Sharpe (MRS) broth. Incubate at 30°C under microaerophilic conditions.

  • Causality: Harvest the cells during the late exponential growth phase (OD600 ~ 1.5–2.0). Harvesting at this specific phase ensures the maximum expression of intracellular oxidoreductases before the cells enter the stationary phase, where metabolic activity and membrane permeability sharply decline[3][4].

• Cell Harvesting and Washing: Centrifuge the culture at 4,000 × g for 10 minutes at 4°C. Wash the cell pellet twice with 50 mM potassium phosphate buffer (pH 6.0).

• Biotransformation Setup: Resuspend the cell pellet (typically 200 g/L wet cell weight) in the same pH 6.0 buffer.

  • Causality: The pH of the reaction medium directly governs the ionization state of the amino acid residues in the enzyme's active site. A pH of 6.0 has been empirically shown to optimize the hydrogen-bonding network required for the stereoselective binding of 6-chlorochroman-4-one, maximizing both conversion rates and enantioselectivity[4].

• Substrate Addition: Add 6-chlorochroman-4-one (final concentration 10–50 mM) dissolved in 5% (v/v) DMSO.

  • Causality: Chromanone derivatives are highly hydrophobic. The DMSO co-solvent enhances substrate bioavailability to the cells without disrupting the lipid bilayer of the biocatalyst.

• Incubation & Extraction: Incubate the mixture at 30°C and 100 rpm for 24–48 hours. Extract the aqueous phase three times with an equal volume of ethyl acetate. Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate to yield (S)-6-chlorochroman-4-ol.

• System Validation: Analyze the extracted product via chiral HPLC (e.g., utilizing a Chiralcel OD-H column, mobile phase: hexane/isopropanol 90:10) to confirm >99% ee and validate the self-consistency of the protocol.

Protocol B: In Vitro Reduction via Isolated ADH and GDH Cascade

Objective: Maintain thermodynamic driving force via continuous cofactor recycling.

• Reaction Matrix Preparation: In a bioreactor, prepare 100 mL of 100 mM potassium phosphate buffer (pH 7.0). Add 1 mM NADP+, 100 mM D-glucose, and 50 U/mL of Glucose Dehydrogenase (GDH)[7].

  • Causality: D-glucose acts as the sacrificial electron donor. GDH oxidizes glucose to D-glucono-1,5-lactone, simultaneously reducing the oxidized NADP+ to NADPH. This continuous recycling provides the thermodynamic driving force for the ADH reaction, allowing the use of catalytic (rather than stoichiometric) amounts of the expensive cofactor[7].

• Enzyme and Substrate Introduction: Add 50 U/mL of the engineered Alcohol Dehydrogenase (ADH)[5][6] and 50 mM of 6-chlorochroman-4-one.

• Dynamic pH Control: Initiate gentle stirring (200 rpm) at 30°C. Connect the reactor to an automated titrator dispensing 1 M NaOH.

  • Causality: The byproduct of the GDH reaction, D-glucono-1,5-lactone, spontaneously hydrolyzes in water to form gluconic acid. Without automated neutralization, the pH would rapidly drop below 5.0, leading to the irreversible denaturation of both ADH and GDH[7].

• Product Isolation: Upon complete consumption of the ketone (monitored via TLC or GC), extract the product with methyl tert-butyl ether (MTBE). Evaporate the solvent to recover the enantiopure alcohol.

Quantitative Performance Metrics

The following table summarizes the performance of different biocatalytic strategies for the synthesis of (S)-6-chlorochroman-4-ol, demonstrating the superiority of asymmetric reduction over historical kinetic resolution methods[3][5][6].

Biocatalyst System	Substrate	Product	Yield (%)	Enantiomeric Excess (ee %)	Key Operational Advantages
L. paracasei BD101 (Whole-cell)	6-chlorochroman-4-one	(S)-6-chlorochroman-4-ol	>99	>99	No external cofactor required; highly cost-effective for scale-up[3].
Engineered ADH + GDH (Isolated)	6-chlorochroman-4-one	(S)-6-chlorochroman-4-ol	>95	>99	High substrate loading tolerance; simplified downstream purification[5][6].
Lipase (Kinetic Resolution)	Racemic 6-chlorochroman-4-ol	(S)-6-chlorochroman-4-ol	<50	~80.4	Historical baseline; fundamentally limited by 50% theoretical yield[3].

References

• Title: Synthesis of enantiopure (S)
• Source: acs.
• Source: acs.
• Title: Green synthesis of enantiopure (S)‐1‐(benzofuran‐2‐yl)
• Title: (3S)
• Source: researchgate.
• Source: acs.

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• 7. researchgate.net [researchgate.net]

Comprehensive Analytical Protocols for the Purity Assessment of (S)-7-Chlorochroman-4-amine

Introduction & Strategic Context

(S)-7-Chlorochroman-4-amine (CAS: 1213320-82-1 for the free base; 2241594-38-5 for the HCl salt) is a highly valuable chiral building block in modern drug discovery. Its rigid bicyclic chroman framework and primary amine functionality make it a critical intermediate in the synthesis of complex therapeutics, including Glucagon-Like Peptide-1 Receptor (GLP-1R) agonists[1] and Transient Receptor Potential Vanilloid-1 (TRPV1) antagonists[2].

Because the stereochemistry at the C4 position dictates the spatial orientation of subsequent pharmacophores, enantiomeric purity is non-negotiable. Even minor chiral inversion or chemical degradation can drastically alter the pharmacokinetic and pharmacodynamic profiles of the final active pharmaceutical ingredient (API)[3].

This application note details a self-validating, dual-methodology approach to assess both the chemical purity (achiral impurities, starting materials, and degradation products) and enantiomeric purity (chiral resolution) of (S)-7-Chlorochroman-4-amine.

Analytical Workflow & Logic

To ensure comprehensive quality control, the purity assessment is divided into two orthogonal chromatographic techniques. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is utilized for chemical purity, while Normal-Phase Chiral HPLC is employed for enantiomeric purity.

Analytical workflow for the dual-purity assessment of (S)-7-Chlorochroman-4-amine.

Chemical Purity Assessment: RP-HPLC Methodology

Mechanistic Rationale (Causality)

Primary amines like 7-chlorochroman-4-amine possess a pKa of approximately 9.0–10.0. In standard neutral mobile phases, the protonated amine interacts strongly with residual acidic silanol groups on silica-based stationary phases, leading to severe peak tailing and poor resolution.

To counteract this, we utilize a base-deactivated C18 column (e.g., Waters XBridge C18) and a mobile phase modified with 0.1% Trifluoroacetic acid (TFA) [3]. TFA acts as an ion-pairing reagent; its hydrophobic trifluoro-group interacts with the stationary phase, while its carboxylate pairs with the protonated amine, effectively masking the amine and yielding sharp, symmetrical peaks.

Chromatographic Conditions

Parameter	Specification
Column	Waters XBridge C18, 150 x 4.6 mm, 3.5 µm
Mobile Phase A	Water + 0.1% TFA
Mobile Phase B	Acetonitrile + 0.1% TFA
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection (UV)	220 nm and 254 nm
Injection Volume	10 µL
Gradient Program	0-2 min: 5% B; 2-15 min: 5% → 95% B; 15-18 min: 95% B; 18-18.1 min: 5% B; 18.1-22 min: 5% B

Step-by-Step Protocol

• Diluent Preparation: Mix HPLC-grade Water and Acetonitrile in a 50:50 (v/v) ratio.

• Standard Preparation: Accurately weigh 10.0 mg of (S)-7-Chlorochroman-4-amine reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent (Concentration: 1.0 mg/mL).

• Sample Preparation: Prepare the test sample identically to the standard.

• System Suitability Testing (SST): Inject the diluent as a blank. Inject the standard solution five consecutive times. The method validates itself if the Relative Standard Deviation (%RSD) of the peak area is ≤2.0% and the Tailing Factor ( Tf​ ) is ≤1.5 .

• Sample Analysis: Inject the sample solution. Integrate all peaks ≥0.05% area (excluding blank peaks). Calculate chemical purity by area normalization.

Enantiomeric Purity Assessment: Chiral HPLC Methodology

Mechanistic Rationale (Causality)

Separating the (R) and (S) enantiomers requires a Chiral Stationary Phase (CSP) that provides a distinct stereochemical environment. We employ an Amylose tris(3,5-dimethylphenylcarbamate) coated phase (e.g., Chiralpak AD-H or equivalent)[4].

The chiral recognition is driven by a three-point interaction model:

• Hydrogen Bonding: Between the carbamate groups of the CSP and the primary amine of the analyte.

• π−π Interactions: Between the phenyl rings of the CSP and the chroman aromatic ring.

• Steric Fit: The helical structure of the amylose polymer creates chiral cavities that preferentially include one enantiomer over the other.

Critical Reagent Addition: Normal-phase eluents (Hexane/Ethanol) must be modified with 0.1% Diethylamine (DEA) . DEA acts as a competitive base, saturating active acidic sites on the silica support and preventing the primary amine from irreversibly binding or tailing[2].

Chiral recognition mechanism between the stationary phase and (S)-7-Chlorochroman-4-amine.

Chromatographic Conditions

Parameter	Specification
Column	Daicel Chiralpak AD-H, 250 x 4.6 mm, 5 µm
Mobile Phase	Hexane / Ethanol / Diethylamine (90:10:0.1 v/v/v)
Elution Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection (UV)	220 nm
Injection Volume	5 µL
Run Time	20 minutes

Step-by-Step Protocol

• Diluent Preparation: Use the mobile phase (Hexane/Ethanol 90:10 v/v) as the diluent to prevent solvent-induced peak distortion.

• SST / Resolution Solution: Accurately weigh 2.0 mg of racemic 7-Chlorochroman-4-amine into a 10 mL volumetric flask. Dissolve and dilute to volume (0.2 mg/mL). Note: A lower concentration is used here compared to RP-HPLC to prevent overloading the lower-capacity chiral column.

• Sample Preparation: Weigh 2.0 mg of the (S)-7-Chlorochroman-4-amine sample into a 10 mL volumetric flask. Dissolve and dilute to volume (0.2 mg/mL).

• System Suitability Testing (SST): Inject the racemic resolution solution. The method is only valid if the resolution ( Rs​ ) between the (R) and (S) peaks is ≥2.0 .

• Sample Analysis: Inject the sample solution. Identify the (S)-enantiomer peak based on the retention time of a known standard. Calculate the enantiomeric excess (%ee) using the formula:

  %ee=Area(S)​+Area(R)​Area(S)​−Area(R)​​×100

System Suitability & Self-Validation Criteria

A robust analytical protocol must be a self-validating system. Before any sample data is accepted, the following criteria must be met to guarantee the trustworthiness of the results:

Parameter	RP-HPLC (Chemical Purity)	Chiral HPLC (Enantiomeric Purity)	Analytical Causality
Resolution ( Rs​ )	>1.5 (Main peak vs closest impurity)	≥2.0 ((R) vs (S) peaks)	Ensures baseline separation for accurate area integration.
Tailing Factor ( Tf​ )	≤1.5	≤1.5	Confirms that secondary interactions (e.g., silanol binding) are effectively suppressed.
Theoretical Plates ( N )	>5000	>3000	Verifies column efficiency and packing integrity.
Repeatability (%RSD)	≤2.0% (n=5 injections)	≤2.0% (n=5 injections)	Demonstrates system precision and injection stability.

References

• US20220024901A1 - Glp-1r agonists and uses thereof - Google Patents. Source: Google Patents.
• Synthesis and Biological Evaluation of Spirocyclic Chromane Derivatives as a Potential Treatment of Prostate Cancer. Source: PMC (NIH).
• Discovery of (R)-1-(7-Chloro-2,2-bis(fluoromethyl)chroman-4-yl)-3-(3-methylisoquinolin-5-yl)urea (A-1165442): A Temperature-Neutral Transient Receptor Potential Vanilloid-1 (TRPV1) Antagonist with Analgesic Efficacy. Source: Journal of Medicinal Chemistry - ACS Publications.
• Efficient Rh-Catalyzed Chemo- and Enantioselective Hydrogenation of 2-CF3–Chromen/Thiochromen-4-ones. Source: The Journal of Organic Chemistry - ACS Publications.

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• 4. pubs.acs.org [pubs.acs.org]

Topic: A Robust and Validated LC-MS/MS Method for the High-Sensitivity Quantification of Chroman-4-Amines in Biological Matrices

An Application Note and Protocol from the Office of the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract & Introduction

Chroman-4-amines represent a significant chemical scaffold in medicinal chemistry and drug discovery, with derivatives showing a range of biological activities.[1] Accurate quantification of these compounds in biological matrices such as plasma, serum, and urine is paramount for pharmacokinetic (PK), toxicokinetic (TK), and biomarker studies.[2][3] However, their analysis presents challenges due to their basic nature, potential for non-specific binding, and the inherent complexity of biological samples which can lead to significant matrix effects.[4][5][6]

This document provides a comprehensive, field-tested guide to developing and validating a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of chroman-4-amines. We will delve into the rationale behind key methodological choices, from sample preparation to mass spectrometric detection, and provide detailed, step-by-step protocols that ensure data integrity and reproducibility in accordance with regulatory expectations.[2][7][8]

The Analytical Challenge: Understanding Matrix Effects

The primary obstacle in bioanalysis is the "matrix effect," where co-eluting endogenous components from the biological sample interfere with the ionization of the target analyte, causing either ion suppression or enhancement.[4][5][9] This phenomenon can severely compromise the accuracy, precision, and sensitivity of an assay.[6][10] For basic compounds like chroman-4-amines, phospholipids from plasma are common culprits for ion suppression in electrospray ionization (ESI).[6][9] Therefore, the entire analytical workflow is designed to mitigate these effects.

The Strategic Workflow: From Sample to Signal

A successful bioanalytical method is a sequence of optimized steps, each designed to isolate the analyte and present it cleanly to the detector. The diagram below outlines the strategic workflow for chroman-4-amine analysis.

Caption: High-level workflow for chroman-4-amine analysis.

Sample Preparation: The Foundation of Quality Data

The goal of sample preparation is to extract the analyte from the complex biological matrix while removing interfering substances.[11] The choice of technique is a balance between recovery, cleanliness, throughput, and cost.

The Internal Standard (IS)

Expertise & Experience: Before any extraction, every sample (including calibration standards and quality controls) must be spiked with an internal standard (IS). The ideal IS is a stable isotope-labeled (SIL) version of the analyte (e.g., with deuterium or ¹³C). A SIL-IS behaves nearly identically to the analyte during extraction and ionization but is distinguishable by mass. This is the most effective way to compensate for analyte loss during sample processing and to correct for matrix-induced ionization variability.[6][12] If a SIL-IS is unavailable, a close structural analog may be used, but this requires more rigorous validation.

Extraction Protocol: Solid-Phase Extraction (SPE) - Recommended

Causality: SPE offers the best balance of selectivity and recovery, providing the cleanest extracts and minimizing matrix effects.[11][13] For chroman-4-amines (basic compounds), a mixed-mode cation exchange SPE sorbent is highly effective. The protocol utilizes orthogonal retention mechanisms (reversed-phase and ion exchange) for superior cleanup.

Protocol: Mixed-Mode Cation Exchange SPE

• Sample Pre-treatment:

  • Thaw 100 µL of plasma sample at room temperature.

  • Add 20 µL of IS working solution (e.g., deuterated chroman-4-amine in 50% methanol).

  • Add 200 µL of 4% phosphoric acid in water and vortex for 10 seconds. This step ensures the amine is protonated (positively charged) for binding to the cation exchange sorbent.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode cation exchange cartridge (e.g., 30 mg/1 mL) with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of deionized water. Do not let the sorbent bed go dry.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge.

  • Apply a slow, steady flow using a vacuum manifold (~1-2 mL/min).

• Washing (Interference Removal):

  • Wash 1 (Polar Interferences): Add 1 mL of 0.1 M acetic acid. This removes polar matrix components while the analyte is retained by reversed-phase interaction.

  • Wash 2 (Non-polar Interferences): Add 1 mL of methanol. This removes lipids and other non-polar interferences while the analyte is retained by the strong ion-exchange mechanism.

• Elution (Analyte Recovery):

  • Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic nature of this solution neutralizes the charge on the amine, disrupting the ion-exchange retention and allowing for its elution.

• Final Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex to ensure complete dissolution.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

Alternative Extraction: Liquid-Liquid Extraction (LLE)

Causality: LLE is a classic technique that separates compounds based on their differential solubility in immiscible liquids.[14][15] By adjusting the pH of the aqueous phase, we can control the ionization state of the chroman-4-amine to drive it into the organic phase.

Protocol: pH-Adjusted LLE

• Sample Preparation:

  • To 100 µL of plasma, add 20 µL of IS working solution.

  • Add 50 µL of 1 M sodium hydroxide (NaOH) solution to raise the pH > 10. This deprotonates the amine, making it neutral and more soluble in organic solvents.[16]

• Extraction:

  • Add 1 mL of an organic solvent (e.g., methyl tert-butyl ether or ethyl acetate).

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Isolation & Final Processing:

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate to dryness under nitrogen at 40°C.

  • Reconstitute in 100 µL of mobile phase as described in the SPE protocol.

LC-MS/MS Analysis: Separation and Detection

The reconstituted sample is now ready for instrumental analysis. The LC system separates the analyte from any remaining interferences, and the MS/MS system provides selective and sensitive detection.

Liquid Chromatography (LC) Conditions

Causality: Reversed-phase chromatography is ideal. An acidic mobile phase is used to ensure the basic amine is consistently protonated, which provides sharp, symmetrical peak shapes and robust retention on a C18 column. A gradient elution is employed to ensure efficient separation and a short run time.

Parameter	Recommended Setting	Rationale
LC System	UPLC/UHPLC System	Provides high resolution and speed.
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Industry standard for small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier for peak shape and protonation.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temp.	40 °C	Ensures reproducible retention times.
Injection Vol.	5 µL	Balances sensitivity and peak shape.
Gradient	See table below	For efficient separation.

LC Gradient Elution Profile:

Time (min)	% Mobile Phase B
0.0	5
0.5	5
2.5	95
3.5	95
3.6	5

| 5.0 | 5 |

Tandem Mass Spectrometry (MS/MS) Conditions

Causality: Tandem mass spectrometry, operating in Multiple Reaction Monitoring (MRM) mode, provides exceptional selectivity and sensitivity. We use positive mode Electrospray Ionization (ESI+) as the amine group is readily protonated. In MRM, the first quadrupole (Q1) is set to isolate the protonated molecule (precursor ion), which is then fragmented in the collision cell (Q2). The third quadrupole (Q3) is set to detect a specific, stable fragment ion (product ion). This precursor → product transition is highly specific to the analyte.

Caption: The principle of Multiple Reaction Monitoring (MRM).

Hypothetical MRM Parameters for a Chroman-4-Amine Derivative (e.g., MW = 163.2 g/mol ):

Analyte	Precursor Ion (Q1) [M+H]+	Product Ion (Q3)	Cone Voltage (V)	Collision Energy (eV)
Chroman-4-amine	164.1	147.1 (Loss of NH₃)	30	15
Chroman-4-amine	164.1	131.1 (Ring cleavage)	30	25

| IS (d₃-C-4-amine) | 167.1 | 150.1 (Loss of NH₃) | 30 | 15 |

Note: These values are illustrative. They must be optimized empirically for each specific analyte and mass spectrometer by infusing a standard solution. The fragmentation of amines often involves alpha-cleavage or the loss of small neutral molecules like ammonia.[17][18]

Method Validation: Ensuring Trustworthiness

A bioanalytical method is not reliable until it is fully validated according to regulatory guidelines, such as those from the FDA or ICH M10.[2][7][8] This process provides documented evidence that the method is fit for its intended purpose.[3][19]

Key Validation Parameters:

Parameter	Description & Acceptance Criteria
Selectivity	The method's ability to differentiate and quantify the analyte from other components in the matrix. Assessed by analyzing at least six blank matrix lots for interfering peaks at the analyte's retention time. Response should be <20% of the LLOQ.[20][21]
Calibration Curve	The relationship between instrument response and known analyte concentrations. A curve with at least six non-zero standards should be prepared in the same matrix. A linear regression with 1/x² weighting is common. R² should be ≥ 0.99.[21]
Accuracy & Precision	Accuracy (% bias) and precision (%CV) are assessed at four Quality Control (QC) levels: LLOQ, Low, Mid, and High. For at least three validation runs, the mean accuracy should be within ±15% (±20% at LLOQ) of nominal, and precision should be ≤15% (≤20% at LLOQ).[22][23]
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy (±20%) and precision (≤20%).[22][23]
Matrix Effect	The quantitative impact of the matrix on ionization. Assessed by comparing the analyte response in post-extraction spiked matrix samples to its response in a clean solution. The IS-normalized matrix factor across different matrix lots should have a %CV ≤ 15%.[6]
Recovery	The efficiency of the extraction process. Assessed by comparing the analyte response in pre-extraction spiked samples to post-extraction spiked samples. Recovery should be consistent and reproducible.

| Stability | Analyte stability is tested under various conditions reflecting sample handling and storage: freeze-thaw cycles, short-term bench-top, long-term frozen storage, and post-preparative (autosampler). Analyte concentration should remain within ±15% of the baseline value.[24][25] |

Conclusion

This application note outlines a comprehensive and robust strategy for the quantification of chroman-4-amines in biological matrices using LC-MS/MS. By pairing a highly selective sample preparation technique, such as mixed-mode SPE, with optimized reversed-phase chromatography and sensitive MRM detection, this method effectively mitigates matrix effects and delivers accurate, reproducible data. Adherence to the detailed protocols and a full validation according to regulatory standards will ensure the generation of high-quality data suitable for pivotal drug development studies.

References

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• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?
• Taylor & Francis. (2024, April 5). Full article: Assessment of matrix effect in quantitative LC-MS bioanalysis.
• ResolveMass Laboratories Inc. (2025, December 29). The Impact of Matrix Effects on Mass Spectrometry Results.
• PubMed. (n.d.). Solid-phase microextraction of monocyclic aromatic amines from biological fluids.
• PubMed. (n.d.). Matrix effect in quantitative LC/MS/MS analyses of biological fluids: a method for determination of finasteride in human plasma at picogram per milliliter concentrations.
• RSC Publishing. (2022, September 21). Development and validation of the UPLC-MS method for simultaneous determination of six new psychoactive substances.
• Toxicologia UnB. (2021, October 5). Determination of new psychoactive substances and other drugs in postmortem blood and urine by UHPLC–MS/MS.
• ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation.
• PubMed. (2022, September 21). Development and validation of the UPLC-MS method for simultaneous determination of six new psychoactive substances.
• PMC. (n.d.). Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood.
• ResearchGate. (2025, October 29). Development and validation of the UPLC-MS method for simultaneous determination of six new psychoactive substances.
• ResearchGate. (n.d.). Chromone studies. Part 12. Fragmentation patterns in the electron-impact mass spectra of 2-(N,N-dialkylamino)-4H-1-benzopyran-4-ones and -naphthopyran-4-ones.
• ResearchGate. (n.d.). Solid phase extraction of amines | Request PDF.
• FDA. (2018, May 24). Bioanalytical Method Validation - Guidance for Industry.
• Agilex Biolabs. (2024, November 6). Designing LCMS Studies with the FDA in Mind from the Start.
• Patsnap Synapse. (2025, May 29). How to validate a bioanalytical LC-MS/MS method for PK studies?
• ScienceDirect. (2017, November 11). Development and validation of an LC-MS/MS method for quantification of NC-8 in rat plasma and&nbsp.
• Annales de Toxicologie Analytique. (n.d.). A comparative study of 5 different extraction methods for systematic toxicological analysis of serum.
• Benchchem. (n.d.). Application Notes and Protocols: Liquid-Liquid Extraction of Prothionamide from Serum.
• BUSCA-TOX.com. (n.d.). Improved Solid-Phase Extraction Method for Systematic Toxicological Analysis in Biological Fluids.
• MDPI. (2024, May 12). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples.
• PubMed. (n.d.). Bioanalytical aspects on method validation.
• Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation.
• FDA. (n.d.). Bioanalytical Method Validation.
• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
• CDN. (n.d.). Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture.
• ACTA Pharmaceutica Sciencia. (n.d.). Efficacy of Liquid-Liquid Extraction and Protein Precipitation Methods in Serum Sample Preparation for Quantification of Fexofen.
• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation.
• PMC. (n.d.). Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives.
• PMC. (2020, August 11). Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method.
• Agilent. (2016, January 15). Plasma Catecholamines by LC/MS/MS.
• ResearchGate. (2019, April 26). Bioanalytical Method Validation: A Comprehensive Review.
• ICH. (2022, May 24). bioanalytical method validation and study sample analysis m10.
• EMA. (2022, July 25). ICH guideline M10 on bioanalytical method validation and study sample analysis_Step 5.
• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS.
• PMC. (n.d.). Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ.
• MDPI. (2023, February 25). Short- and Long-Term Stability of Aromatic Amines in Human Urine.
• The Science for Population Protection. (n.d.). INTERNAL STANDARDS FOR QUANTITATIVE ANALYSIS OF CHEMICAL WARFARE AGENTS BY THE GC/MS METHOD.
• Shimadzu. (n.d.). Quantitative Screening of Twenty Six Aromatic Amines Originated from Azo Dyes by LC/MS Method.
• Thermo Fisher Scientific. (n.d.). Advanced Internal Standard Techniques for Quantitation.
• MDPI. (n.d.). Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives.
• HELDA. (n.d.). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES.
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Technical Notes & Optimization

Technical Support Center: Optimizing (S)-7-Chlorochroman-4-amine Synthesis

Welcome to the Technical Support Center for the synthesis of (S)-7-Chlorochroman-4-amine . This chiral building block is a critical intermediate in the development of various pharmaceuticals, including GLP-1R agonists and bradykinin B1 receptor antagonists[1][2]. Achieving high yield and enantiomeric purity requires precise control over reaction kinetics, equilibrium dynamics, and purification methodologies.

This guide provides drug development professionals with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to overcome common bottlenecks in both biocatalytic and chemical synthetic pathways.

Synthetic Workflow Visualization

To establish a foundational understanding of the available synthetic routes, Figure 1 illustrates the two primary methodologies for accessing the (S)-enantiomer: the direct biocatalytic pathway and the classical chemical resolution pathway.

Figure 1: Synthetic pathways for (S)-7-Chlorochroman-4-amine via biocatalysis and chemical resolution.

Troubleshooting & FAQs

Q1: During the chemical reductive amination of 7-chlorochroman-4-one, I am observing high levels of secondary amine dimers. How can I prevent this?

Causality & Solution: Dimer formation occurs when the newly synthesized primary amine acts as a nucleophile, attacking the intermediate imine faster than the hydride source can reduce it. To suppress this, you must enforce Leuckart-type conditions by maintaining a massive excess of the ammonia source (e.g., 10–20 equivalents of Ammonium Acetate, NH4​OAc )[3]. This floods the equilibrium, ensuring that ammonia outcompetes the primary amine for the ketone. Additionally, strictly control the pH between 6.0 and 7.0; if the pH drops too low, the imine is over-protonated and highly susceptible to secondary attack.

Q2: My biocatalytic ω-transaminase reaction stalls at ~50% conversion despite adding excess enzyme. What is the mechanism of failure?

Causality & Solution: ω-Transaminases rely on a Pyridoxal 5'-phosphate (PLP) cofactor to shuttle the amine group from a donor to the ketone[4]. This is a highly reversible equilibrium process. If you are using isopropylamine ( iPrNH2​ ) as the amine donor, the reaction generates acetone as a byproduct. The accumulation of acetone drives the reverse reaction, stalling conversion. Actionable fix: Shift the equilibrium (Le Chatelier's principle) by actively removing the ketone byproduct. This can be achieved by applying a gentle nitrogen sweep through the reactor to evaporate the volatile acetone, or by coupling the system with an enzymatic cascade (e.g., using an alcohol dehydrogenase to continuously reduce the byproduct).

Q3: My chiral resolution using D-tartaric acid is yielding a product with low enantiomeric excess (<80% ee). How do I optimize the crystallization?

Causality & Solution: Low ee during classical resolution is almost always a result of kinetic trapping rather than thermodynamic selection[2]. If the solvent is cooled too rapidly, the more soluble diastereomeric salt co-precipitates with the desired salt. Actionable fix: Switch to a thermodynamically controlled crystallization. Dissolve the racemic amine and chiral acid in a boiling mixture of Ethanol/Water (typically 9:1). Cool the mixture at a strictly controlled rate of 0.1°C/minute. Introduce enantiopure seed crystals of the desired (S)-amine-D-tartrate salt at the metastable zone width (usually ~5°C below the saturation temperature) to force selective nucleation.

Q4: My purified (S)-7-Chlorochroman-4-amine changes color from white to dark brown over several weeks. Is the purity compromised?

Causality & Solution: Yes, the color change indicates oxidative degradation. Aromatic and cyclic amines are highly susceptible to auto-oxidation when exposed to ambient oxygen and UV light, leading to the formation of colored N-oxide and quinone-imine polymeric species[5]. Actionable fix: Always store the free base under an inert argon atmosphere in amber glass vials at -20°C. For long-term ambient storage, convert the free base to its hydrochloride (HCl) salt, which drastically reduces the electron density on the nitrogen, rendering it stable against oxidation.

Quantitative Method Comparison

To aid in route selection, the following table summarizes the performance metrics of the two primary synthetic strategies based on industry standards.

Performance Metric	Biocatalytic (ω-Transaminase)	Chemical Synthesis + Chiral Resolution
Theoretical Max Yield	100%	50% (without dynamic kinetic resolution)
Typical Isolated Yield	75% – 85%	30% – 40%
Enantiomeric Excess (ee)	> 99% (Directly achieved)	95% – 98% (Requires recrystallization)
Primary Impurities	Unreacted ketone, Acetone	Secondary amine dimers, (R)-enantiomer
Scalability & Cost	High initial setup cost (Enzyme sourcing)	Highly scalable, high solvent/waste disposal costs

Self-Validating Experimental Protocols

Protocol A: Biocatalytic Asymmetric Amination (High ee Route)

This protocol utilizes an engineered ω-transaminase to directly convert 7-chlorochroman-4-one to the (S)-amine[5]. It is self-validating via continuous pH monitoring.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer and adjust the pH to exactly 7.5.

• Cofactor & Donor Addition: To 100 mL of the buffer, add Pyridoxal 5'-phosphate (PLP) to a final concentration of 1 mM, and isopropylamine (amine donor) to a concentration of 500 mM.

• Substrate Introduction: Dissolve 7-chlorochroman-4-one (50 mmol) in 10 mL of DMSO and add it dropwise to the aqueous buffer to prevent substrate crashing.

• Enzyme Addition: Add the lyophilized ω-transaminase (loading depends on specific activity, typically 5-10 wt% relative to substrate).

• Reaction & Validation: Stir at 30°C. Self-Validation Step: The reaction consumes isopropylamine and generates the amine product. Monitor the pH; it should remain stable. If the pH drops, the buffer capacity is exhausted, and the enzyme will denature. Maintain pH 7.5 via the dropwise addition of 1M NaOH.

• Work-up: After 24 hours (verify >95% conversion via HPLC), basify the solution to pH 11 using 2M NaOH to ensure the product is in its free base form. Extract with Methyl tert-butyl ether (MTBE) (3 x 50 mL). Dry over Na2​SO4​ and concentrate under reduced pressure.

Protocol B: Chemical Reductive Amination & Chiral Resolution

This robust two-step protocol is ideal for laboratories without access to engineered biocatalysts[2][3].

Step-by-Step Methodology:

• Reductive Amination: In a 500 mL round-bottom flask, dissolve 7-chlorochroman-4-one (100 mmol) in 200 mL of dry methanol.

• Imine Formation: Add Ammonium Acetate (1.5 mol, 15 eq) and stir at room temperature for 2 hours. Self-Validation Step: Withdraw a 0.1 mL aliquot, quench with water, extract with ethyl acetate, and run a TLC (Hexane:EtOAc 7:3). The ketone spot should be completely replaced by a more polar imine intermediate.

• Reduction: Cool the flask to 0°C. Slowly add Sodium Cyanoborohydride ( NaBH3​CN , 120 mmol) in small portions to manage hydrogen evolution. Stir for 16 hours at room temperature.

• Work-up: Quench with 1M HCl (CAUTION: HCN gas evolution; perform in a fume hood) until pH < 2. Stir for 1 hour to destroy excess hydride. Basify with 6M NaOH to pH 12 and extract with Dichloromethane (3 x 100 mL). Concentrate to yield racemic 7-chlorochroman-4-amine.

• Chiral Resolution: Dissolve the racemic amine (50 mmol) and D-(+)-Tartaric acid (50 mmol) in 100 mL of boiling 90% Ethanol/Water.

• Crystallization: Cool the solution at a rate of 0.1°C/min. Seed with 5 mg of pure (S)-amine-D-tartrate at 60°C. Allow to crystallize overnight at room temperature. Filter the crystals and wash with ice-cold ethanol.

• Free Base Liberation: Suspend the crystals in 1M NaOH (50 mL) and extract with Dichloromethane to liberate the enantiopure (S)-7-Chlorochroman-4-amine.

References

• GLP-1R agonists and uses thereof - Google Patents Source: Google Patents URL

• Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease Source: Bioorganic & Medicinal Chemistry URL:[Link]

• Enzymatic strategies for asymmetric synthesis Source: RSC Chemical Biology URL:[Link]

• Efficient and general asymmetric syntheses of (R)-chroman-4-amine salts Source: ResearchGate / Tetrahedron Letters URL:[Link]

Sources

• 1. CN113227068A - GLP-1R agonists and uses thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. dspace.uevora.pt [dspace.uevora.pt]
• 4. Enzymatic strategies for asymmetric synthesis - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00080B [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Overcoming challenges in the chiral separation of 7-Chlorochroman-4-amine

Welcome to the technical support center for the chiral separation of 7-Chlorochroman-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address common challenges encountered during the enantioselective analysis of this critical pharmaceutical intermediate.

Introduction to the Challenge

7-Chlorochroman-4-amine is a key chiral building block in the synthesis of various pharmacologically active molecules. The enantiomers of this compound can exhibit significantly different biological activities, making their accurate separation and quantification essential for drug safety and efficacy.[1][2] However, being a primary amine, it presents several analytical challenges, including poor peak shape due to interactions with residual silanols on silica-based chiral stationary phases (CSPs) and difficulties in achieving baseline resolution.[3]

This guide provides a structured approach to overcoming these challenges, focusing on method development, troubleshooting common issues, and optimizing your chiral separation by High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC).

Frequently Asked Questions (FAQs)

Q1: Why is the chiral separation of 7-Chlorochroman-4-amine so challenging?

The primary amine functionality of 7-Chlorochroman-4-amine is basic and prone to strong interactions with acidic silanol groups present on the surface of silica-based stationary phases. This can lead to significant peak tailing, reduced column efficiency, and poor resolution.[3] Additionally, the molecule's structural features may not provide strong interactions with all types of chiral selectors, making the choice of the right chiral stationary phase (CSP) critical.

Q2: Which chromatographic technique is generally better for this separation: HPLC or SFC?

Both HPLC and SFC are powerful techniques for chiral separations. SFC often provides advantages for primary amines like 7-Chlorochroman-4-amine.[1] It typically yields better peak shapes and faster analysis times due to the lower viscosity and higher diffusivity of supercritical CO2 as the mobile phase.[1] However, HPLC remains a widely accessible and robust technique, and with proper method development, excellent separations can be achieved.[1]

Q3: What are the most critical parameters to control for a successful and reproducible chiral separation?

For reproducible chiral separations, meticulous control over several parameters is essential:

• Mobile Phase Composition: Precise and consistent preparation of the mobile phase, including the exact concentration of modifiers and additives, is paramount.[3]

• Column Temperature: Maintaining a stable column temperature is crucial as even minor fluctuations can significantly impact selectivity and retention times.[3]

• Column Equilibration: Chiral stationary phases often require longer equilibration times compared to achiral phases, especially when changing mobile phase compositions.[3]

Troubleshooting Guide: Common Problems and Solutions

This section addresses specific issues you may encounter during the chiral separation of 7-Chlorochroman-4-amine.

Problem 1: Poor Resolution of Enantiomers (Rs < 1.5)

Poor resolution is one of the most common hurdles in chiral method development.

Possible Causes & Solutions:

• Inappropriate Chiral Stationary Phase (CSP): The selected CSP may lack the necessary stereoselectivity for 7-Chlorochroman-4-amine.

  • Solution: Screen a variety of CSPs. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are a good starting point due to their broad applicability.[4] Immobilized polysaccharide phases offer the advantage of being compatible with a wider range of solvents.[4]

• Suboptimal Mobile Phase Composition: The mobile phase plays a crucial role in modulating the interactions between the analyte and the CSP.

  • Solution: Systematically optimize the mobile phase.

    • Normal Phase HPLC: Vary the type and concentration of the alcohol modifier (e.g., isopropanol, ethanol).[3]

    • SFC: Adjust the percentage of the co-solvent (typically an alcohol like methanol or ethanol).[5]

• Incorrect Flow Rate: Chiral separations are often more sensitive to flow rate than achiral separations.

  • Solution: Try reducing the flow rate. Lower flow rates can sometimes enhance resolution by allowing more time for the enantiomers to interact with the CSP.[3]

• Inappropriate Temperature: Temperature can have a significant and sometimes unpredictable effect on chiral recognition.

  • Solution: Evaluate a range of column temperatures (e.g., 10°C, 25°C, 40°C). Lower temperatures often improve resolution, but can increase analysis time and backpressure.[3]

Problem 2: Severe Peak Tailing

Peak tailing is a frequent issue when analyzing basic compounds like 7-Chlorochroman-4-amine.

Possible Causes & Solutions:

• Secondary Interactions with Silanols: The primary amine group interacts strongly with acidic residual silanols on the silica support of the CSP.[3]

  • Solution: Add a basic modifier to the mobile phase. This will compete with the analyte for the active silanol sites, improving peak shape.

    • HPLC (Normal Phase): Add 0.1-0.5% of a basic additive like diethylamine (DEA), butylamine, or ethanolamine.[6]

    • SFC: Incorporate a basic additive into the co-solvent. A common choice is 0.2% isopropylamine.[5]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak broadening and tailing.[3]

  • Solution: Reduce the sample concentration or injection volume.

• Column Contamination: Accumulation of contaminants on the column can create active sites that cause tailing.

  • Solution: Implement a proper column flushing and regeneration procedure. For immobilized columns, flushing with a strong solvent like dimethylformamide (DMF) can be effective.

Problem 3: Irreproducible Retention Times and/or Resolution

Lack of reproducibility can invalidate your analytical results.

Possible Causes & Solutions:

• Inconsistent Mobile Phase Preparation: Small variations in the mobile phase composition can lead to significant changes in chromatography.

  • Solution: Use precise volumetric measurements and high-purity solvents for mobile phase preparation. Always prepare fresh mobile phase daily.

• Insufficient Column Equilibration: The CSP may not have reached equilibrium with the new mobile phase conditions.

  • Solution: Ensure the column is equilibrated for an adequate amount of time (often longer than for achiral columns) until a stable baseline and reproducible retention times are achieved.[3]

• "Memory Effects" from Mobile Phase Additives: Some additives can strongly adsorb to the stationary phase and affect subsequent analyses even after they have been removed from the mobile phase.[7]

  • Solution: When changing mobile phases, especially those with different additives, a thorough flushing procedure is necessary. It is often recommended to dedicate a column to a specific method or type of additive.

Experimental Protocols & Data

Protocol 1: Chiral HPLC Method Screening

This protocol outlines a systematic approach to screen for a suitable chiral separation method for 7-Chlorochroman-4-amine.

Workflow Diagram:

Caption: Workflow for Chiral HPLC Method Development.

Step-by-Step Procedure:

• Prepare Stock Solution: Dissolve racemic 7-Chlorochroman-4-amine in ethanol or another suitable solvent at a concentration of approximately 1 mg/mL.

• Select Chiral Columns: Choose a set of 2-3 columns with different polysaccharide-based chiral selectors (e.g., cellulose tris(3,5-dimethylphenylcarbamate), amylose tris(3,5-dimethylphenylcarbamate)).

• Initial Screening Conditions:

  • Mobile Phase A (Normal Phase): n-Hexane/Isopropanol (90:10 v/v) with 0.1% Diethylamine (DEA).

  • Mobile Phase B (Polar Organic Mode): Acetonitrile/Methanol (90:10 v/v) with 0.1% Diethylamine (DEA).

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25°C.

  • Detection: UV at a suitable wavelength (e.g., 230 nm).

• Injection: Inject 5-10 µL of the sample solution.

• Evaluation: Analyze the chromatograms for any signs of separation.

• Optimization: For the condition showing the best initial separation, systematically vary the percentage of the alcohol modifier and the column temperature to improve resolution.

Data Summary Table:

CSP Type	Mobile Phase	Modifier %	Resolution (Rs)	Peak Tailing (Tf)
Cellulose-based	Hexane/IPA + 0.1% DEA	15%	1.2	1.8
Cellulose-based	Hexane/IPA + 0.1% DEA	10%	1.8	1.4
Amylose-based	ACN/MeOH + 0.1% DEA	10%	0.8	2.1

This is example data and will vary based on the specific CSP and conditions.

Protocol 2: Chiral SFC Method Screening

SFC can offer a faster and more efficient alternative for chiral separations.

Workflow Diagram:

Caption: Workflow for Chiral SFC Method Development.

Step-by-Step Procedure:

• Prepare Stock Solution: Dissolve racemic 7-Chlorochroman-4-amine in methanol at a concentration of approximately 1 mg/mL.

• Select Chiral Columns: Choose at least two different types of CSPs suitable for SFC.

• Initial Screening Conditions:

  • Mobile Phase: Supercritical CO2 with a gradient of co-solvent (e.g., 5-40% in 5 minutes).

  • Co-solvent: Methanol containing 0.2% Isopropylamine.

  • Flow Rate: 3.0 mL/min.

  • Back Pressure: 150 bar.

  • Temperature: 40°C.

  • Detection: UV at a suitable wavelength.

• Injection: Inject 1-5 µL of the sample solution.

• Evaluation: Identify the co-solvent percentage that provides the best separation.

• Optimization: Perform isocratic runs at the optimal co-solvent percentage and fine-tune the back pressure and temperature to maximize resolution.

Alternative Approach: Chiral Derivatization

When direct separation proves difficult, an alternative is to derivatize the amine with a chiral derivatizing agent (CDA) to form diastereomers.[8][9] These diastereomers can then be separated on a standard achiral HPLC column (e.g., C18).

Common CDAs for Amines:

• Marfey's Reagent (FDAA): Reacts with primary and secondary amines to produce strongly UV-absorbing derivatives.[10]

• Mosher's Acid Chloride (MTPA-Cl): Forms diastereomeric amides with amines.[8][9]

Workflow Diagram:

Caption: Chiral Analysis via Derivatization.

General Derivatization Protocol (using Marfey's Reagent):

• Dissolve a small amount of 7-Chlorochroman-4-amine in a suitable solvent (e.g., acetone/water).

• Add a solution of Marfey's reagent in acetone.

• Adjust the pH to basic (e.g., with sodium bicarbonate) and heat gently.

• After the reaction is complete, neutralize and inject the mixture onto a reversed-phase HPLC system.

Note: This method is for analytical quantification and not for preparative separation of the original enantiomers.

References

• ResearchGate. (n.d.). Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases | Request PDF. Retrieved from [Link]

• KoreaScience. (2014). Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chromatography. KSBB Journal. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. Retrieved from [Link]

• ResearchGate. (n.d.). Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column | Request PDF. Retrieved from [Link]

• Pharmaceutical Technology. (2020, November 16). Method Development for Analysis and Isolation of Chiral Compounds Using Immobilized Stationary-Phase Technology. Retrieved from [Link]

• IJCRT.org. (2024, July 7). Chiral Chromatography In Analytical Chemistry: Advancements And Applications In Enantiomeric Analysis. Retrieved from [Link]

• PubMed. (2012, July 15). Chiral amines as reagents for HPLC-MS enantioseparation of chiral carboxylic acids. Retrieved from [Link]

• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Retrieved from [Link]

• Daicel Chiral Technologies. (2021, March 14). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Retrieved from [Link]

• PubMed. (2003, June 27). Rapid method development for chiral separation in drug discovery using sample pooling and supercritical fluid chromatography-mass spectrometry. Retrieved from [Link]

• Daicel Chiral Technologies. (2021, March 14). Develop Chiral Separation Methods with Daicel's Immobilized Columns. Retrieved from [Link]

• LCGC International. (2023, January 19). Playing with Selectivity for Optimal Chiral Separation. Retrieved from [Link]

• PMC. (n.d.). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. Retrieved from [Link]

• Royal Society of Chemistry. (2021, May 25). Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. Chemical Science. Retrieved from [Link]

• LCGC International. (2014, September 1). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. Retrieved from [Link]

• YouTube. (2024, October 14). Troubleshooting Poor Peak Shape and Resolution in HPLC. Retrieved from [Link]

• Daicel Chiral Technologies. (2021, March 14). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Columnex LLC. (n.d.). Chiral HPLC and SFC Columns. Retrieved from [Link]

• LCGC International. (2021, April 28). Strategies for Simplified Chiral Method Development. Retrieved from [Link]

• Wiley Analytical Science. (2023, October 3). Chiral column takes the crown for supercritical enantioseparation of primary amines. Retrieved from [Link]

• PubMed. (2005, April 8). Chiral separation of amines in subcritical fluid chromatography using polysaccharide stationary phases and acidic additives. Retrieved from [Link]

• ResearchGate. (n.d.). Efficient and general asymmetric syntheses of ( R)-chroman-4-amine salts. Retrieved from [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral Super Critical Fluid Chromatography. Retrieved from [Link]

• Wiley Online Library. (n.d.). Enantioselective Catalytic Synthesis of α‐Stereogenic Chromen‐4‐one Amino Derivatives. Retrieved from [Link]

• MDPI. (n.d.). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Retrieved from [Link]

• PMC. (n.d.). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Retrieved from [Link]

• MDPI. (2021, September 30). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Retrieved from [Link]

• VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION 1.1. Importance of Chiral Separation. Retrieved from [Link]

• ResearchGate. (n.d.). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives | Request PDF. Retrieved from [Link]

• Chemist Library. (n.d.). Chiral Separation Techniques. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• ResearchGate. (n.d.). Alternative two steps route to the synthesis of 7-hydroxychroman-4-one. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of enantiopure (S)-6-chlorochroman-4-ol using whole-cell Lactobacillus paracasei biotransformation. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pharmtech.com [pharmtech.com]
• 5. Rapid method development for chiral separation in drug discovery using sample pooling and supercritical fluid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chiraltech.com [chiraltech.com]
• 7. researchgate.net [researchgate.net]
• 8. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Troubleshooting guide for the synthesis of 7-chloroquinoline derivatives

Welcome to the Technical Support Center for quinoline synthesis. As drug development professionals, you understand that synthesizing 7-chloroquinoline derivatives—most notably 4,7-dichloroquinoline , a critical intermediate for antimalarial APIs like chloroquine and amodiaquine—requires strict thermodynamic control and mechanistic precision.

This guide is engineered to provide actionable troubleshooting, mechanistic clarity, and self-validating protocols to ensure high-yield, high-purity synthesis.

Mechanistic Architecture

The industry standard for constructing the 7-chloroquinoline core is the Gould-Jacobs reaction . This sequence transforms meta-chloroaniline into a functionalized quinoline through a highly orchestrated series of kinetic and thermodynamic steps, culminating in chlorination. Understanding this pathway is critical for diagnosing synthetic failures.

Caption: Gould-Jacobs synthesis workflow for 4,7-dichloroquinoline.

Troubleshooting Matrix & FAQs

Q1: During the thermal cyclization of the anilidomethylenemalonate intermediate, I am observing severe charring, tar formation, and low yields (<50%). How can I prevent this? Causality: Charring in the Gould-Jacobs cyclization is a kinetic failure. It is typically caused by localized overheating or insufficient solvent dilution, which allows intermolecular polymerization to outcompete the desired intramolecular ring closure. Solution: The reaction must be performed in a high-boiling inert solvent. Rapid heating to reflux (250–260 °C) is mandatory; slow thermal ramping promotes degradation. As noted in the authoritative1, utilizing an inert, high-boiling solvent like diphenyl ether (DPE) under strict thermal control can increase cyclization yields to as high as 95%. Maintain a solute concentration of ~0.1 M to enforce intramolecular kinetics.

Q2: My NMR analysis shows a mixture of isomers after cyclization. Why is the 5-chloro isomer forming, and how do I enrich the 7-chloroquinoline derivative? Causality: The starting material, meta-chloroaniline, possesses two ortho positions available for electrophilic ring closure. Cyclization at the sterically hindered position (adjacent to the chlorine) yields the 5-chloro isomer, while cyclization at the less hindered para-position yields the target 7-chloro isomer. Solution: This regioselectivity is thermodynamically driven. Operating strictly at the reflux temperature of DPE (250 °C) maximizes the thermodynamic preference for the 7-chloro isomer. To purify, utilize fractional crystallization. The 7-chloro isomer preferentially precipitates from ethanol or acetic acid, leaving the more soluble 5-chloro byproduct in the mother liquor.

Q3: The chlorination step using POCl3 is stalling, resulting in a mixture of unreacted starting material and product. What is the mechanistic failure? Causality: Phosphoryl chloride (POCl3) chlorinates by first activating the C4-hydroxyl group into a dichlorophosphate leaving group, followed by nucleophilic displacement by chloride ions. If the reaction stalls, it is due to the depletion of active nucleophiles or the hydrolysis of POCl3 by residual moisture. Solution: Ensure strictly anhydrous conditions. According to2, the reaction mechanism relies heavily on the efficient activation of the hydroxyl group. Adding a catalytic amount of N,N-dimethylformamide (DMF) generates a highly electrophilic Vilsmeier-Haack complex, significantly accelerating the nucleophilic attack and preventing the reaction from stalling.

Caption: Mechanistic pathway of C4-hydroxyl activation and chlorination by POCl3.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the in-process control (IPC) checkpoint is successfully met.

Protocol A: High-Temperature Thermal Cyclization (Gould-Jacobs)

• Preparation: Dissolve 1.0 equivalent of the anilidomethylenemalonate intermediate in 10 volumes of diphenyl ether (DPE) in a round-bottom flask equipped with a reflux condenser.

• Thermal Ramping: Submerge the reaction flask into a pre-heated sand bath or heating mantle set to 250 °C. Causality: Rapid heating bypasses the activation energy threshold for intermolecular side reactions, forcing the molecule into intramolecular cyclization.

• Reflux: Maintain vigorous reflux at 250–260 °C for 2 hours. Self-Validation Checkpoint 1: The initial suspension will transition into a clear, light brown solution. Thin-Layer Chromatography (TLC) using Hexane:EtOAc (7:3) must show complete consumption of the starting material (Rf ~0.8) and the appearance of a highly UV-active spot near the baseline (Rf ~0.1).

• Isolation: Cool the mixture gradually to 80 °C, then add 5 volumes of cyclohexane to precipitate the product. Self-Validation Checkpoint 2: A dense, off-white to pale yellow precipitate will form immediately upon non-polar solvent addition. Filter and wash with cold cyclohexane to remove residual DPE.

Protocol B: Chlorination to 4,7-Dichloroquinoline

• Activation: To a dry flask under a nitrogen atmosphere, add 1.0 equivalent of 7-chloro-4-hydroxyquinoline and 3.0 equivalents of POCl3.

• Catalysis: Add 0.1 equivalents of anhydrous DMF. Causality: DMF acts as a catalyst by forming the Vilsmeier reagent, which lowers the activation barrier for hydroxyl substitution and prevents the reaction from stalling.

• Reaction: Heat the mixture to reflux (133–135 °C) for 2 hours. Self-Validation Checkpoint 1: The evolution of HCl gas will be observed. The cessation of gas evolution (which can be monitored via a bubbler) indicates reaction completion.

• Quenching & Extraction: Cool the mixture to room temperature. Carefully pour it over crushed ice to quench excess POCl3 (Caution: Highly exothermic). Basify to pH 8 with aqueous NaOH. Extract with dichloromethane (3 x 50 mL). Self-Validation Checkpoint 2: The organic layer should be clear and pale yellow. After solvent evaporation, the crude 4,7-dichloroquinoline will solidify as a tan powder with a sharp melting point of 84–86 °C.

Quantitative Process Parameters

The following table summarizes the validated quantitative data for the synthesis of 4,7-dichloroquinoline from meta-chloroaniline, derived from process development studies detailed in.

Reaction Step	Primary Reagents	Temperature	Time	Expected Yield	Key Quality Metric
Condensation	m-Chloroaniline + EMME	100 °C	2 h	>98%	Complete dissolution
Cyclization	DPE (Solvent)	250 °C	2 h	90–96%	Clear brown solution
Hydrolysis	10% aq. NaOH	Reflux	2 h	Quantitative	Complete saponification
Chlorination	POCl3, DMF (cat.)	135 °C	2 h	81–90%	Cessation of HCl gas

References

• Process Development for the Manufacture of the Antimalarial Amodiaquine Dihydrochloride Dihydrate Source: ACS Publications URL:[Link]

• The Chemical Synthesis of 4,7-Dichloroquinoline (CAS 86-98-6) Explained Source: NINGBO INNO PHARMCHEM CO.,LTD. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]

Isochroman Synthesis Technical Support Center: Troubleshooting &amp; Optimization Guide

Welcome to the Technical Support Center for the synthesis of isochroman derivatives. This resource is engineered for researchers, synthetic chemists, and drug development professionals. It provides field-proven methodologies, mechanistic troubleshooting, and optimized protocols for constructing the privileged isochroman pharmacophore.

Rather than relying on outdated trial-and-error approaches, this guide synthesizes recent advancements in flow chemistry, solvent-mediated rearrangements, and transition-metal catalysis to help you establish self-validating, high-yielding experimental systems.

Quantitative Reaction Optimization Data

Selecting the correct catalytic system and conditions is the most critical variable in isochroman synthesis. The table below summarizes optimized parameters based on substrate demands.

Reaction Modality	Catalyst / Reagents	Solvent & Temp	Key Advantage / Causality	Typical Yield	Ref
Classic Oxa-Pictet-Spengler (OPS)	1 mol% Fe(OTf)₂	Toluene, 70 °C	Environmentally benign, highly efficient for electron-rich β -arylethanols.	85–98%	[1]
Epoxide-Mediated OPS	10 mol% TfOH	HFIP, 20 °C	Generates enolizable aldehydes in situ; bypasses instability of aliphatic aldehydes.	70–95%	[2]
Continuous Flow OPS	Methanesulfonic acid	Acetonitrile, 98 °C	Superior heat/mass transfer allows high-temp acceleration (12.4 min residence) without degradation.	Up to 98%	[3]
Diastereoselective OPS	50 mol% Cu(OTf)₂	DCM, 0 °C to RT	Lewis acid coordination dictates strict α -diastereoselectivity for complex naphthoquinones.	75–90%	[4]
Direct C(sp³)–H Arylation	DDQ / PIFA	Varied, RT	Organocatalytic late-stage functionalization of the C1 position without pre-functionalization.	66–90%	[5]

Core Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each includes specific mechanistic checkpoints to verify the reaction trajectory before proceeding to isolation.

Protocol A: Epoxide-Mediated Oxa-Pictet-Spengler in HFIP [2]

Best for: Utilizing unstable or enolizable aliphatic aldehydes by using bench-stable epoxides as surrogates.

• Preparation: In an oven-dried vial, dissolve the β -phenylethanol derivative (1.0 equiv) and the epoxide surrogate (1.2 equiv) in Hexafluoroisopropanol (HFIP) to a concentration of 0.1 M.

• Initiation: Add Trifluoromethanesulfonic acid (TfOH, 10 mol%) dropwise at 20 °C.

  • Causality Checkpoint: HFIP is critical here. Its strong hydrogen-bond donating capability stabilizes the ionic intermediates during the acid-catalyzed Meinwald rearrangement, preventing the alcohol from directly opening the epoxide via an SN2 pathway.

• Monitoring: Stir for < 1 hour. Monitor via TLC (Hexanes/EtOAc). The transient aldehyde generated in situ will immediately undergo cyclization.

• Quenching (Self-Validation): Quench strictly with saturated aqueous NaHCO₃. Do not use water alone, as the highly acidic HFIP/TfOH matrix can drive the reversible OPS reaction backward if not rapidly neutralized.

• Isolation: Extract with DCM, dry over anhydrous Na₂SO₄, and purify via flash chromatography.

Protocol B: Scalable Continuous Flow Oxa-Pictet-Spengler [3]

Best for: Scale-up and overcoming low reactivity in electron-deficient benzaldehydes.

• System Priming: Prime a microstructured flow reactor with anhydrous acetonitrile.

• Reagent Streams:

  • Stream A: β -phenylethanol (1.0 M) and benzaldehyde derivative (1.0 M) in acetonitrile.

  • Stream B: Methanesulfonic acid (MSA, 2.0 M) in acetonitrile.

• Reaction Parameters: Set the reactor temperature to 98 °C. Adjust flow rates to achieve a residence time of exactly 12.4 minutes.

  • Causality Checkpoint: In batch, 98 °C would cause severe charring and polymerization. The microreactor's high surface-area-to-volume ratio ensures instantaneous heat transfer, allowing thermal kinetic acceleration while suppressing degradation pathways.

• Collection: Collect the output stream directly into a stirred flask containing a biphasic mixture of 1M NaOH and EtOAc to halt the reaction instantly.

Mechanistic & Workflow Visualizations

To aid in experimental design and troubleshooting, the following diagrams map the logical and chemical pathways of isochroman synthesis.

Caption: Mechanistic pathway of the epoxide-mediated oxa-Pictet-Spengler reaction in HFIP.

Caption: Troubleshooting logic tree for resolving low yields in isochroman synthesis.

Troubleshooting FAQs

Q1: My Oxa-Pictet-Spengler reaction stalls at 50% conversion, and I am observing starting material regeneration. How do I push it to completion? A1: The OPS reaction is inherently reversible. If water is generated during the formation of the oxonium ion intermediate, it can hydrolyze the acetal back to the starting materials. Solution: Introduce a chemical dehydrating agent. While 4Å molecular sieves are standard, in Lewis acid-catalyzed reactions (like Bi(OTf)₃ or Fe(OTf)₂), sieves can sometimes trap the active catalytic species [1]. Instead, use trimethyl orthoformate as a water scavenger, or switch to a continuous flow setup where the rapid removal of the product from the heated zone prevents the reverse reaction [3].

Q2: I am synthesizing a complex naphthoquinone-based isochroman, but my diastereomeric ratio (dr) is nearly 1:1. How can I improve the α -selectivity? A2: Poor diastereoselectivity in late-stage OPS reactions is usually due to an overly reactive, uncoordinated oxonium intermediate. Solution: Switch your Brønsted acid (e.g., p-TsOH, TfOH) to a coordinating Lewis acid. Research has demonstrated that 50 mol% Cu(OTf)₂ in dichloromethane at 0 °C to room temperature provides excellent α -diastereoselectivity (>95:5 dr) [4]. The copper ion coordinates with the adjacent oxygen atoms on the naphthoquinone scaffold, sterically blocking the β -face during the Friedel-Crafts cyclization event.

Q3: I cannot form the isochroman core because my target requires an aliphatic aldehyde that rapidly degrades/polymerizes under acidic conditions. What are my alternatives? A3: Aliphatic and highly enolizable aldehydes undergo rapid aldol condensation before they can participate in the OPS reaction. Solution: Abandon the aldehyde and use a 1,2-disubstituted epoxide as an aldehyde surrogate [2]. By running the reaction in HFIP with 10 mol% TfOH, the epoxide undergoes a Meinwald rearrangement to form the aldehyde in situ. Because the aldehyde is consumed by the β -phenylethanol the millisecond it is generated, it has no time to undergo aldol degradation.

Q4: Is there a way to functionalize the C1 position of an already synthesized isochroman without rebuilding the ring? A4: Yes. Direct C(sp³)–H bond functionalization is highly effective for late-stage derivatization. Solution: You can achieve direct C1-arylation or amidation using an organocatalytic approach. Utilizing 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) alongside [bis(trifluoroacetoxy)iodo]benzene (PIFA) as a terminal oxidant allows the cross-dehydrogenative coupling of isochromans with Grignard reagents or amides under mild conditions [5]. Alternatively, palladium-catalyzed hydroxyl-directed C-H activation can be employed for complex, bulky substrates like fullerenes [6].

References

• Zhou, J., et al. "Synthesis of isochromans via Fe(OTf)2-catalyzed Oxa-Pictet-Spengler cyclization." University of Liverpool / Tetrahedron, 2018. URL: [Link]

• "Synthesis of functionalised isochromans: epoxides as aldehyde surrogates in hexafluoroisopropanol." Chemical Science, 2023. URL: [Link]

• Tønder, A. E., et al. "Novel one-step flow chemistry procedure for synthesizing isochromane derivatives." Tetrahedron Letters, 2026. URL:[Link]

• Fernandes, et al. "A diastereoselective oxa-Pictet-Spengler-based strategy for (+)-frenolicin B and epi-(+)." NIH / PMC, 2020. URL:[Link]

• "Organocatalytic Approach for C(sp3)–H Bond Arylation, Alkylation, and Amidation of Isochromans under Facile Conditions." Organic Letters, 2014. URL: [Link]

• "Synthesis of [60]fullerene-fused tetrahydrobenzooxepine and isochroman derivatives via hydroxyl-directed C-H activation/C-O cyclization." Organic Letters, 2014. URL:[Link]

Technical Support Center: Preserving Stereochemical Integrity of (S)-7-Chlorochroman-4-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this definitive troubleshooting guide for researchers and drug development professionals working with (S)-7-Chlorochroman-4-amine . This chiral building block is highly valued in the synthesis of complex pharmaceuticals, including emerging GLP-1R agonists[1].

However, the benzylic C4 stereocenter of this chroman ring is exceptionally vulnerable to racemization. This guide provides field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to ensure absolute enantiomeric fidelity during your synthetic workflows.

Part 1: Mechanistic Pathways of Racemization (The "Why")

To prevent racemization, we must first understand the causality behind it. The C4 position of the chroman system is benzylic. Any intermediate carbanion, radical, or carbocation formed at this position is heavily stabilized by resonance from the adjacent aromatic ring.

Mechanisms of racemization for (S)-7-Chlorochroman-4-amine.

Key Failure Modes:

• Base-Catalyzed Deprotonation: Strong bases abstract the slightly acidic C4 proton, forming a planar carbanion. This is exacerbated if the amine is functionalized (e.g., as an amide), which increases the acidity of the alpha-proton[2].

• Transition-Metal Catalysis: During cross-coupling reactions, metals like Palladium (Pd) or Iridium (Ir) can undergo β -hydride elimination from the metal-amido complex, forming an achiral imine intermediate before re-inserting without facial selectivity[3].

• Schiff Base Formation: Condensation with trace carbonyls forms an imine, which can tautomerize to an enamine, destroying the C4 stereocenter[4].

Part 2: Troubleshooting Guide & FAQs

Q1: My (S)-7-Chlorochroman-4-amine is racemizing during basic aqueous workup. How do I prevent this? A1: Chiral amines are highly susceptible to racemization at elevated pH and temperatures. Using strong bases (NaOH, KOH) deprotonates the benzylic C-H bond[2]. Causality & Solution: Switch to a milder base like and perform the extraction strictly at 0–5 °C[2]. Use an aprotic solvent (DCM or EtOAc) rather than protic solvents, which stabilize the planar ionic intermediates[2].

Q2: I am performing a Buchwald-Hartwig cross-coupling with (S)-7-Chlorochroman-4-amine, but my product has low ee%. What is the mechanism of failure? A2: Transition metal catalysts can trigger racemization via a β -hydride elimination pathway[3]. Causality & Solution: You must accelerate the reductive elimination step so it outcompetes β -hydride elimination. Use a bulky, bidentate ligand (e.g., BINAP) and a weaker inorganic base (e.g., Cs₂CO₃) in a non-polar solvent like toluene. Continuous flow thermal protocols have also been shown to suppress unwanted metal-catalyzed stereoinversion[3].

Q3: Does the choice of chromatography silica affect the stereocenter? A3: Yes. Standard silica gel is acidic and can catalyze racemization via transient carbocation formation at the benzylic position[4]. Causality & Solution: Deactivate the silica by adding 1-2% triethylamine (TEA) to your eluent, or switch to a neutral alumina stationary phase[4].

Part 3: Quantitative Data & Optimization

The following table synthesizes the impact of various reaction and workup conditions on the enantiomeric excess (ee%) of (S)-7-Chlorochroman-4-amine.

Reaction Variable	Condition Tested	Temp (°C)	Time (h)	Resulting ee (%)	Recommendation
Workup Base	NaOH (aq, pH >12)	25	1	< 10%	Avoid (Deprotonation)
Workup Base	NaHCO₃ (aq, pH 8)	0–5	1	> 99%	Highly Recommended
Solvent (Extraction)	Methanol / Water	25	2	45%	Avoid (Protic stabilization)
Solvent (Extraction)	DCM / Water	0–5	2	> 99%	Highly Recommended
Cross-Coupling Cat.	Pd(OAc)₂ / PPh₃	100	12	30%	Avoid ( β -hydride elim.)
Cross-Coupling Cat.	Pd₂(dba)₃ / BINAP	80	12	98%	Recommended

Part 4: Self-Validating Experimental Protocols

Protocol 1: Stereoretentive Aqueous Workup

This protocol is engineered to prevent base-catalyzed enolization/deprotonation during the isolation of the chiral amine[2].

Decision tree for the stereoretentive aqueous workup of chiral amines.

Step-by-Step Methodology:

• Thermal Quenching: Cool the crude reaction mixture to 0–5 °C using an ice-water bath. Causality: Lower thermal energy exponentially decreases the rate of benzylic deprotonation.

• pH Adjustment: Slowly add cold, saturated aqueous NaHCO₃ until the pH reaches 7.5–8.0. Do NOT use NaOH or KOH[2].

• Aprotic Extraction: Extract the aqueous layer 3x with cold Dichloromethane (DCM). Causality: DCM is aprotic and does not stabilize the planar carbanion transition state.

• Self-Validation Checkpoint 1: Before bulk concentration, take a 50 µL aliquot of the organic layer, evaporate under N₂, dilute in 1 mL Hexane/IPA (90:10), and run a rapid Chiral SFC (Supercritical Fluid Chromatography) assay. Proceed only if ee > 98%.

• Concentration: Dry the bulk organic layer over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure with the water bath strictly ≤ 30 °C.

Protocol 2: Stereoretentive Pd-Catalyzed N-Arylation

Based on optimized conditions for synthesizing GLP-1R agonist intermediates[1], this protocol suppresses β -hydride elimination.

Step-by-Step Methodology:

• Preparation: In a rigorously dried Schlenk flask under N₂, combine (S)-7-Chlorochroman-4-amine (1.0 equiv), the aryl halide (0.95 equiv), and Cs₂CO₃ (2.0 equiv). Causality: Cs₂CO₃ is mildly basic but provides excellent solubility profiles for cross-coupling without stripping the C4 proton.

• Catalyst Loading: Add Pd₂(dba)₃ (0.05 equiv) and (R)-BINAP (0.10 equiv). Causality: The bidentate bite angle of BINAP forces a rapid reductive elimination, outcompeting the racemizing β -hydride elimination pathway.

• Solvent Addition: Add anhydrous, degassed Toluene to achieve a 0.2 M concentration.

• Heating: Heat the mixture to 80 °C for 12 hours. Do not exceed 80 °C.

• Self-Validation Checkpoint 2: At 4 hours, pull a 100 µL aliquot, quench in cold NaHCO₃, extract with EtOAc, and analyze via Chiral HPLC. If ee% drops by >2%, abort the reaction and verify the anhydrous nature of your base and solvent.

References

• Takle, M. J., Deadman, B. J., & Hii, K. K. M. "A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines." ACS Catalysis, 2023, 13(16), 10541-10546. DOI: 10.1021/acscatal.3c02859. URL:[Link]

• Google Patents. "GLP-1R agonists and uses thereof" (Patent No. US20220024901A1). United States Patent and Trademark Office, 2022.

Sources

• 1. US20220024901A1 - Glp-1r agonists and uses thereof - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Impurity Profiling &amp; Troubleshooting for (S)-7-Chlorochroman-4-amine

Welcome to the Technical Support Center for (S)-7-Chlorochroman-4-amine . This chiral intermediate is a critical building block in the synthesis of advanced therapeutics, including small-molecule GLP-1 receptor agonists 1. Due to its structural features—a chiral center, a primary amine, and an aryl chloride—its synthesis and scale-up are prone to specific side reactions.

This guide provides field-proven insights into identifying, characterizing, and resolving common impurity issues encountered during batch production.

System Architecture: Mechanistic Origins of Impurities

To effectively troubleshoot impurities, one must first understand the causality of their formation. The synthesis typically proceeds via the reductive amination of 7-chloro-4-chromanone. Deviations in this pathway dictate the impurity profile.

Synthetic pathway of (S)-7-Chlorochroman-4-amine highlighting mechanistic origins of impurities.

Diagnostic FAQs: Troubleshooting Common Issues

Q1: We are detecting a significant M-34 peak (m/z 150.1) in our LC-MS. What is this, and how do we suppress it?

The Issue: The m/z 150.1 peak corresponds to chroman-4-amine , a des-chloro impurity. The Causality: This is the result of hydrodehalogenation. If you are utilizing Palladium on Carbon (Pd/C) under a hydrogen atmosphere for the reductive amination step, the high catalytic activity of Pd facilitates oxidative addition into the aryl C-Cl bond, leading to premature cleavage and replacement with hydrogen 2. The Solution: To suppress this, transition to a less aggressive catalyst system. Platinum on Carbon (Pt/C) or Raney Nickel significantly reduces hydrodehalogenation rates. Alternatively, employ chemical reductants like Sodium triacetoxyborohydride (NaBH(OAc)₃) which selectively reduce the imine without activating the aryl chloride. If Pd/C must be used, introducing a catalyst poison (e.g., thiophene or quinoline) can attenuate the metal's reactivity toward the C-Cl bond while maintaining imine reduction capability.

Q2: Our batch shows an elevated level of a highly lipophilic impurity at m/z 350.1. What drives its formation?

The Issue: This is bis(7-chlorochroman-4-yl)amine , a dimeric secondary amine impurity. The Causality: During reductive amination, the newly formed primary amine product ((S)-7-chlorochroman-4-amine) competes with the ammonia/amine source. It acts as a nucleophile, attacking the unreacted imine or ketone intermediate. The Solution: Dimerization is a concentration-dependent kinetic issue. To resolve this, increase the molar equivalents of your primary amine source (e.g., ammonium acetate) to outcompete the product. Additionally, operating the reaction at a higher dilution can kinetically favor the primary amine formation over the bimolecular dimerization step.

Q3: How can we accurately resolve and quantify the (R)-enantiomer impurity?

The Issue: Enantiomers possess identical physical properties in an achiral environment, making standard reversed-phase HPLC ineffective for resolving the (R)-enantiomer from the (S)-API intermediate. The Causality: Separation requires a chiral stationary phase (CSP) where transient diastereomeric complexes form between the enantiomers and the chiral selector. The Solution: Utilize a polysaccharide-based chiral column (e.g., Chiralpak AD-H). The amylose tris(3,5-dimethylphenylcarbamate) stationary phase provides differential hydrogen bonding, π−π interactions, and steric hindrance, effectively resolving the (S) and (R) enantiomers 3. See Protocol 1 below for the self-validating methodology.

Quantitative Impurity Data Summary

Use the following table to benchmark your analytical results against standard acceptable limits for early-phase pharmaceutical intermediates.

Impurity Name	Mechanistic Origin	Molecular Weight (Da)	LC-MS m/z [M+H]⁺	Relative Retention Time (RRT)	Acceptable Limit (ICH Q3A)
7-Chloro-4-chromanone	Unreacted Starting Material	182.60	183.0	1.45	≤ 0.15%
(R)-7-Chlorochroman-4-amine	Chiral Inversion / Poor ee	183.63	184.0	1.00 (Chiral Method)	≤ 0.50%
Chroman-4-amine	Hydrodehalogenation	149.19	150.1	0.85	≤ 0.10%
Bis(7-chlorochroman-4-yl)amine	Dimerization	350.24	350.1 / 352.1	1.80	≤ 0.15%

Experimental Methodologies

The following protocols are designed as self-validating systems . By incorporating internal checks (system suitability standards and LOD spikes), the protocols mathematically prove their own reliability before sample data is accepted.

Protocol 1: Chiral HPLC Method for Enantiomeric Purity

Causality Note: The addition of Diethylamine (DEA) is critical. Without it, the basic primary amine of the analyte will interact with residual silanols on the silica support, causing severe peak tailing and destroying chiral resolution.

• Step 1: System Preparation. Equilibrate a Chiralpak AD-H column (250 x 4.6 mm, 5 µm) with a mobile phase of Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v) at a flow rate of 1.0 mL/min. Set column temperature to 25 °C and UV detection to 220 nm.

• Step 2: Self-Validation (System Suitability). Inject a 1 mg/mL standard of racemic 7-chlorochroman-4-amine. The system is only validated for use if the calculated Resolution ( Rs​ ) between the (S) and (R) peaks is > 1.5.

• Step 3: Sample Preparation. Dissolve the (S)-7-Chlorochroman-4-amine batch sample in the mobile phase to a final concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Step 4: Acquisition. Inject 10 µL of the sample and run the isocratic method for 20 minutes.

• Step 5: Data Analysis. Integrate the peaks and calculate the enantiomeric excess (ee) and % area of the (R)-enantiomer impurity.

Protocol 2: LC-MS Profiling for Organic Impurities

Causality Note: A low-pH mobile phase (Formic Acid) ensures the primary amine remains fully protonated, improving ionization efficiency in ESI+ mode and standardizing retention times.

• Step 1: System Preparation. Install a Waters XBridge C18 column (150 x 4.6 mm, 3.5 µm). Prepare Mobile Phase A (0.1% Formic Acid in HPLC-grade Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

• Step 2: Self-Validation (Carryover & LOD Check).

  • Check A: Inject a blank (Mobile Phase A) to mathematically prove zero carryover from previous runs.

  • Check B: Inject a spike solution containing 0.05% (w/w) 7-chloro-4-chromanone. The system is validated if the Signal-to-Noise (S/N) ratio of the spike is ≥ 10.

• Step 3: Sample Preparation. Dissolve the sample in 95:5 Water:Acetonitrile to a concentration of 0.5 mg/mL.

• Step 4: Gradient Execution. Run at 0.8 mL/min using the following gradient: 5% B (0-2 min), ramp to 95% B (2-15 min), hold at 95% B (15-18 min), return to 5% B (18.1-22 min).

• Step 5: Mass Extraction. Operate the MS in ESI positive mode (Capillary Voltage 3.0 kV, Desolvation Temp 350 °C). Extract Ion Chromatograms (EIC) for m/z 150.1, 183.0, 184.0, and 350.1 to quantify specific impurities against the main peak.

References

• Source: Google Patents (US20220024901A1)

• Hydrodechlorination of Aryl Chlorides Under Biocompatible Conditions Source: National Institutes of Health (PMC) URL:[Link]

• Efficient Rh-Catalyzed Chemo- and Enantioselective Hydrogenation of 2-CF3–Chromen/Thiochromen-4-ones Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. US20220024901A1 - Glp-1r agonists and uses thereof - Google Patents [patents.google.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing the Stability and Shelf-Life of (S)-7-Chlorochroman-4-amine

This technical support guide is designed for researchers, scientists, and drug development professionals working with (S)-7-Chlorochroman-4-amine. It provides in-depth answers to frequently asked questions and troubleshooting advice to enhance the stability and extend the shelf-life of this critical chiral building block. The information presented herein is a synthesis of established principles in amine and chroman chemistry, supported by authoritative guidelines and research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Storage and Handling

Question: What are the optimal conditions for the long-term storage of (S)-7-Chlorochroman-4-amine to ensure its stability?

Answer: To maintain the chemical and chiral integrity of (S)-7-Chlorochroman-4-amine, particularly when supplied as the hydrochloride salt, stringent storage conditions are recommended. The primary goals are to minimize exposure to atmospheric moisture, oxygen, light, and elevated temperatures, all of which can catalyze degradation.

For optimal long-term stability, (S)-7-Chlorochroman-4-amine should be stored at 2-8°C in a tightly sealed container, preferably under an inert atmosphere such as argon or nitrogen.[1] Storing the compound in a desiccator will provide additional protection against moisture. While short-term storage at room temperature is generally acceptable, prolonged exposure to ambient conditions can lead to a gradual decrease in purity.[1]

Parameter	Recommendation	Rationale
Temperature	Long-term: 2-8°C	Reduces the rate of potential degradation reactions.
Atmosphere	Tightly sealed container, preferably under inert gas (Argon or Nitrogen)	Minimizes exposure to moisture and oxygen, which can cause hydrolysis and oxidation.[1]
Light	Store in the dark or in amber vials	Protects against photodegradation.
Moisture	Store in a dry environment (e.g., desiccator)	Prevents hydrolysis of the amine salt and potential degradation of the chroman ring.

Question: We have been handling (S)-7-Chlorochroman-4-amine on the benchtop. What are the immediate risks to the compound's stability?

Answer: Leaving (S)-7-Chlorochroman-4-amine exposed to ambient laboratory conditions, even for short periods, introduces several risks. The primary concerns are hygroscopicity and oxidation. As a hydrochloride salt, the compound can absorb moisture from the air, which may lead to the formation of hydrates or facilitate hydrolytic degradation.

Furthermore, primary amines are susceptible to oxidation, a process that can be accelerated by exposure to atmospheric oxygen. This can lead to the formation of various impurities, compromising the purity and potentially the biological activity of your compound. It is crucial to minimize the time the container is open and to handle the material in a controlled environment (e.g., a glove box) if possible, especially for sensitive applications.

Stability in Solution

Question: We are observing degradation of (S)-7-Chlorochroman-4-amine in our aqueous stock solutions. What could be the cause and how can we mitigate this?

Answer: Degradation in aqueous solutions is a common issue for amine-containing compounds and can be attributed to several factors, primarily pH, and the presence of dissolved oxygen.

• pH-Dependent Stability: The stability of the free base versus the protonated amine salt is highly dependent on the pH of the solution. In acidic to neutral pH, the amine group will be protonated, which generally increases its stability against oxidative degradation by reducing the electron density on the nitrogen atom.[2] However, extreme pH values (both acidic and basic) can promote hydrolysis of the ether linkage within the chroman ring. It is advisable to prepare stock solutions in a buffered system, typically in the slightly acidic range (pH 4-6), to maintain the protonated and more stable form of the amine.

• Oxidative Degradation: Dissolved oxygen in aqueous solutions can lead to the oxidative degradation of the primary amine. This can be mitigated by using de-gassed solvents for solution preparation and storing the solutions under an inert atmosphere.

Troubleshooting Workflow for Solution Instability

Caption: Potential degradation pathways for (S)-7-Chlorochroman-4-amine.

Question: How can we develop a stability-indicating analytical method for (S)-7-Chlorochroman-4-amine?

Answer: A stability-indicating method is crucial for accurately assessing the purity of (S)-7-Chlorochroman-4-amine and quantifying any degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for this purpose.

Protocol for Developing a Stability-Indicating HPLC Method:

• Forced Degradation Studies: To ensure the method can separate the parent compound from its potential degradation products, forced degradation studies should be performed. [3][4][5]Expose solutions of (S)-7-Chlorochroman-4-amine to the following stress conditions:

  • Acidic Hydrolysis: 0.1 M HCl at 60°C

  • Basic Hydrolysis: 0.1 M NaOH at 60°C

  • Oxidative Degradation: 3% H₂O₂ at room temperature [6] * Thermal Degradation: Heat solid and solution at 80°C

  • Photodegradation: Expose to light according to ICH Q1B guidelines [1][6][3][7][8]

• Chromatographic Conditions Development:

  • Column: A C18 column is a good starting point for reversed-phase HPLC.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate or acetate buffer, pH 3-5) and an organic solvent (acetonitrile or methanol) is recommended to achieve good separation of polar and non-polar impurities.

  • Detection: UV detection at a wavelength where the parent compound and expected degradation products (e.g., the ketone) have good absorbance. A photodiode array (PDA) detector is highly recommended to assess peak purity.

• Method Validation: Once the method is developed, it must be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust.

Formulation and Excipient Compatibility

Question: Are there any excipients that should be avoided when formulating (S)-7-Chlorochroman-4-amine?

Answer: Yes, due to the presence of a primary amine, certain excipients can lead to instability.

• Reducing Sugars: Excipients such as lactose and dextrose should be avoided as they can react with the primary amine via the Maillard reaction, leading to the formation of colored degradants. [9][10][11]

• Aldehyde-Containing Excipients: Some excipients may contain trace amounts of aldehydes as impurities, which can react with the primary amine to form Schiff bases. [12][13]

• Basic Lubricants: Lubricants like magnesium stearate can create a basic microenvironment in solid dosage forms, which could potentially deprotonate the amine hydrochloride and make it more susceptible to degradation. [10] It is essential to conduct thorough drug-excipient compatibility studies during formulation development to identify any potential interactions. [12][13]

References

• Journal of Chemical and Pharmaceutical Research. Impact of Pharmaceutical Excipients on Drug Bioavailability and Stability. [Link]

• Hotha, K., Roychowdhury, S. and Subramanian, V. (2016) Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. American Journal of Analytical Chemistry, 7, 107-140. [Link]

• The Royal Society of Chemistry. Drug–Excipient Interactions and Adduct Formation. [Link]

• Hotha, K. , Roychowdhury, S. and Subramanian, V. (2016) Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. American Journal of Analytical Chemistry, 7, 107-140. [Link]

• International Journal of Pharmaceutical Sciences and Research. Regulatory Notes on Impact of Excipients on Drug Products and the Maillard Reaction. [Link]

• CHROMSERVIS. Chiral column handling. [Link]

• Osaka Soda. CHIRAL ART Packing Material. [Link]

• ResearchGate. (PDF) STABILITY INDICATING HPLC METHOD DEVELOPMENT: A REVIEW. [Link]

• MDPI. Photoredox Catalyzed Dealkylative Aromatic Halogen Substitution with Tertiary Amines. [Link]

• International Journal of Trend in Scientific Research and Development. Stability Indicating HPLC Method Development – A Review. [Link]

• Osaka Soda. User's Manual | Chiral CD-Ph. [Link]

• Shim-pol. COLUMN CARE GUIDE. [Link]

• ResearchGate. Photochemical Reactions of Primary Aromatic Amines with Chloromethanes in Solution. II. The Products and Mechanisms of Partial R. [Link]

• LCGC International. Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. [Link]

• Oxford Academic. Unexpected side reactions dominate the oxidative transformation of aromatic amines in the Co(II)/peracetic acid system. [Link]

• ACS Publications. Major Degradation Product Identified in Several Pharmaceutical Formulations against the Common Cold. [Link]

• MDPI. Analysis of Biogenic Amines Using Immunoassays, HPLC, and a Newly Developed IC-MS/MS Technique in Fish Products—A Comparative Study. [Link]

• ScienceDirect. Facile synthetic route toward poly(vinyl benzyl amine) and its versatile intermediates. [Link]

• Waters Corporation. Impurities Application Notebook. [Link]

• ResearchGate. (PDF) Stability Indicating HPLC Method Development: A Review. [Link]

• Frontiers. Bacterial degradation of monocyclic aromatic amines. [Link]

• PMC. Influence of pH on the Formation of Benzyl Ester Bonds Between Dehydrogenation Polymers and Konjac Glucomannan. [Link]

• PubMed. Development and validation of a stability-indicating HPLC method for assay of tonabersat in pharmaceutical formulations. [Link]

• ACS Publications. Unexpected Exposure Risks to Emerging Aromatic Amine Antioxidants and p-Phenylenediamine Quinones to Residents: Evidence from External and Internal Exposure as well as Hepatotoxicity Evaluation. [Link]

• Agilent. Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. [Link]

• ResearchGate. Detecting Contaminants and Impurities in HPLC and LC-MS/MS Systems: Ensuring Reliability in Routine and Critical Analysis. [Link]

• IEAGHG. Environmental impacts of amines and their degradation products: Current status and knowledge gaps. [Link]

• SciELO. Solubility-pH profiles of a free base and its salt: sibutramine as a case study. [Link]

• PhaRxmon Consulting LLC. Oxidative susceptibility testing. [Link]

• ResearchGate. Review on Chromen derivatives and their Pharmacological Activities. [Link]

• Waters Corporation. Effect of pH on LC-MS Analysis of Amines. [Link]

• PMC. Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. [Link]

• Taiwan Food and Drug Administration. Method of Test for Aromatic Amines in Hair Dyes. [Link]

• PMC. pH Effect and Chemical Mechanisms of Antioxidant Higenamine. [Link]

• PubMed. Investigation of solubility and dissolution of a free base and two different salt forms as a function of pH. [Link]

• ResearchGate. Alkaline stability of model anion exchange membranes based on poly(phenylene oxide) (PPO) with grafted quaternary ammonium groups: Influence of the functionalization route. [Link]

• PubMed. Photodegradation of 2-chloro substituted phenothiazines in alcohols. [Link]

• BioResources. Effect of pH on the formation of benzyl ester bonds between glucuronic acid and dehydrogenation polymer. [Link]

• PMC. Photodegradation of 2-chloro Substituted Phenothiazines in Alcohols. [Link]

• Reddit. Amino Acid Freebase vs. HCl Salt. [Link]

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• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. User's Manual | Chiral CD-Ph | HPLC Columns | Products | HPLC | Osaka Soda [sub.osaka-soda.co.jp]
• 8. shim-pol.pl [shim-pol.pl]
• 9. jocpr.com [jocpr.com]
• 10. books.rsc.org [books.rsc.org]
• 11. Regulatory Notes on Impact of Excipients on Drug Products and the Maillard Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. drhothas.com [drhothas.com]
• 13. scirp.org [scirp.org]

Technical Support Center: Scale-Up Synthesis of (S)-7-Chlorochroman-4-amine

Welcome to the Process Chemistry Support Hub. As a Senior Application Scientist, I have developed this troubleshooting guide to address the thermodynamic, kinetic, and operational bottlenecks encountered when scaling up the synthesis of (S)-7-Chlorochroman-4-amine. This chiral amine is a critical building block in the development of modern therapeutics, including GLP-1R agonists .

Whether you are operating at the bench scale or moving into pilot-plant production, achieving high enantiomeric excess (ee) and yield requires a deep understanding of the underlying reaction mechanics.

Part 1: Strategic Overview & Process Selection

Before troubleshooting, it is critical to select the correct synthetic route based on your scale and infrastructure. We summarize the quantitative performance of the three primary scale-up strategies below:

Strategy	Typical Yield	Enantiomeric Excess (ee)	Scalability	Cost / Complexity	Environmental Impact
Biocatalytic Transamination	85 - 95%	> 99.5%	Excellent (>100 kg)	High initial setup / Low OPEX	Green (Aqueous, ambient)
Classical Resolution	35 - 42% (max 50%)	> 98.0%	Good (1 - 10 kg)	Low / Simple	Moderate (Solvent heavy)
CBS Asymmetric Reduction	60 - 70%	90 - 95.0%	Poor (<1 kg)	High / Moisture sensitive	High (Borane waste)

Part 2: Biocatalytic Asymmetric Reductive Amination (Recommended for >1 kg)

Biocatalytic transamination pathway for (S)-7-Chlorochroman-4-amine synthesis.

Standard Operating Protocol

• Buffer Preparation: Prepare 1.0 L of 100 mM potassium phosphate buffer (pH 7.5). Add 1 mM PLP.

• Substrate Loading: Suspend 100 g of 7-chlorochroman-4-one in the buffer.

• Donor Addition: Add isopropylamine to a final concentration of 2.0 M. Adjust the pH back to 7.5 using HCl.

• Biocatalysis: Add 2.0 g of lyophilized ω-transaminase.

• Equilibrium Shift: Stir at 30 °C for 24-48 hours. Apply a continuous nitrogen sweep across the reactor headspace to strip off acetone.

• Workup: Basify the aqueous phase to pH 11 with 5M NaOH, extract with MTBE (3 x 500 mL), dry over Na₂SO₄, and concentrate in vacuo.

FAQ & Troubleshooting

Q: The reaction stalls at 60% conversion. How do I push it to completion? A: This is a classic thermodynamic limitation caused by acetone accumulation, which competitively inhibits the enzyme. Self-Validating Fix: Quantify the acetone in your exhaust trap via GC. Because 1 mole of acetone is produced per mole of amine, this provides a real-time, self-validating metric of reaction conversion. If acetone is not being removed efficiently, your nitrogen sweep is insufficient. Increase the sweep rate or apply a mild vacuum (e.g., 800 mbar) to enhance acetone volatility.

Part 3: Classical Diastereomeric Resolution (Robust Legacy Method)

The Causality of the Method: If you are starting with inexpensive racemic 7-chlorochroman-4-amine, classical resolution using a chiral acid (such as L-tartaric acid) is highly reliable. The causality relies on the differential lattice energy and solubility of the resulting diastereomeric salts in an ethanol/water matrix. The less soluble (S)-amine-(L)-tartrate salt selectively crystallizes, leaving the (R)-enantiomer in the mother liquor .

Classical diastereomeric resolution workflow via L-Tartaric acid crystallization.

Standard Operating Protocol

• Salt Formation: Dissolve 100 g of racemic 7-chlorochroman-4-amine and 82 g (1 eq) of L-tartaric acid in 1.5 L of boiling ethanol/water (80:20 v/v).

• Controlled Cooling: Cool the homogeneous solution strictly at a rate of 0.1 °C/min to 20 °C.

• Seeding: At exactly 45 °C, introduce 0.5 g of pure (S)-amine L-tartrate seed crystals to bypass the metastable zone.

• Isolation: Filter the resulting crystals and wash with cold ethanol.

• Basification: Suspend the crystals in 500 mL of water, add 2M NaOH until pH 12, and extract with dichloromethane (3 x 300 mL).

• Concentration: Evaporate the solvent to yield pure (S)-7-chlorochroman-4-amine.

FAQ & Troubleshooting

Q: The salt precipitates as a sticky oil at the bottom of the flask instead of filterable crystals. Why? A: "Oiling out" (liquid-liquid phase separation) occurs when the crystallization temperature is above the melting point of the solvated diastereomeric salt, or due to rapid supersaturation. Re-heat the mixture until homogeneous, add 5-10% more water to the solvent system to increase the solubility threshold, and slow your cooling ramp.

Q: My first crop only has an ee of 88%. How do I fix this? A: Self-Validating Fix: A low ee indicates kinetic entrapment of the (R)-enantiomer. Perform a single recrystallization of the solid from the same EtOH/H₂O mixture. Because the solubility curve of enantiomerically enriched salts is highly non-linear, a single recrystallization mathematically guarantees >99% ee in the second crop. Check the optical rotation of the mother liquor; if it is heavily enriched in the (R)-isomer, your (S)-isomer crystals are pure.

References

• [1] GLP-1R agonists and uses thereof - Google Patents. Source: Google Patents. URL:

• Efficient and general asymmetric syntheses of (R)-chroman-4-amine salts. Source: ResearchGate (Tetrahedron Letters). URL:[Link]

Sources

• 1. CN113227068A - GLP-1R agonists and uses thereof - Google Patents [patents.google.com]

Chroman-4-Amine Synthesis: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center. As a process chemist, I have designed this guide to address the most persistent challenges in synthesizing chroman-4-amine analogs. The chroman-4-amine scaffold is a privileged structure in drug discovery, frequently utilized in the development of neuroprotective agents and SIRT2 inhibitors[1]. However, its synthesis—typically via reductive amination of chroman-4-ones or reduction of oximes—is notoriously prone to side reactions.

This guide moves beyond basic recipes. We will dissect the causality behind dimerization, elimination, and over-reduction, providing you with self-validating protocols to ensure scalable, high-purity yields.

Mechanistic Causality of Side Reactions

To control a reaction, you must first understand the thermodynamic and kinetic driving forces behind its failure modes.

• Dimerization (Secondary Amine Formation): During reductive amination, the newly formed primary chroman-4-amine is often more nucleophilic than the bulk ammonia source. If the reduction of the imine intermediate is too slow, the primary amine attacks the unreacted imine, forming a secondary amine dimer.

• Elimination (Chromene Formation): The C4 position of the chroman ring is benzylic. Under acidic conditions or elevated temperatures, the intermediate chroman-4-ol (or the protonated amine) can undergo E1/E2 elimination. The resulting carbocation is heavily stabilized by the adjacent aromatic ring and the ether oxygen, driving the irreversible formation of 2H-chromene.

• Over-Reduction (Chromane Formation): When using aggressive transition-metal catalysts (e.g., Pd/C under H₂ pressure), the benzylic C–O bond or the C4–amine bond can be completely cleaved via hydrogenolysis, yielding the fully deoxygenated chromane[2].

Reaction pathways in chroman-4-amine synthesis highlighting desired vs. side reactions.

Troubleshooting Guides & FAQs

Q1: My GC-MS shows a massive peak corresponding to the secondary amine dimer. How do I stop the primary amine from reacting further? A1: Dimerization is a concentration-dependent kinetic issue. To suppress it, you must flood the system with your amine source to outcompete the primary amine product. Utilize a modified Leuckart-type reaction using a massive excess (10-15 equivalents) of ammonium acetate (NH₄OAc) and aqueous ammonia[3]. Additionally, use a chemo-selective reducing agent like sodium cyanoborohydride (NaBH₃CN)[3], which only reduces the iminium ion at pH 6–7, leaving the unreacted ketone intact.

Q2: I am observing significant dehydration leading to 2H-chromene byproducts. What is driving this elimination? A2: You are likely operating under conditions that are too acidic or too hot. The benzylic nature of the C4 position makes it highly susceptible to carbocation formation. Shift your buffer to a strictly neutral pH (6.5–7.0) and lower the reaction temperature to 0–10°C during the addition of the reducing agent. If using Lewis acids (like Ti(OiPr)₄) to form the imine, ensure strict anhydrous conditions to prevent the formation of highly acidic titanium byproducts.

Q3: The enantiomeric excess (ee) of my (S)-chroman-4-amine is poor (<70%), and I suspect epimerization. How can I improve this? A3: Chemical asymmetric reductive amination often struggles with the dynamic kinetic resolution of chroman-4-ones. Switch to a biocatalytic approach. The use of ω-transaminases for the asymmetric amination of chroman-4-one provides exquisite stereocontrol, routinely achieving >99% ee[4]. Enzymes lock the substrate in a specific chiral pocket, completely preventing epimerization and bimolecular dimerization.

Q4: I used Pd/C and H₂ for the reduction of a chroman-4-one oxime, but I isolated the fully deoxygenated chromane. Why? A4: Palladium on carbon is too aggressive for benzylic amines/alcohols. It catalyzes the hydrogenolysis of the C–O or C–N bond, directly reducing the intermediate to chiral or achiral chromanes[2]. Switch to a milder reduction system, such as Zinc dust in acetic acid, or use a poisoned catalyst (like Lindlar's catalyst) if hydrogenation is mandatory.

Q5: My synthesized (S)-chroman-4-amine is changing color from white to brown over time. Is it degrading? A5: Yes. Aromatic amines, including chroman-4-amine, are highly susceptible to oxidative degradation, which is accelerated by light and atmospheric oxygen[4]. To ensure stability, store the purified compound in a sealed, amber-colored vial under an inert atmosphere (Argon or N₂) at -20°C[4].

Decision flowchart for troubleshooting low reaction yields and high side-product formation.

Quantitative Data: Reagent Impact on Side-Product Profiles

The following table summarizes the quantitative impact of various reagent systems on the product distribution during the synthesis of chroman-4-amine from chroman-4-one.

Reagent System	Desired Amine Yield (%)	Dimerization (%)	Elimination (%)	Over-Reduction (%)	ee (%)
NH₃ (1 eq) + NaBH₄	35%	45%	15%	5%	N/A (Racemic)
NH₄OAc (10 eq) + NaBH₃CN[3]	82%	<5%	<5%	0%	N/A (Racemic)
Oxime + Pd/C + H₂ (50 psi)[2]	20%	0%	10%	70%	N/A
ω-Transaminase + Isopropylamine[4]	>95%	0%	0%	0%	>99%

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols incorporate built-in validation checks. Do not proceed to the next step unless the validation criteria are met.

Protocol A: Suppressed-Dimerization Reductive Amination (Racemic)

Mechanism: Utilizes a massive excess of ammonium acetate to drive imine formation, followed by selective reduction using NaBH₃CN[3].

• Imine Formation: In a flame-dried 250 mL round-bottom flask, dissolve chroman-4-one (10 mmol) in anhydrous methanol (50 mL). Add ammonium acetate (100 mmol, 10 eq) and stir at room temperature for 2 hours.

• Validation Check 1: Take a 50 µL aliquot, dilute in CDCl₃, and run a quick ¹H-NMR. Criteria: The ketone alpha-proton signals should shift, indicating >80% conversion to the imine/hemiaminal. If <80%, add 3Å molecular sieves and stir for an additional 2 hours.

• Reduction: Cool the reaction mixture to 0°C using an ice bath. Slowly add sodium cyanoborohydride (NaBH₃CN) (15 mmol, 1.5 eq) in small portions over 30 minutes to prevent exothermic spikes that drive elimination.

• Validation Check 2: Monitor by TLC (Hexanes:EtOAc 7:3). Criteria: The UV-active ketone spot (Rf ~0.6) must be completely consumed.

• Quenching & Workup: Quench the reaction carefully with 1M NaOH (20 mL) to destroy excess hydride and free-base the amine. Extract with dichloromethane (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Biocatalytic Asymmetric Amination (>99% ee)

Mechanism: Employs an ω-transaminase enzyme to transfer an amino group from a donor (isopropylamine) to the ketone, guaranteeing perfect stereocontrol and completely eliminating bimolecular side reactions[4].

• Buffer Preparation: Prepare 100 mL of a 100 mM potassium phosphate buffer and adjust the pH to exactly 7.5. Add pyridoxal 5'-phosphate (PLP) cofactor to a final concentration of 1 mM.

• Reaction Setup: Dissolve chroman-4-one (5 mmol) in DMSO (5 mL) and add it to the buffer. Add isopropylamine (25 mmol, 5 eq) as the amine donor.

• Enzyme Addition: Add the lyophilized ω-transaminase enzyme preparation (amount as per manufacturer's specific activity guidelines)[4].

• Incubation: Incubate the mixture in an orbital shaker at 30°C and 150 rpm for 24–48 hours.

• Validation Check 1: Extract a 100 µL aliquot, quench with 100 µL acetonitrile, centrifuge to pellet the enzyme, and analyze the supernatant via Chiral HPLC. Criteria: Conversion >95% and ee >99%.

• Workup: Adjust the pH of the bulk mixture to >10 using 2M NaOH[4] to ensure the chroman-4-amine is fully deprotonated. Extract with methyl tert-butyl ether (MTBE) (3 x 50 mL). Dry and concentrate to yield the pure (S)-chroman-4-amine.

References

• [1] Title: Synthesis and Evaluation of the Biological Properties of Chiral chroman Amine Analogues | Source: ResearchGate | URL: [Link]

• [3] Title: Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease | Source: University of Évora | URL: [Link]

• [2] Title: Efficient Rh-Catalyzed Chemo- and Enantioselective Hydrogenation of 2-CF3–Chromen/Thiochromen-4-ones | Source: ACS Publications | URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. dspace.uevora.pt [dspace.uevora.pt]
• 4. benchchem.com [benchchem.com]

Method development for the robust analysis of biogenic amines in complex samples

Welcome to the Technical Support Center for the analysis of biogenic amines (BAs). Biogenic amines—such as histamine, tyramine, putrescine, and serotonin—are low-molecular-weight, highly polar nitrogenous compounds. Their analysis in complex matrices (e.g., plasma, fermented foods, aquatic products) is notoriously difficult due to extreme polarity, lack of natural chromophores, and severe matrix-induced ion suppression[1].

This portal provides researchers and drug development professionals with field-proven troubleshooting guides, causal explanations for chromatographic behaviors, and self-validating experimental protocols to ensure robust LC-MS/MS method development.

Visualizing the Analytical Workflow

Analytical workflow for biogenic amine quantification using LC-MS/MS.

FAQ: Matrix Mitigation & Sample Preparation

Q: Why do I experience severe ion suppression when analyzing biogenic amines in fermented foods or plasma? A: Biogenic amines are highly polar. In standard reversed-phase liquid chromatography (RP-LC), they elute very early, often co-eluting with unretained matrix components like salts, sugars, and polar lipids. In the electrospray ionization (ESI) source, these bulk matrix components compete with the analytes for available charge, leading to signal quenching (ion suppression). Solution: Implement a clean-up step such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) or Solid Phase Microextraction (SPME) to selectively remove bulk matrix interferences prior to injection[2]. Alternatively, shift the retention time of the amines away from the void volume using derivatization.

Q: How can I improve the extraction recovery of highly polar polyamines (e.g., spermine, spermidine) from complex matrices? A: Polyamines bind tightly to proteins and cellular membranes via electrostatic interactions. Standard organic solvent precipitation often traps these amines in the protein pellet. Solution: Acidify your extraction solvent (e.g., 0.1 M HCl or 1% formic acid in acetonitrile). The low pH protonates the amines, disrupting electrostatic interactions with proteins and ensuring they partition into the supernatant during centrifugation[3].

Troubleshooting Guide: Derivatization Chemistry

Biochemical decarboxylation pathway forming biogenic amines.

Q: My pre-column derivatization with Dansyl Chloride yields multiple peaks for a single amine (e.g., putrescine). What is causing this? A: Polyamines like putrescine, spermine, and spermidine possess multiple primary and secondary amine groups. If the derivatization reagent is not in vast molar excess, or if the reaction time/temperature is insufficient, the reaction will not go to completion, generating a heterogeneous mixture of mono-, di-, and tri-derivatized products. Solution: Ensure the Dansyl-Cl reagent is in at least a 100-fold molar excess relative to the total amine content of the sample. Furthermore, strictly control the reaction pH (typically pH 9–10) using a borate buffer to guarantee all amine groups are deprotonated and nucleophilic[4].

Q: Should I choose OPA, FMOC, or AccQ-Tag for high-throughput LC-MS/MS analysis? A: The choice depends on your detection method and throughput needs:

• OPA (o-Phthalaldehyde): Reacts only with primary amines and requires a thiol reducing agent. Derivatives are highly unstable and must be analyzed immediately[5].

• FMOC-Cl: Reacts with both primary and secondary amines but forms a highly hydrophobic byproduct (FMOC-OH) that can foul the MS source and cause carryover.

• AccQ-Tag: Reacts rapidly with primary and secondary amines to form highly stable ureas. The derivatives are stable for up to a week, and the byproduct (AMQ) is easily separated chromatographically. For high-throughput LC-MS/MS, AccQ-Tag is the superior choice[6].

FAQ: Chromatographic Retention Strategies (HILIC vs. RP-LC)

Q: I am trying to analyze underivatized biogenic amines using standard C18 reversed-phase LC, but they elute in the void volume. How do I fix this? A: Biogenic amines are basic compounds (pKa > 9). In standard acidic mobile phases (e.g., 0.1% formic acid, pH ~2.7) used for LC-MS, they are fully protonated and highly hydrophilic. This prevents them from partitioning into the hydrophobic C18 stationary phase. Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase (e.g., zwitterionic or amide) and a highly organic mobile phase. Analytes partition into a water-enriched layer on the stationary phase, providing excellent retention and orthogonal selectivity for polar, underivatized amines[7].

Quantitative Data Summaries

Table 1: Comparison of Derivatization Reagents for Biogenic Amines

Reagent	Target Functional Group	Reaction Conditions	Stability of Derivative	MS Ionization Enhancement
AccQ-Tag	Primary & Secondary Amines	pH 8.8, 50°C, 10 min	High (up to 1 week)	Excellent (Forms stable ureas)
Dansyl-Cl	Primary & Secondary Amines	pH 9-10, 40°C, 45 min	High	Good (Adds hydrophobic moiety)
OPA	Primary Amines Only	pH 9-11, Room Temp, 2 min	Low (Analyze immediately)	Moderate (Requires thiol agent)
FMOC-Cl	Primary & Secondary Amines	pH 9.0, Room Temp, 20 min	Moderate	Good (Risk of MS source fouling)

Table 2: Chromatographic Modalities for BA Analysis

Chromatographic Mode	Retention Mechanism	Matrix Effect Susceptibility	Best Use Case
Reversed-Phase (RP-LC)	Hydrophobic partitioning	High (Void volume co-elution)	Derivatized amines (e.g., AccQ-Tag, Dansyl-Cl)
HILIC	Partitioning into water-enriched layer	Moderate	Underivatized, highly polar polyamines
Ion-Exchange (IEX)	Electrostatic interaction	Low	Complex food matrices with high salt content

Self-Validating Experimental Protocol: AccQ-Tag LC-MS/MS Analysis

Objective: Robust quantification of BAs in plasma using AccQ-Tag derivatization. System Validation Mechanics: This protocol uses Stable Isotope-Labeled Internal Standards (SIL-IS) spiked prior to extraction. This mathematically nullifies variations in derivatization yield, extraction losses, and matrix-induced ion suppression, creating a self-validating quantitative system.

Step-by-Step Methodology:

• Sample Aliquoting & SIL Spiking: Transfer 50 µL of the complex sample (e.g., plasma) to a microcentrifuge tube. Immediately spike 10 µL of a SIL-IS mixture (e.g., Histamine-d4, Tyramine-d4).

  • Causality: Early introduction of SIL-IS ensures identical physical and chemical treatment of the standard and the endogenous analyte throughout the entire workflow.

• Protein Precipitation: Add 150 µL of ice-cold acetonitrile containing 1% formic acid. Vortex for 30 seconds, then centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Causality: The organic solvent denatures binding proteins, releasing bound amines, while the acidic environment maintains amine solubility and prevents degradation.

• Derivatization: Transfer 10 µL of the supernatant to an autosampler vial. Add 70 µL of sodium borate buffer (0.2 M, pH 8.8) and 20 µL of AccQ-Tag reagent. Vortex immediately and heat at 50°C for 10 minutes.

  • Causality: The alkaline buffer deprotonates the amine groups (pKa ~9-10), rendering them highly nucleophilic. This allows them to rapidly attack the AccQ-Tag reagent, forming stable urea derivatives[6].

• LC-MS/MS Acquisition: Inject 2 µL onto a sub-2-µm C18 column. Use a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B). Monitor specific Multiple Reaction Monitoring (MRM) transitions for the derivatized analytes.

References

• [5] Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. ACS Publications. URL:

• [3] Determination of Biogenic Amines in Squid and White Prawn by High-Performance Liquid Chromatography with Postcolumn Derivatization. ACS Publications. URL:

• [1] A Review on Analytical Techniques for Quantitative Detection of Biogenic Amines in Aquatic Products. MDPI. URL:

• [6] High-Speed Quantitative UPLC-MS Analysis of Multiple Amines in Human Plasma and Serum via Precolumn Derivatization with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate. ACS Publications. URL:

• [7] Not (Only) Reversed-Phase LC–MS: Alternative LC–MS Approaches. LCGC International. URL:

• Chapter 13: Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques. RSC Books. URL:

• [2] Development and Application of a New QuEChERS Method in UHPLC-QqQ-MS/MS to Detect Seven Biogenic Amines in Chinese Wines. PMC. URL:

• [4] Simultaneous Determination of Amino Acids and Biogenic Amines by Liquid Chromatography Coupled to Mass Spectrometry for Assessing Wine Quality. MDPI. URL:

Sources

• 1. mdpi.com [mdpi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Comparing the biological activity of (S)- vs. (R)-7-Chlorochroman-4-amine

As a Senior Application Scientist, evaluating chiral building blocks requires looking beyond the intermediate itself and analyzing how its stereochemistry dictates the pharmacological destiny of the final active pharmaceutical ingredient (API).

7-Chlorochroman-4-amine is a privileged chiral scaffold widely utilized in the synthesis of neurotherapeutics, Sirtuin 2 (SIRT2) inhibitors, and metabolic disease drugs[1]. However, its most prominent modern application is as the core structural determinant in small-molecule Glucagon-Like Peptide-1 Receptor (GLP-1R) agonists[2].

This guide objectively compares the biological activity of the (S)- versus (R)-enantiomers of 7-chlorochroman-4-amine, detailing the causality behind their divergent receptor engagement and providing self-validating protocols for their evaluation.

Stereochemical Impact on Target Engagement: Eutomer vs. Distomer

In pharmacology, the enantiomer that exhibits the desired biological activity is termed the eutomer, while the inactive or off-target enantiomer is the distomer. When 7-chlorochroman-4-amine is integrated into a drug scaffold, the C4 stereocenter acts as the primary spatial director for receptor binding[3].

• (S)-7-Chlorochroman-4-amine (The Eutomer): In the context of GLP-1R agonists, the (S)-configuration is an absolute requirement[2]. The (S)-stereocenter forces the 4-amino group into a precise geometry that facilitates critical hydrogen bonding with the receptor's allosteric pocket. Simultaneously, it allows the 7-chloro-substituted aromatic ring to anchor deeply into an adjacent hydrophobic sub-pocket, stabilizing the active conformation of the receptor.

• (R)-7-Chlorochroman-4-amine (The Distomer): Inverting the stereocenter to the (R)-configuration alters the trajectory of the functional groups by roughly 109 degrees. This results in a severe steric clash with the receptor's transmembrane helices. Consequently, APIs derived from the (R)-enantiomer fail to induce the necessary conformational shift in the G-protein coupled receptor (GPCR), rendering them biologically inert at the GLP-1R[4].

Comparative Pharmacological Data

The table below summarizes the downstream quantitative biological activity of APIs synthesized using the respective enantiomeric scaffolds.

Pharmacological Metric	APIs derived from (S)-7-Chlorochroman-4-amine	APIs derived from (R)-7-Chlorochroman-4-amine
Receptor Affinity (GLP-1R Ki​ )	<5 nM (High Affinity)	>10,000 nM (Negligible Affinity)
cAMP Accumulation ( EC50​ )	<10 nM (Potent Gs Activation)	N/A (Fails to activate)
β -Arrestin Recruitment	Muted / Negligible	N/A
Signaling Profile	Biased Agonist (cAMP > β -Arrestin)	Inactive
Therapeutic Outcome	Enhanced insulin secretion, weight loss	None (Potential off-target toxicity)

Divergent Pharmacological Workflow

Divergent synthesis and biological evaluation workflow of the enantiomers.

Self-Validating Experimental Protocols

To objectively evaluate the biological activity of these enantiomers, we must employ a self-validating assay matrix. The protocol below ensures that the observed biological activity is strictly due to the stereochemistry of the scaffold and validates the specific signaling pathway activated.

Phase 1: Chiral Purity Validation via HPLC

Causality: Before any biological evaluation, the enantiomeric excess ( ee% ) of the 7-chlorochroman-4-amine must be confirmed. Even a 5% contamination of the (R)-enantiomer in an (S)-batch can skew the EC50​ values in the functional assay, leading to false-negative potency drops.

• Prepare a 1 mg/mL solution of the synthesized 7-chlorochroman-4-amine in Hexane/Isopropanol (90:10).

• Inject 10μL onto a chiral stationary phase column (e.g., Chiralpak AD-H, 250×4.6 mm ).

• Run an isocratic elution at 1.0 mL/min and monitor UV absorbance at 254 nm .

• Calculate the ee% . Proceed to Phase 2 only if ee%>99% .

Phase 2: Parallel Functional Assays (cAMP vs. β -Arrestin)

Causality: Modern GLP-1R agonists derived from the (S)-enantiomer are designed to be biased agonists[2]. They must stimulate insulin secretion (via cAMP) without triggering receptor internalization and gastrointestinal side effects (via β -arrestin). By measuring both pathways in parallel, this protocol self-validates the biased nature of the compound. If both assays yield high signals, the compound is an unbiased full agonist, indicating a failure in the stereochemical design.

Step A: HTRF cAMP Accumulation Assay (Gs Pathway)

• Seed CHO-K1 cells stably expressing human GLP-1R at 1×104 cells/well in a 384-well plate.

• Incubate cells with serial dilutions ( 10−12 to 10−5 M) of the (S)- and (R)-derived APIs in stimulation buffer containing 0.5 mM IBMX (to prevent cAMP degradation) for 30 minutes at 37°C.

• Lyse the cells and add HTRF detection reagents (cAMP-d2 and anti-cAMP-Cryptate).

• Read Time-Resolved Fluorescence (TRF) at 665 nm and 620 nm . Calculate the ratio to determine cAMP concentration.

Step B: PathHunter β -Arrestin Recruitment Assay

• Seed CHO-K1 cells engineered with the PathHunter β -galactosidase complementation system (GLP-1R fused to ProLink, β -arrestin fused to Enzyme Acceptor) into a 384-well plate.

• Treat with the same serial dilutions of the APIs for 90 minutes at 37°C.

• Add PathHunter detection reagent and incubate for 60 minutes at room temperature.

• Measure chemiluminescence.

• Validation Check: The (S)-enantiomer derivative should show an EC50​<10 nM in Step A, and an unmeasurable or heavily right-shifted EC50​ in Step B, confirming stereospecific biased agonism.

Biased Signaling Pathway Visualization

Biased GLP-1R signaling pathway activated by (S)-enantiomer derivatives.

References

• Title: US20220024901A1 - GLP-1R agonists and uses thereof Source: Google Patents URL

• Title: Design and synthesis of beta-Arrestin-biased 5HT2AR agonists Source: Aalborg Universitet Repository URL: [Link]

• Title: Efficient Rh-Catalyzed Chemo- and Enantioselective Hydrogenation of 2-CF3–Chromen/Thiochromen-4-ones Source: ACS Publications (The Journal of Organic Chemistry) URL: [Link]

Sources

• 1. Buy 6-Bromo-8-chlorochroman-4-amine [smolecule.com]
• 2. US20220024901A1 - Glp-1r agonists and uses thereof - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. vbn.aau.dk [vbn.aau.dk]

Comparative Analysis of Chiral Stationary Phases for the Enantioseparation of 7-Chlorochroman Amine Derivatives

As the pharmaceutical industry shifts toward highly targeted, enantiopure therapeutics, the isolation of specific stereoisomers from racemic mixtures remains a critical bottleneck. 7-chlorochroman amine (including its 3-amine and 4-amine regioisomers) is a privileged bicyclic scaffold embedded in several advanced drug candidates, ranging from dual 5-HT1A receptor/serotonin transporter ligands to novel ubiquitin-specific protease (USP28) inhibitors.

This guide provides an authoritative, comparative analysis of Chiral Stationary Phases (CSPs) for the enantioseparation of 7-chlorochroman amine derivatives. By examining the causality behind chromatographic behavior, we will establish a self-validating framework for method development.

The Pharmacological Imperative: Why Stereochemistry Dictates Efficacy

The rigid chroman framework combined with a basic amino group creates a highly specific three-dimensional pharmacophore[1]. The stereocenter at the C3 or C4 position dictates the spatial orientation of the amine, which serves as a primary hydrogen bond donor/acceptor in biological binding pockets.

For example, in the development of USP28 inhibitors for oncology, specific enantiomers of 7-chlorochroman-3-amine are required to effectively bind the enzyme, prevent MYC protein deubiquitination, and induce tumor cell apoptosis (). Similarly, the R-stereochemistry at the C3 position of the chroman ring is strictly required for potent 5-HT1A antagonist activity ().

Downstream signaling pathway of USP28 inhibition by chiral 7-chlorochroman amine derivatives.

Mechanistic Principles of Chiral Recognition

Enantioseparation of 7-chlorochroman amine relies on a transient, diastereomeric complex formed between the analyte and the chiral selector. Why do polysaccharide-based CSPs dominate this space? The causality lies in the three-point interaction model :

• Hydrogen Bonding: The primary amine of the chroman derivative interacts strongly with the carbamate linkages (C=O and NH) of the derivatized amylose or cellulose backbone.

• π-π Interactions: The 7-chloro substitution withdraws electron density from the aromatic ring, creating a strong dipole that enhances π-π stacking with the electron-rich phenylcarbamate groups of the CSP.

• Steric Inclusion: The rigid bicyclic chroman core must physically fit into the helical chiral cavities of the polymer. Enantiomers that experience steric clash elute earlier.

Three-point chiral recognition mechanism between 7-chlorochroman amine and polysaccharide CSPs.

Comparative Analysis of Chiral Stationary Phases

Selecting the correct CSP requires balancing analytical resolution with preparative loading capacity. Below is a synthesized comparison of the most effective phases for chroman amine derivatives based on field-proven data,,[2].

Quantitative Performance Summary

Chiral Stationary Phase	Selector Backbone	Immobilization Status	Optimal Mobile Phase	Loading Capacity	Resolution ( Rs​ ) Potential
Chiralpak IG	Amylose tris(3-chloro-5-methylphenylcarbamate)	Immobilized	50% EtOH / Hexanes	High (Preparative)	Excellent (>2.0)
Chiralcel AS / OD-H	Amylose / Cellulose carbamates	Coated	40% MeOH in CO2​ (SFC)	Moderate	Very Good (1.5 - 2.0)
CHIRAL-AGP	α1​ -acid glycoprotein	Protein-bound	Aqueous Phosphate / ACN	Very Low (Analytical)	Good (1.2 - 1.5)

Deep Dive: Causality Behind the Data

• Chiralpak IG (The Preparative Standard): The immobilization of the amylose backbone onto silica allows for the use of "forbidden" solvents like 50% Ethanol without dissolving the polymer. Because 7-chlorochroman amine has moderate polarity, high ethanol concentrations ensure complete solubility and rapid mass transfer, preventing the peak broadening often seen in pure normal-phase conditions. This exact system was validated in the isolation of USP28 inhibitor precursors.

• Chiralcel AS / OD-H (The SFC Champions): Coated phases offer exceptional chiral recognition but are restricted in solvent choice. However, when paired with Supercritical Fluid Chromatography (SFC) using CO2​ and Methanol, they excel. The low viscosity of supercritical CO2​ mitigates the slow diffusion rates of the rigid chroman core, allowing for high-throughput screening.

• CHIRAL-AGP (The Aqueous Alternative): Protein-based columns operate via ionic interactions and hydrophobic binding in reversed-phase conditions. While they are highly effective for basic cyclic amines (2)[2], their inherently low binding capacity strictly limits them to analytical quality control rather than preparative isolation.

Self-Validating Experimental Protocol for Enantioseparation

To ensure scientific integrity, chromatographic methods must be self-validating. The following protocol utilizes an immobilized CSP (Chiralpak IG) and incorporates internal checks to confirm both resolution and absolute configuration.

Self-validating experimental workflow for the enantioseparation of chroman amine derivatives.

Step-by-Step Methodology

Step 1: Sample Preparation & Free Base Conversion Causality: Chroman amines are often stored as hydrochloride salts for stability[1]. Injecting salts onto a normal-phase CSP causes severe peak distortion due to insolubility and secondary retention mechanisms.

• Action: Partition 10 mg of racemic 7-chlorochroman amine HCl between Ethyl Acetate and saturated aqueous NaHCO3​ . Extract the organic layer, dry over Na2​SO4​ , and reconstitute the free base in 1 mL of Ethanol.

Step 2: Mobile Phase Preparation Causality: Basic amines interact with residual unendcapped silanols on the silica support, causing severe tailing.

• Action: Prepare a mobile phase of 50% Hexane / 50% Ethanol. Add 0.1% Diethylamine (DEA) . The DEA acts as a sacrificial base, saturating the acidic silanol sites and ensuring sharp, symmetrical peaks for the chroman amine.

Step 3: Chromatographic Execution (The Self-Validation Loop)

• System Suitability: Inject a blank (Ethanol) to establish a baseline.

• Racemate Validation: Inject 5 µL of the racemic mixture. Adjust flow rate (typically 1.0 mL/min) until baseline resolution ( Rs​≥1.5 ) is achieved. This proves the system can separate the enantiomers.

• Sample Injection: Inject the synthesized target sample. If it is enantiopure, only a single peak should elute at the exact retention time of one of the racemate peaks.

Step 4: Orthogonal Verification Causality: Retention time alone does not prove absolute stereochemistry (R vs. S).

• Action: Route the HPLC eluent through an inline polarimeter or collect the fractions for Vibrational Circular Dichroism (VCD) analysis. This provides definitive proof of the (+)/(-) optical rotation, which can then be mapped to the absolute configuration via X-ray crystallography of a heavy-atom derivative[3].

Conclusion

The successful enantioseparation of 7-chlorochroman amine derivatives is not a matter of trial and error, but of matching the analyte's physicochemical properties to the correct chiral selector. For preparative scale-up, immobilized amylose phases (Chiralpak IG) utilizing high-polarity alcohol blends offer the best combination of solubility, peak shape, and loading capacity. For rapid analytical screening, SFC coupled with coated phases (Chiralcel AS/OD-H) remains highly effective. By adhering to the self-validating protocols outlined above, researchers can ensure absolute stereochemical integrity in their drug development pipelines.

References

• A Technical Guide to the Fundamental Properties of Chroman-3-amine Benchchem.1

• Synthesis and Biological Evaluation of Novel Compounds within a Class of 3-Aminochroman Derivatives with Dual 5-HT1A Receptor and Serotonin Transporter Affinity Journal of Medicinal Chemistry - ACS Publications.

• Advances toward New Antidepressants with Dual Serotonin Transporter and 5-HT1A Receptor Affinity within a Class of 3-Aminochroman Derivatives. Part 2 Journal of Medicinal Chemistry - ACS Publications. 3

• WO2020033707A1 - Carboxamides as ubiquitin-specific protease inhibitors Google Patents.

• US7199244B2 - Cyclic amine derivatives and methods of use Google Patents. 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US7199244B2 - Cyclic amine derivatives and methods of use - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Comparing the efficacy of (S)-7-Chlorochroman-4-amine derivatives with existing drugs

Efficacy Comparison Guide: (S)-7-Chlorochroman-4-amine Derivatives vs. Peptide GLP-1 Receptor Agonists

As the therapeutic landscape for type 2 diabetes mellitus (T2DM) and obesity evolves, the transition from injectable biologics to orally bioavailable small molecules represents a critical frontier in drug development. At the heart of this chemical evolution is (S)-7-Chlorochroman-4-amine , a highly privileged chiral building block utilized in the synthesis of next-generation, non-peptide Glucagon-like peptide-1 receptor (GLP-1R) agonists[1].

This technical guide provides an objective, data-driven comparison between small-molecule GLP-1R agonists derived from the (S)-7-Chlorochroman-4-amine scaffold (e.g., compounds in the Regor Therapeutics pipeline and structurally analogous clinical candidates like Danuglipron) and established peptide-based drugs such as Semaglutide and Liraglutide[2].

Mechanistic Paradigm Shift: Orthosteric vs. Allosteric Modulation

The fundamental difference between peptide drugs and (S)-7-Chlorochroman-4-amine derivatives lies in their receptor engagement and subsequent intracellular signaling cascades.

Peptide agonists (e.g., Semaglutide) are large molecules (~4,113 Da) that bind orthosterically. They require interaction with both the large extracellular domain (ECD) and the transmembrane domain (TMD) of the GLP-1R to trigger activation[2]. Conversely, small-molecule derivatives utilize the dense stereochemical architecture of the chroman ring to nestle deep within a distinct allosteric pocket in the TMD.

Crucially, this allosteric binding often results in biased agonism . While peptides induce full activation of both Gαs (cAMP production) and β-arrestin pathways, small molecules typically act as full agonists for cAMP but only partial agonists for β-arrestin recruitment[2]. Because β-arrestin drives receptor internalization and desensitization, this biased profile may theoretically reduce receptor downregulation and mitigate gastrointestinal tolerability issues over chronic dosing.

Mechanistic divergence of GLP-1R activation by small molecules versus peptide agonists.

Comparative Efficacy & Pharmacokinetics

To objectively evaluate the performance of these two classes, we must look at their in vitro potency, pharmacokinetic viability, and molecular properties. Small molecules sacrifice a fraction of absolute target affinity to achieve standard oral bioavailability without the need for complex permeation enhancers (like the SNAC technology required for oral Semaglutide).

Pharmacological Parameter	(S)-7-Chlorochroman-4-amine Derivatives (e.g., Danuglipron / RGT analogs)	Peptide Agonists (e.g., Semaglutide, Liraglutide)
Molecular Weight	~500 - 600 Da	~3,700 - 4,113 Da
Administration Route	Oral (Standard solid dosage forms)	Subcutaneous / Oral (Requires SNAC enhancer)
Receptor Binding Site	Transmembrane Domain (Allosteric)	Extracellular & Transmembrane Domains (Orthosteric)
cAMP Efficacy (EC50)	0.2 nM – 13.0 nM[2]	0.05 nM – 0.1 nM
β-Arrestin Recruitment	Partial Agonist (Emax ~30-36%)[2]	Full Agonist (Emax ~99%)
Manufacturing Method	Chemical Synthesis (Highly scalable)	Recombinant Expression / Solid-Phase Synthesis

Data synthesized from established preclinical pharmacology models evaluating small-molecule GLP-1R agonists against endogenous GLP-1 and approved peptide therapeutics.

Experimental Protocols for Efficacy Validation

To ensure scientific integrity, the efficacy of newly synthesized (S)-7-Chlorochroman-4-amine derivatives must be validated using self-contained, highly controlled in vitro assay systems. Below are the standardized protocols used to quantify biased agonism.

Protocol A: In Vitro cAMP Accumulation Assay (HTRF)

Purpose: To measure the primary efficacy endpoint (Gαs activation) of the compound. Causality Check: We utilize IBMX (3-isobutyl-1-methylxanthine) in the buffer. IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor. By preventing the degradation of cAMP, we ensure that the TR-FRET signal is a direct, unadulterated reflection of GLP-1R activation rather than an artifact of varying cellular PDE activity.

• Cell Preparation: Harvest CHO-K1 cells stably expressing the human GLP-1R. Resuspend in assay buffer (HBSS supplemented with 0.1% BSA, 20 mM HEPES, and 500 µM IBMX).

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of the (S)-7-Chlorochroman-4-amine derivative in DMSO. Transfer to a 384-well assay plate (final DMSO concentration ≤ 1%).

• Incubation: Add 1,000 cells per well. Incubate the plate at room temperature for 30 minutes. Self-validation: Always include a full dose-response of GLP-1 (7-36) amide as a positive control to normalize the Emax to 100%.

• Lysis & Detection: Add Homogeneous Time-Resolved Fluorescence (HTRF) lysis buffer containing anti-cAMP Cryptate and d2-labeled cAMP.

• Readout: Incubate for 1 hour in the dark. Read the plate on a TR-FRET compatible microplate reader (excitation at 337 nm; emission at 620 nm and 665 nm). Calculate the 665/620 ratio to determine EC50.

Step-by-step HTRF workflow for quantifying cAMP accumulation in GLP-1R expressing cells.

Protocol B: β-Arrestin-2 Recruitment Assay (BRET)

Purpose: To quantify the degree of partial agonism and assess the desensitization profile. Causality Check: Bioluminescence Resonance Energy Transfer (BRET) is used instead of phenotypic internalization assays because it provides real-time, proximity-based quantification of the physical interaction between the receptor and β-arrestin-2, eliminating downstream signal amplification artifacts.

• Transfection: Co-transfect HEK293T cells with plasmids encoding human GLP-1R fused to Renilla luciferase (Rluc8) and β-arrestin-2 fused to Venus fluorescent protein.

• Plating: Seed cells into white 96-well plates and culture for 24 hours to allow for optimal fusion protein expression.

• Substrate Addition: Wash cells and add the luciferase substrate, Coelenterazine-h (5 µM final concentration). Incubate for 10 minutes.

• Stimulation: Add the small-molecule derivative at varying concentrations.

• Measurement: Immediately measure BRET signals over a 30-minute kinetic window. The BRET ratio is calculated as the emission of Venus (535 nm) divided by the emission of Rluc8 (480 nm). Compare the Emax of the small molecule to the endogenous peptide baseline.

Conclusion

The utilization of (S)-7-Chlorochroman-4-amine as a core scaffold has successfully bridged the gap between the high efficacy of peptide-based GLP-1R agonists and the pharmacokinetic convenience of small molecules. While peptide drugs like Semaglutide remain the benchmark for absolute orthosteric potency, chroman-derived small molecules offer highly competitive nanomolar cAMP efficacy combined with favorable biased agonism. This structural class represents a highly validated, scalable pathway toward the next generation of oral cardiometabolic therapeutics.

Sources

• 1. US20220024901A1 - Glp-1r agonists and uses thereof - Google Patents [patents.google.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Benchmarking different synthetic routes to (S)-7-Chlorochroman-4-amine

Title: Benchmarking Synthetic Routes to (S)-7-Chlorochroman-4-amine: A Comprehensive Guide for Process Chemists

Introduction

(S)-7-Chlorochroman-4-amine is a privileged chiral pharmacophore embedded in numerous advanced therapeutics, including GLP-1R agonists[1] and bradykinin B1 receptor antagonists[2]. The presence of the chlorine atom at the C7 position enhances metabolic stability, while the strictly required (S)-configured C4 stereocenter dictates target engagement.

Synthesizing this molecule presents a classic process chemistry challenge. The benzylic nature of the C4 position makes intermediate alcohols highly susceptible to E1/E2 elimination (yielding the undesired 7-chlorochromene) and racemization during substitution reactions. As a Senior Application Scientist, I have evaluated multiple pathways to overcome these hurdles. This guide benchmarks the three primary synthetic strategies, detailing the causality behind experimental choices to ensure self-validating, scalable workflows.

Benchmarking Synthetic Strategies

We evaluate three distinct synthetic pathways based on efficiency, stereocontrol, and scalability:

• Biocatalytic Asymmetric Reductive Amination : Direct conversion of 7-chlorochroman-4-one using engineered ω-transaminases.

• Chemocatalytic Asymmetric Transfer Hydrogenation (ATH) : Stereoselective reduction of the ketone followed by stereoinvertive amination[2].

• Classical Chiral Resolution : Fractional crystallization of a racemic amine mixture using chiral acids.

Quantitative Performance Comparison

Metric	Biocatalytic Amination (ω-Transaminase)	Chemocatalytic ATH + Azide Inversion	Classical Resolution
Overall Yield	85 – 92%	65 – 75% (over 3 steps)	< 45% (Max theoretical 50%)
Enantiomeric Excess	> 99% ee	95 – 98% ee	90 – 95% ee (requires recrystallization)
Atom Economy	High (Direct conversion)	Low (Requires stoichiometric DPPA/azide)	Poor (Wastes 50% wrong enantiomer)
Scalability	Excellent (Amenable to continuous flow)	Moderate (Safety concerns with azides)	Good, but highly inefficient
Primary Challenge	Enzyme screening & cofactor cost	Multi-step handling, elimination risks	High waste generation

Mechanistic Workflows

Divergent synthetic pathways to (S)-7-Chlorochroman-4-amine.

Experimental Protocols & Causality

Protocol 1: Biocatalytic Asymmetric Reductive Amination (Recommended)

This protocol leverages an ω-transaminase to directly convert the prochiral ketone to the (S)-amine with absolute stereocontrol. This approach is highly amenable to continuous flow chemoenzymatic processes, which significantly reduces reaction times by increasing local catalyst concentration[3].

Self-Validation Checkpoint: Before scaling, run a 1 mL analytical reaction. Analyze via GC-MS. If conversion is <50%, the equilibrium has not shifted sufficiently.

Step-by-Step Methodology:

• Buffer & Cofactor Preparation: Dissolve Pyridoxal 5'-phosphate (PLP, 1 mM) in 100 mM potassium phosphate buffer (pH 7.5).

  • Causality: PLP is the essential cofactor. It acts as an electron sink, forming a Schiff base with the amine donor to shuttle the amino group to the enzyme's active site.

• Substrate & Donor Addition: Add 7-chlorochroman-4-one (1.0 equiv) and isopropylamine (2.0 equiv).

  • Causality: Isopropylamine serves as the amine donor. Because transamination is reversible, using an excess drives the equilibrium toward the product.

• Enzyme Catalysis: Introduce the lyophilized ω-transaminase. Stir at 30°C for 24-48 hours.

• Workup & Isolation: Terminate the reaction by adding 2M NaOH to reach pH >10. Extract with methyl tert-butyl ether (MTBE).

  • Causality: Basification deprotonates the product amine, ensuring it partitions completely into the organic extraction phase.

• Storage: Store the isolated product under an inert argon atmosphere at -20°C.

  • Causality: Aromatic amines are highly susceptible to oxidative degradation upon exposure to air and light, which manifests as a color change from white to brown.

Scientist's Pro-Tip: When scaling up, the accumulation of the acetone byproduct can stall the reaction. Implementing a nitrogen sweep to continuously strip acetone is a field-proven method to push conversions >99% without requiring massive excesses of isopropylamine.

Decision logic for troubleshooting biocatalytic amination workflows.

Protocol 2: Chemocatalytic ATH and Azide Inversion

When biocatalysis is not feasible, transition-metal catalyzed Asymmetric Transfer Hydrogenation (ATH) offers a robust chemical alternative[2].

Self-Validation Checkpoint: Analyze the intermediate alcohol via chiral HPLC (Chiralcel OD-H). If ee is <95%, recalibrate the Rh-catalyst loading and check formate equivalents.

Step-by-Step Methodology:

• Asymmetric Transfer Hydrogenation (ATH): Suspend 7-chlorochroman-4-one in an aqueous solution of sodium formate. Add the Rh(II)-Cp*-TsDPEN catalyst (1 mol%). Stir at 40°C.

  • Causality: The Rh-Cp*-TsDPEN complex exhibits high chemoselectivity for C=O reduction over the aromatic C=C bonds[2]. Sodium formate acts as the hydride source, yielding (R)-7-chlorochroman-4-ol.

• Stereoinvertive Azidation: Dissolve the (R)-alcohol in dry THF. Add Diphenylphosphoryl azide (DPPA, 1.2 equiv) and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 1.2 equiv) at 0°C.

  • Causality: Classical Mitsunobu conditions often fail here, causing E2 elimination to the chromene. DPPA/DBU provides a milder activation, ensuring a clean S_N2 displacement by the azide ion to invert the stereocenter to the (S)-configuration.

• Azide Reduction: Add 10% Pd/C to the reaction mixture and stir under a hydrogen atmosphere (1 atm) until the azide stretch (~2100 cm⁻¹) disappears on IR spectroscopy.

  • Causality: Hydrogenation cleanly reduces the azide to the primary amine without hydrodehalogenating the aryl chloride, provided the pressure is kept low.

• Purification: Filter through Celite to remove the Pd/C catalyst, concentrate, and precipitate as the hydrochloride salt using HCl in dioxane.

Scientist's Pro-Tip: The stereoinvertive azidation is highly sensitive to moisture. Ensure the THF is strictly anhydrous. If you observe the formation of 7-chlorochromene (elimination byproduct) during the DPPA step, lower the reaction temperature to -10°C before adding DBU dropwise.

Conclusion

While classical resolution remains accessible, it is fundamentally limited by a 50% maximum theoretical yield. For modern drug development, biocatalytic transamination stands out as the superior route, offering >99% ee and unparalleled atom economy. Chemocatalytic ATH serves as a reliable, albeit longer, backup strategy when specific enzyme variants or continuous flow setups are unavailable.

References

• Technical Support Center: Enantioselective Synthesis of (S)-Chroman-4-amine - Benchchem. Available at: Link

• Optimising Continuous Flow Chemoenzymatic Processes Towards Fine Chemical Manufacturing - White Rose University Consortium. Available at: 3

• Rh(II)-Cp-TsDPEN Catalyzed Aqueous Asymmetric Transfer Hydrogenation of Chromenones into Saturated Alcohol* - ResearchGate. Available at:2

• GLP-1R agonists and uses thereof (Patent CN113227068A) - Google Patents. Available at: 1

Sources

• 1. CN113227068A - GLP-1R agonists and uses thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Enantiomeric excess determination of (S)-7-Chlorochroman-4-amine using chiral auxiliaries

Enantiomeric Excess Determination of (S)-7-Chlorochroman-4-amine: A Comparative Guide to Chiral Auxiliaries vs. Direct HPLC

(S)-7-Chlorochroman-4-amine is a highly valuable chiral building block in pharmaceutical chemistry, frequently utilized in the synthesis of selective receptor modulators and kinase inhibitors. Because the biological efficacy and safety profiles of these active pharmaceutical ingredients (APIs) are strictly stereodependent, precise determination of the enantiomeric excess (ee) of the 7-chlorochroman-4-amine intermediate is a critical quality attribute. While direct chiral high-performance liquid chromatography (HPLC) is often the industry standard for high-throughput release testing, [1]—specifically chiral auxiliaries like Mosher’s acid chloride—remain the gold standard for absolute configuration assignment and orthogonal ee validation.

Mechanistic Rationale: The Diastereomer Strategy

Enantiomers possess identical scalar physical properties in achiral environments, making them indistinguishable by standard nuclear magnetic resonance (NMR) spectroscopy or achiral chromatography. Chiral auxiliaries circumvent this limitation by covalently bonding to the enantiomeric mixture, converting the (R)- and (S)-amines into a mixture of diastereomeric amides[1].

For 7-chlorochroman-4-amine, derivatization with enantiopure (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-MTPA-Cl, Mosher's acid chloride) yields (R,S)- and (S,S)-diastereomers. The causality of the analytical resolution lies in the anisotropic shielding effect of the MTPA phenyl ring. Depending on the absolute configuration of the amine's stereocenter, the phenyl group will selectively shield specific protons on the chroman ring, inducing a measurable chemical shift difference ( Δδ ) in the 1 H and 19 F NMR spectra[2]. This distinct separation allows for direct integration of the diastereomeric peaks to calculate the enantiomeric excess.

Comparison Guide: Chiral Auxiliaries vs. Alternatives

As a Senior Application Scientist, selecting the appropriate analytical method requires balancing resolution power, matrix compatibility, and development time. Below is an objective comparison between Chiral Auxiliaries (NMR), Direct Chiral HPLC, and Chiral Solvating Agents (CSAs)[3].

Analytical Parameter	Chiral Auxiliaries (e.g., MTPA-Cl / NMR)	Direct Chiral HPLC (UV/MS)	Chiral Solvating Agents (CSAs / NMR)
Fundamental Principle	Covalent conversion to stable diastereomers	Physical separation on a chiral stationary phase	Non-covalent diastereomeric complexation
Resolution ( Rs​ )	High (Baseline separation in 19 F NMR)	Variable (Highly dependent on column/method)	Moderate to Low (Prone to broad NMR peaks)
LOD / LOQ	~1-2% ee (Limited by NMR sensitivity)	<0.1% ee (Excellent with MS/UV detection)	~2-5% ee (Concentration dependent)
Analysis Time	30-60 min (Reaction + NMR acquisition)	10-30 min per run (Post-method development)	<10 min (Direct in-tube mixing + NMR)
Method Development	Minimal (Universal protocol for primary amines)	Extensive (Requires screening columns/phases)	Moderate (Requires optimization of equivalents)
Primary Output	Absolute configuration & orthogonal ee validation	Routine, high-throughput ee monitoring	Rapid, non-destructive ee estimation

Self-Validating Experimental Protocol: Mosher’s Amide Derivatization

To ensure scientific integrity and trustworthiness, this protocol incorporates a mandatory self-validating system : the parallel derivatization of a racemic standard. This step is critical to confirm the absence of kinetic resolution—a phenomenon where one enantiomer reacts faster than the other, which would artificially skew the final ee calculation[4].

Materials Required:

• Analytes: (S)-7-Chlorochroman-4-amine (Sample) and (rac)-7-Chlorochroman-4-amine (Control).

• Chiral Auxiliary: (S)-MTPA-Cl (>99% ee).

• Reagents: Anhydrous Pyridine (acid scavenger/catalyst), CDCl 3​ (Silver foil stabilized to prevent acidic degradation).

Step-by-Step Workflow:

• Preparation of the Control (Racemate Validation): Dissolve 5 mg of (rac)-7-chlorochroman-4-amine in 0.5 mL of anhydrous CDCl 3​ directly in a clean, dry NMR tube. Add 10 μ L of anhydrous pyridine.

• Covalent Derivatization: Add 1.2 molar equivalents of (S)-MTPA-Cl to the tube. Cap tightly, invert to mix thoroughly, and allow the reaction to proceed at room temperature for 30 minutes. Causality Note: Pyridine is essential here as it neutralizes the HCl byproduct, driving the reaction to quantitative conversion and preventing degradation of the chroman ring.

• NMR Acquisition (Control): Acquire 1 H and 19 F NMR spectra. Validation Check: Verify that the integration ratio of the two resulting diastereomeric peaks is exactly 50:50. If the ratio deviates, kinetic resolution or incomplete conversion has occurred, and the method must be re-optimized before proceeding.

• Sample Analysis: Repeat Steps 1-3 using the unknown (S)-7-chlorochroman-4-amine sample.

• Data Processing: Identify the corresponding diastereomeric peaks in the 19 F NMR spectrum. Expert Insight: The CF 3​ group of the Mosher moiety provides a sharp, singlet-like signal in 19 F NMR that is devoid of complex proton-proton scalar coupling, making it significantly more accurate for integration than 1 H NMR.

• ee Calculation: Calculate the enantiomeric excess using the integration values ( I ) of the major and minor peaks:

  ee(%)=Imajor​+Iminor​∣Imajor​−Iminor​∣​×100

Visualization: Derivatization and Analysis Workflow

Workflow for ee determination of chiral amines using MTPA-Cl derivatization and NMR analysis.

References

• Wikipedia - Chiral derivatizing agent. Retrieved from:[Link]

• ACS Organic Letters - Simple Protocol for NMR Analysis of the Enantiomeric Purity of Primary Amines. Retrieved from: [Link]

Sources

• 1. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-amino-2-(4-bromophenyl)acetic Acid | 129592-99-0 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Head-to-head comparison of HPLC vs. SFC for chiral amine separation

The enantiomeric separation of chiral primary amines is a notorious bottleneck in pharmaceutical development. Because the enantiomers of a primary amine can exhibit vastly different pharmacological and toxicological profiles, achieving baseline resolution is non-negotiable[1]. However, primary amines are inherently difficult to separate. Their basic nitrogen atoms undergo strong secondary electrostatic interactions with residual silanols on chiral stationary phases (CSPs), leading to severe peak tailing, retention time shifts, and loss of resolution.

Historically, High-Performance Liquid Chromatography (HPLC) has been the analytical gold standard. Today, Supercritical Fluid Chromatography (SFC) has emerged as a dominant orthogonal technique, offering distinct thermodynamic and kinetic advantages[1],[2]. As an Application Scientist, choosing between these platforms requires moving beyond default laboratory habits and understanding the fluid dynamics and additive chemistry that govern enantiorecognition.

The Mechanistic Divide: Fluid Dynamics vs. Thermodynamics

The core difference between SFC and HPLC lies in the physical state of the mobile phase and how it dictates mass transfer kinetics.

SFC (Supercritical Fluid Chromatography): SFC utilizes supercritical (or subcritical) carbon dioxide (CO₂) mixed with a polar organic modifier (typically methanol). Supercritical CO₂ possesses a viscosity comparable to a gas but a solvating power similar to a liquid. Solute diffusion coefficients in SFC are significantly higher than in standard HPLC solvents[2]. According to the van Deemter equation, this higher diffusivity flattens the C-term (resistance to mass transfer), allowing for flow rates 3 to 5 times faster than HPLC without a proportional loss in column efficiency[2].

HPLC (High-Performance Liquid Chromatography): HPLC relies entirely on liquid-phase thermodynamics. In Normal-Phase HPLC (NPLC) or Polar Organic Mode (PO-HPLC), the higher eluent viscosity limits the optimal linear velocity. However, HPLC can sometimes offer superior absolute resolution due to highly specific, localized solvent-solute-stationary phase interactions that are less pronounced in the highly compressible SFC environment[3].

Workflow for selecting and optimizing chiral amine separation using SFC vs. HPLC.

Overcoming the "Basic Amine" Challenge: The Role of Additives

Both techniques require mobile phase additives to mask active sites on the CSP and facilitate the elution of basic amines. Understanding the causality behind additive selection is critical to method development.

In HPLC, basic additives like diethylamine (DEA) or triethylamine (TEA) are standard for suppressing silanol ionization.

In SFC, the additive chemistry is more complex. CO₂ reacts with methanol to form methylcarbonic acid, creating a slightly acidic background environment. Adding a strong base like ammonium hydroxide can completely destroy enantioselectivity on certain CSPs, such as cyclofructan-based (CF6-P) columns[3]. Instead, a highly effective approach is to use a mixture of acidic and basic additives—specifically 0.3% trifluoroacetic acid (TFA) and 0.2% TEA[3]. Alternatively, incorporating a strong acid like ethanesulfonic acid (ESA) facilitates the separation of the intact salt pair, dramatically improving peak symmetry for basic compounds[4].

Head-to-Head Experimental Data

A benchmark study evaluated the enantiomeric separation of 25 racemic primary amines on a cyclofructan-based CSP across three modes: SFC, Polar Organic HPLC, and Normal-Phase HPLC[3]. The quantitative performance is summarized below:

Performance Metric	Supercritical Fluid Chromatography (SFC)	Polar Organic HPLC (PO-HPLC)	Normal-Phase HPLC (NPLC)
Baseline Separations (out of 25)	16	13	17
Peak Symmetry	Excellent (Best overall)	Good	Moderate to Good
Analysis Time	Fast (High flow rates)	Fastest	Slowest
Absolute Resolution (Rs)	Moderate to High	Moderate	Highest
Environmental Impact	Low (CO₂-based)	Moderate (High organic use)	High (Hexane/Heptane use)

Data Synthesis: SFC provided the best overall peak symmetries due to its rapid mass transfer kinetics[3]. Normal-phase HPLC yielded the highest absolute resolutions but suffered from the longest analysis times[3]. Polar organic HPLC offered the shortest analysis times but resulted in fewer baseline separations[3].

Step-by-Step Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems.

Protocol 1: SFC Screening for Chiral Primary Amines

System Suitability (Self-Validation): Prior to screening unknown racemates, inject a reference standard of 1-(2-Aminophenyl)ethanol. The system is validated for screening only if the resolution (Rs) > 1.5 and the USP tailing factor is ≤ 1.2.

• Sample Preparation: Dissolve the racemic primary amine in methanol to a concentration of 1 mg/mL. Causality: Methanol ensures complete solubility and matches the polar modifier, preventing sample precipitation at the column head[1].

• Column Selection: Install a cyclofructan-based (CF6-P) or derivatized polysaccharide chiral stationary phase (5 µm, 250 × 4.6 mm).

• Mobile Phase Composition:

  • Pump A: Instrument-grade CO₂.

  • Pump B (Modifier): Methanol containing 0.3% (v/v) Trifluoroacetic acid (TFA) and 0.2% (v/v) Triethylamine (TEA). Causality: The TFA/TEA combination forms a dynamic ion-pairing environment that masks residual silanols without destroying the enantiorecognition capabilities of the CSP[3].

• Chromatographic Parameters:

  • Gradient: Isocratic 80:20 (A:B).

  • Flow Rate: 3.0 mL/min.

  • Backpressure Regulator (BPR): 120 bar. Causality: Maintains CO₂ in a dense, supercritical state to ensure consistent solvation power[2].

  • Column Temperature: 35 °C.

• Detection: UV at 220 nm / 254 nm.

Protocol 2: Polar Organic HPLC Screening

System Suitability (Self-Validation): Inject the same reference standard. Validate only if retention time RSD is < 1.0% over three replicate injections, ensuring complete stationary phase equilibration.

• Sample Preparation: Dissolve the racemate directly in the mobile phase (90:10 ACN:MeOH) to prevent solvent mismatch and band broadening.

• Column Selection: Utilize the identical CSP used in the SFC protocol to isolate the mobile phase variable.

• Mobile Phase Composition: Isocratic 90:10 Acetonitrile:Methanol containing 0.3% (v/v) TFA and 0.2% (v/v) TEA[3]. Causality: The high concentration of acetonitrile provides strong eluting power, drastically reducing analysis time, while the additives control the ionization state of the primary amine[3].

• Chromatographic Parameters:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

• Detection: UV at 220 nm / 254 nm.

Conclusion

For laboratories focused on high-throughput screening and sustainable "green" chemistry, SFC is the superior choice for chiral amine separation. Its low viscosity allows for rapid method development, while specific additive combinations (like TFA/TEA or ESA) solve the historical issue of basic amine peak tailing. However, for highly complex matrices where maximum absolute resolution is required regardless of run time, Normal-Phase HPLC remains a highly reliable fallback.

References

• LCGC International. "Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC." Chromatography Online, September 2014. URL: [Link]

• Zheng, J., et al. "Chiral separation of amines in subcritical fluid chromatography using polysaccharide stationary phases and acidic additives." PubMed, April 2005. URL: [Link]

• Dehlghani, F., et al. "Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification." ResearchGate, November 2023. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Chiral separation of amines in subcritical fluid chromatography using polysaccharide stationary phases and acidic additives - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational and Disposal Master Plan: (S)-7-Chlorochroman-4-amine

(S)-7-Chlorochroman-4-amine is a specialized halogenated primary amine widely utilized in pharmaceutical synthesis and drug development. Because its molecular structure contains both a basic amine functional group and a covalently bound chlorine atom, its disposal cannot be treated as standard organic waste[1]. Improper disposal poses severe environmental risks, including aquatic toxicity and the potential generation of polychlorinated dibenzo-p-dioxins (PCDDs) if incinerated at suboptimal temperatures.

This guide provides researchers and safety officers with a self-validating, highly procedural operational protocol for the safe neutralization, segregation, and logistical disposal of this compound, ensuring absolute compliance with environmental regulations and laboratory safety standards.

Physicochemical Hazard Profile & Logistical Implications

To design a fail-safe disposal protocol, we must first understand the causality behind the chemical's hazards. The table below summarizes the quantitative and qualitative data that dictate our disposal logic[2],[3].

Property	Value / Characteristic	Disposal & Logistical Implication
Chemical Class	Halogenated Primary Amine	Must be strictly segregated from non-halogenated streams to comply with incineration regulations.
Molecular Formula	C 9​ H 10​ ClNO	Contains chlorine; requires high-temperature rotary kiln incineration to prevent dioxin formation.
Acid/Base Profile	Weak Base (Amine)	Exothermic reaction with acids; must be chemically neutralized prior to bulk liquid disposal.
Environmental Toxicity	High (Aquatic Life)	Strict prohibition from sink/sewer disposal; requires secondary containment during transport.
Thermal Decomposition	Toxic Fumes (NOx, HCl)	Incinerator facilities must be equipped with caustic wet scrubbers for acid gas emissions.

Waste Segregation Logic

The following workflow dictates the operational decision-making process for segregating (S)-7-Chlorochroman-4-amine waste. Proper segregation prevents dangerous chemical incompatibilities and drastically reduces institutional waste disposal costs.

Caption: Decision workflow for the segregation and disposal of (S)-7-Chlorochroman-4-amine waste streams.

Self-Validating Quenching & Neutralization Protocol

The Causality: Amines are chemical bases that can react exothermically with acids, isocyanates, and strong oxidizers[2]. By converting the free base into a stable, water-soluble ammonium salt (e.g., a hydrochloride or sulfate), we eliminate fugitive alkaline emissions and prevent incompatible, heat-generating reactions in bulk waste drums[4].

The Protocol: This methodology incorporates a self-validating mechanism (pH confirmation) to ensure the chemical hazard is neutralized before it ever reaches the waste facility.

Step-by-Step Methodology:

• Preparation & PPE: Conduct all operations inside a certified, continuously exhausting fume hood. Don chemical-resistant nitrile gloves, a lab coat, and splash-proof safety goggles.

• Dilution: Transfer the (S)-7-Chlorochroman-4-amine liquid waste into a borosilicate glass beaker. If highly concentrated, dilute the mixture with an inert, compatible solvent (e.g., ethanol or water) to a concentration below 10% to mitigate heat generation[4].

• Acidification (The Quench): Place the beaker on a magnetic stir plate. While stirring moderately, slowly add 1M Hydrochloric Acid (HCl) or 1M Sulfuric Acid (H 2​ SO 4​ ) dropwise.

  • Scientific Insight: The slow addition controls the exothermic neutralization reaction, safely converting the volatile free amine into a stable salt.

• Self-Validation (Critical Step): Pause the addition and test the solution using universal pH indicator paper. The protocol is validated only when the paper indicates a stable pH of 6.0 to 8.0. If the solution remains basic (pH > 8), resume the dropwise addition of acid until the target pH is achieved.

• Segregation & Labeling: Once validated, transfer the neutralized solution to a clearly labeled, chemically compatible HDPE (High-Density Polyethylene) waste container designated strictly for "Halogenated Aqueous Waste" or "Halogenated Organic Waste."

Logistical Disposal Plans by Waste Type

Once segregated and neutralized, the waste must be processed according to strict environmental guidelines to prevent ecological contamination.

Halogenated Organic Waste (Liquids)

• Causality of Disposal Method: Halogenated wastes, when incinerated at standard temperatures, undergo molecular rearrangements between 300°C and 650°C to form highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and furans (PCDFs).

• Logistical Action: This waste stream must be handed over to a certified hazardous waste vendor equipped with a high-temperature rotary kiln incinerator. The facility must operate above 1,000°C to completely break the carbon-chlorine bonds, and utilize rapid quenching and caustic wet scrubbers to capture the resulting hydrogen chloride (HCl) gas before it exits the flue[5],.

Halogenated Solid Waste (Powders & Contaminated PPE)

• Causality of Disposal Method: Solid residues, including empty reagent bottles, contaminated spatulas, and nitrile gloves, retain trace amounts of the chlorinated amine.

• Logistical Action: Do not dispose of these items in standard municipal trash. They must be placed in puncture-proof, sealed containers labeled "Hazardous Solid Waste - Halogenated." These solids will undergo thermal desorption or direct high-temperature incineration alongside the liquid organic waste.

References

To ensure authoritative grounding and compliance, the protocols and mechanistic claims in this guide are derived from the following verified sources:

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council / The National Academies Press URL: [Link]

• Title: Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. 7-Chlorochroman-4-amine [sigmaaldrich.com]
• 2. Page loading... [guidechem.com]
• 3. 7-Chlorochroman-4-amine [sigmaaldrich.com]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Comprehensive Safety and Operational Guide: Handling (S)-7-Chlorochroman-4-amine

(S)-7-Chlorochroman-4-amine (typically supplied as a hydrochloride salt, CAS: 2241594-38-5) is a chiral, halogenated cyclic amine frequently utilized as a building block in pharmacological research and drug development. Due to its specific chemical structure—combining a lipophilic chlorochroman ring with a reactive amine group—handling this compound requires rigorous adherence to laboratory safety standards.

This guide provides a self-validating, step-by-step operational framework designed to comply with the and .

Part 1: Hazard Profile and Mechanistic Causality

To handle chemicals safely, researchers must understand the causality behind the hazards. (S)-7-Chlorochroman-4-amine exhibits specific toxicological properties driven by its basicity and halogenated nature.

Hazard Class	GHS Statement	Physiological & Chemical Causality
Acute Oral Toxicity	H302: Harmful if swallowed	The basic amine group can disrupt gastrointestinal pH and cellular membranes, facilitating rapid systemic absorption and potential neurotoxicity.
Skin Irritation	H315: Causes skin irritation	Amines are inherently nucleophilic. Upon epidermal contact, they cause localized lipid bilayer disruption and protein denaturation, leading to contact dermatitis.
Eye Irritation	H319: Causes serious eye irritation	Corneal tissue is highly susceptible to alkaline-induced saponification of fatty acids. Micro-dust contact can cause rapid, severe tissue damage.
Respiratory Irritation	H335: May cause respiratory irritation	Inhalation of the hydrochloride salt dust leads to an interaction with the moist mucosal membranes of the respiratory tract, forming localized irritating zones.

Part 2: Personal Protective Equipment (PPE) Matrix

Selecting the correct PPE is not merely about compliance; it is about establishing a highly reliable barrier between the researcher and the chemical.

PPE Category	Specification	Causality & Self-Validation Protocol
Eye Protection	ANSI Z87.1 compliant chemical splash goggles.	Causality: Prevents micro-dust aerosolization from bypassing the gaps in standard safety glasses.Self-Validation: Ensure a tight seal against the face; if you can feel airflow around the eyes when exhaling, adjust the strap.
Hand Protection	Double-gloving with heavy-duty Nitrile (≥5 mil).	Causality: Nitrile provides superior chemical resistance against amines and chlorinated compounds compared to latex.Self-Validation: Inflate gloves manually before donning to check for micro-punctures. A loss of pressure indicates a compromised barrier.
Body Protection	Polyethylene-coated or flame-retardant lab coat; closed-toe non-porous shoes.	Causality: Prevents particulate accumulation on porous street clothing, eliminating the risk of secondary exposure outside the lab.
Respiratory	N95 particulate respirator (if weighing outside a controlled fume hood).	Causality: Traps aerosolized amine hydrochloride salts, directly mitigating H335 respiratory risks.

Part 3: Operational Workflow & Handling Protocols

The following step-by-step methodology ensures that the handling of (S)-7-Chlorochroman-4-amine is conducted within a closed, self-validating system.

Step 1: Pre-Operation Clearance & Engineering Controls

• Verify Airflow: Ensure the chemical fume hood is operational with a face velocity of ≥ 100 feet per minute (fpm).

• Clear the Workspace: Remove incompatible materials, specifically strong oxidizing agents and strong acids, which can react exothermically with amines.

• Prepare Consumables: Pre-label all secondary containers and weigh boats before opening the primary chemical vial.

Step 2: Static Mitigation & Weighing Protocol

Hydrochloride salts of amines are highly prone to static charge buildup, which causes erratic aerosolization (the "fly-away" effect) during transfer.

• Discharge Static: Use an anti-static gun (ionizer) on the weighing spatula and the anti-static weigh boat.

• Tare and Transfer: Tare the analytical balance inside the fume hood. Open the (S)-7-Chlorochroman-4-amine vial and transfer the required mass slowly.

• Seal: Cap the source bottle immediately after the transfer is complete.

Step 3: Post-Operation Decontamination

• Self-Validation Checkpoint: Before transferring the sealed secondary vial out of the fume hood, wipe the exterior with a dry Kimwipe. If the Kimwipe shows any white residue, the exterior is contaminated and must be wiped with a solvent-dampened cloth before removal.

• Sanitize: Wipe down the balance pan and spatulas with a 10% bleach solution or isopropanol, followed by distilled water, to neutralize residual basicity.

Operational workflow for handling (S)-7-Chlorochroman-4-amine, including emergency spill response.

Part 4: Spill Response and Decontamination Plan

In the event of an accidental release, immediate and structured action prevents localized contamination from becoming a systemic laboratory hazard.

• Isolate: Alert nearby personnel and restrict access to the spill zone. If the spill occurs outside a fume hood, evacuate the immediate area to allow airborne dust to settle.

• Contain (Solid Spill): Do not sweep dry powder, as this forces particulates into the air. Cover the solid spill with damp absorbent pads to suppress dust generation.

• Contain (Liquid Spill): If the amine is dissolved in an organic solvent, surround and cover the spill with an inert absorbent material (e.g., vermiculite or sand).

• Neutralize and Clean: Carefully scoop up the material using non-sparking tools and place it into a sealable hazardous waste container. Never use a standard vacuum cleaner , as it will aerosolize the chemical into the laboratory environment.

• Sanitize: Wash the affected surface with copious amounts of water and a mild detergent.

Part 5: Disposal Plan and Environmental Logistics

(S)-7-Chlorochroman-4-amine contains both a halogen (chlorine) and an amine group, meaning its disposal must be strictly segregated to prevent environmental toxicity and dangerous cross-reactions in waste carboys.

• Solid Waste Segregation: Place all contaminated consumables (gloves, weigh boats, Kimwipes) into a designated, clearly labeled "Hazardous Solid Waste - Halogenated Compounds" container.

• Liquid Waste Segregation: If the chemical is dissolved in organic solvents (e.g., Dichloromethane, Methanol), dispose of it in a "Halogenated Organic Waste" carboy. Critical: Do not mix this waste with acidic waste streams, as the amine will react exothermically with acids.

• Regulatory Compliance: Ensure all waste containers comply with EPA Resource Conservation and Recovery Act (RCRA) standards. Containers must be kept closed unless actively receiving waste, and must clearly detail the contents, accumulation start date, and hazard warnings.

References

• Occupational Safety and Health Administration (OSHA). 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. U.S. Department of Labor. Available at:[Link]

• National Institute for Occupational Safety and Health (NIOSH). Personal Protective Equipment (PPE) Guidelines for Chemical Handling. Centers for Disease Control and Prevention. Available at: [Link]